5-Oxaspiro[2.4]heptane-1-carboxylic acid

• CAS: 1461705-13-4

Core Science & Biosynthesis

"5-Oxaspiro[2.4]heptane-1-carboxylic acid" synthesis and characterization

An In-Depth Technical Guide to the Synthesis and Characterization of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

This document provides a comprehensive technical overview for the synthesis and analytical characterization of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, a valuable building block in modern medicinal chemistry. The unique three-dimensional architecture of spirocyclic systems offers an escape from the "flatland" of traditional aromatic scaffolds, often leading to improved physicochemical properties and novel intellectual property. This guide is intended for researchers, chemists, and drug development professionals, offering field-proven insights into the practical execution and validation of this important chemical entity.

Strategic Approach to Synthesis: A Mechanistic Perspective

The synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid hinges on the robust and well-established chemistry of cyclopropanation, followed by a standard ester hydrolysis. The core strategy involves constructing the spirocyclic ester precursor, ethyl 5-oxaspiro[2.4]heptane-1-carboxylate, from a readily available starting material.

Our retrosynthetic analysis identifies α-methylene-γ-butyrolactone as an ideal starting point. This electron-deficient olefin is primed for cycloaddition. The key transformation is a palladium-catalyzed reaction with ethyl diazoacetate. This reaction proceeds via an intermediate pyrazoline, which then undergoes thermal or photolytic extrusion of nitrogen gas to yield the desired cyclopropane ring fused to the lactone.[1] The final step is the saponification of the ethyl ester to liberate the target carboxylic acid.

Caption: Retrosynthetic pathway for the target molecule.

Experimental Protocols: A Self-Validating Workflow

The following protocols are designed to be self-validating, with clear endpoints and purification strategies to ensure high purity of the final compound.

Protocol 2.1: Synthesis of Ethyl 5-oxaspiro[2.4]heptane-1-carboxylate (Intermediate)

The causality behind this step lies in the controlled generation of a carbene from ethyl diazoacetate, catalyzed by palladium acetate, which then undergoes a [2+1] cycloaddition with the exocyclic double bond of α-methylene-γ-butyrolactone.[1]

Materials:

• α-Methylene-γ-butyrolactone

• Palladium(II) acetate (Pd(OAc)₂)

• Ethyl diazoacetate

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of α-methylene-γ-butyrolactone (1.0 eq) and a catalytic amount of palladium(II) acetate (0.02 eq) in anhydrous dichloromethane at 0 °C under an inert atmosphere (e.g., Argon), add a solution of ethyl diazoacetate (1.2 eq) in anhydrous dichloromethane dropwise over 1 hour.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the careful addition of saturated aqueous NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude residue by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure ethyl 5-oxaspiro[2.4]heptane-1-carboxylate.

Protocol 2.2: Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid (Final Product)

This step employs saponification, a classic and highly reliable method for ester hydrolysis. The ester is treated with a strong base in a protic solvent mixture, followed by acidification to protonate the carboxylate salt, causing the final product to precipitate.

Materials:

• Ethyl 5-oxaspiro[2.4]heptane-1-carboxylate

• Ethanol

• Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH)

• Deionized water

• Hydrochloric acid (HCl), 2M

• Ethyl acetate

Procedure:

• Dissolve the ethyl 5-oxaspiro[2.4]heptane-1-carboxylate (1.0 eq) in a mixture of ethanol and water (e.g., 3:1 v/v).

• Add sodium hydroxide (2.0 eq) to the solution and stir the mixture at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting ester.

• Remove the ethanol under reduced pressure.

• Cool the remaining aqueous solution in an ice bath and acidify to pH ~2 by the slow addition of 2M HCl. A white precipitate should form.

• Extract the product from the acidic aqueous solution with ethyl acetate (3 x 50 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield 5-Oxaspiro[2.4]heptane-1-carboxylic acid as a solid.

• The product can be further purified by recrystallization if necessary.

Comprehensive Characterization and Data Interpretation

Rigorous characterization is paramount to confirm the identity and purity of the synthesized molecule. The combination of NMR, IR, and mass spectrometry provides an unambiguous structural assignment.

Caption: A typical workflow for analytical characterization.

Physical and Chemical Properties

Property	Value	Source
Molecular Formula	C₇H₁₀O₃	[2][3]
Molecular Weight	142.15 g/mol	[3]
CAS Number	1461705-13-4	[3][4][5]
Appearance	White solid (predicted)
Purity	>97% (typical target)	[4][5]

Spectroscopic Data

The following table summarizes the expected spectroscopic data based on the compound's structure and established principles of chemical analysis.

Technique	Feature	Expected Chemical Shift / Wavenumber	Rationale & Commentary
¹H NMR	-COOH	> 10 ppm (broad singlet)	The acidic proton is highly deshielded and its signal is often broad due to hydrogen bonding and exchange.[6][7]
-CH₂-O-	3.5 - 4.5 ppm (multiplet)	Protons adjacent to the ether oxygen are deshielded.
-CH-COOH	2.0 - 3.0 ppm (multiplet)	The alpha-proton to the carbonyl is deshielded.[8][9]
Cyclopropane & Ring CH₂	0.5 - 2.5 ppm (complex multiplets)	Protons on the cyclopropane and tetrahydrofuran rings will appear in the aliphatic region with complex splitting patterns due to their rigid spirocyclic structure.
¹³C NMR	C=O	170 - 185 ppm	The carbonyl carbon of a carboxylic acid is significantly deshielded.[6][7]
-CH₂-O-	60 - 75 ppm	Carbon atom adjacent to the ether oxygen.
Spiro Carbon	30 - 50 ppm	The quaternary spiro carbon.
Other Ring Carbons	20 - 40 ppm	Aliphatic carbons of the cyclopropane and tetrahydrofuran rings.
IR Spec.	O-H stretch	2500 - 3300 cm⁻¹ (very broad)	This characteristic broad peak is due to the strong intermolecular hydrogen bonding in carboxylic acid dimers.[6][10]
C=O stretch	1700 - 1725 cm⁻¹ (strong, sharp)	A strong absorption typical for the carbonyl group in a saturated carboxylic acid.[6][10]
C-O stretch	1210 - 1320 cm⁻¹ (strong)	Corresponds to the stretching vibration of the C-O single bond in the carboxyl group.[11]
Mass Spec.	[M-H]⁻	m/z 141.05	In negative ion mode ESI-MS, deprotonation is expected.[2]
[M+H]⁺	m/z 143.07	In positive ion mode ESI-MS, protonation is expected.[2]
Fragmentation	Loss of H₂O, COOH	Common fragmentation pathways for carboxylic acids include dehydration and loss of the carboxyl group.

Conclusion

The synthesis and characterization of 5-Oxaspiro[2.4]heptane-1-carboxylic acid are readily achievable through a logical and scalable synthetic sequence. The cyclopropanation of α-methylene-γ-butyrolactone followed by ester hydrolysis provides a reliable route to the target molecule. The structural identity and purity can be unequivocally confirmed using a standard suite of analytical techniques, including NMR, IR, and mass spectrometry. This guide provides the foundational protocols and analytical benchmarks necessary for researchers to confidently produce and validate this important spirocyclic building block for applications in drug discovery and development.

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Physicochemical properties of "5-Oxaspiro[2.4]heptane-1-carboxylic acid"

An In-Depth Technical Guide to the Physicochemical Characterization of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Foreword: A Framework for Novel Compound Characterization

5-Oxaspiro[2.4]heptane-1-carboxylic acid (CAS: 1461705-13-4) is a unique spirocyclic compound incorporating a tetrahydrofuran ring, a cyclopropane ring, and a carboxylic acid moiety.[1] While this molecule is available commercially, a comprehensive, experimentally-derived physicochemical profile is not yet present in the public literature. This guide, therefore, serves a dual purpose. First, it collates the known and predicted structural information for this compound. Second, and more importantly, it provides a robust, experience-driven framework of standard methodologies for the complete physicochemical characterization of this, or any, novel small molecule intended for drug discovery and development. The protocols detailed herein are presented as self-validating systems, grounded in established analytical principles, to ensure the generation of reliable and reproducible data.

Molecular and Structural Overview

Understanding the fundamental structure is the first step in predicting and interpreting a molecule's behavior. The spirocyclic nature of this compound imparts significant three-dimensional character, while the carboxylic acid and ether functionalities are expected to govern its polarity, solubility, and hydrogen bonding capacity.

Caption: 2D Structure of 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Table 1: Core Compound Identifiers

Property	Value	Source
CAS Number	1461705-13-4	[1]
Molecular Formula	C₇H₁₀O₃	[1]
Molecular Weight	142.15 g/mol	[1]

| Predicted XlogP | 0.0 |[2] |

Thermal Properties: Melting and Boiling Points

Thermal properties are fundamental indicators of a compound's purity and the strength of its intermolecular forces. For carboxylic acids, strong hydrogen bonding is expected to result in relatively high melting and boiling points compared to non-hydrogen bonding compounds of similar molecular weight.[3][4]

Melting Point

A sharp, defined melting point range is a primary indicator of high purity for a crystalline solid. Impurities typically cause a depression and broadening of the melting point range.[5]

Table 2: Predicted and Experimental Melting Point

Parameter	Value	Notes
Predicted State	Solid or Liquid	Based on general properties of small carboxylic acids.

| Melting Point | To Be Determined (TBD) | Expected to be a sharp range if the sample is pure. |

Experimental Protocol: Melting Point Determination (Capillary Method) This protocol outlines the standard capillary method, widely accepted by pharmacopeias.[6]

• Sample Preparation:

  • Ensure the compound is completely dry and finely powdered. If necessary, gently crush coarse crystals in a mortar and pestle.[6]

  • Press the open end of a glass capillary tube into the powdered sample several times.

  • Invert the tube and tap it gently on a hard surface to pack the powder into the sealed bottom, aiming for a compact column of 2-3 mm in height.[6][7]

• Measurement:

  • Place the prepared capillary into the heating block of a melting point apparatus.[8]

  • Perform a rapid preliminary run (e.g., 10-20 °C/min ramp rate) to determine an approximate melting point.[6]

  • Allow the apparatus to cool at least 20°C below the approximate melting point.

  • Using a fresh sample, perform a second, more accurate determination with a slow heating rate (1-2 °C/min) starting approximately 5-10 °C below the expected melting point.

• Data Recording:

  • Record the temperature at which the first drop of liquid appears (T₁).

  • Record the temperature at which the last solid crystal melts (T₂).

  • The melting point is reported as the range T₁ - T₂.

Caption: Workflow for logP Determination by the Shake-Flask Method.

Aqueous Solubility

Solubility is the maximum concentration of a compound that can dissolve in a solvent at a given temperature. Poor aqueous solubility is a major hurdle in drug development, often leading to poor absorption and bioavailability. A[9][10] common goal for drug discovery compounds is a solubility of >60 µg/mL.

[11][12]Table 6: Predicted and Experimental Aqueous Solubility

Parameter	Value	Notes
Predicted Solubility	Moderately Soluble	The presence of both polar (acid, ether) and nonpolar (hydrocarbon rings) groups suggests moderate solubility.

| Experimental Solubility | TBD | Kinetic and thermodynamic assays provide different but complementary information. |[13]

Experimental Protocol: Thermodynamic Aqueous Solubility (Shake-Flask Method) This method determines the equilibrium solubility, which is the "gold standard" for lead optimization.

[10][13]1. Preparation:

• Add an excess amount of the solid compound to a vial containing a known volume of a relevant aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The excess solid ensures a saturated solution is formed.

• Equilibration:

• Seal the vial and agitate it at a constant temperature (e.g., 25 °C) for an extended period (typically 24-48 hours) to ensure equilibrium is reached. 3[11]. Separation:
• After equilibration, separate the undissolved solid from the saturated solution. This is typically done by high-speed centrifugation followed by filtration of the supernatant through a fine (e.g., 0.45 µm) filter. 4[9]. Quantification:
• Prepare a calibration curve using standard solutions of the compound of known concentration.
• Determine the concentration of the compound in the filtered supernatant using a suitable analytical method (HPLC-UV or LC-MS/MS are common). [13] * The measured concentration is the thermodynamic solubility, typically reported in µg/mL or µM.

Spectroscopic Profile

Spectroscopic data provides the definitive confirmation of a molecule's structure and covalent bonding.

• Infrared (IR) Spectroscopy: Expected to show a very broad O-H stretch from ~2500-3300 cm⁻¹ characteristic of a carboxylic acid dimer, and a strong C=O (carbonyl) stretch around 1700-1725 cm⁻¹. A[14] C-O stretch from the ether will likely appear in the 1000-1200 cm⁻¹ region.

• ¹H NMR Spectroscopy: The spectrum will be complex due to the rigid spirocyclic system. Key expected signals include a deshielded, broad singlet for the carboxylic acid proton (>10 ppm), and distinct signals for the methylene protons of the tetrahydrofuran ring and the methine and methylene protons of the cyclopropane ring.

• ¹³C NMR Spectroscopy: The carbonyl carbon of the carboxylic acid is expected to appear significantly downfield, typically in the 170-180 ppm range. T[15]he spiro carbon and other carbons of the ring systems will provide a unique fingerprint for the molecule.

Conclusion

The comprehensive physicochemical characterization of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is an essential prerequisite for its rational use in medicinal chemistry and drug development. By systematically applying the authoritative protocols detailed in this guide—from determining fundamental thermal properties to quantifying solution behavior and confirming structural integrity—researchers can build a reliable data package. This information is critical for interpreting biological assay results, guiding structure-activity relationship (SAR) studies, and ultimately enabling the development of safe and effective therapeutics.

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Spectroscopic Characterization of 5-Oxaspiro[2.4]heptane-1-carboxylic acid: A Technical Guide

Introduction

5-Oxaspiro[2.4]heptane-1-carboxylic acid is a unique spirocyclic compound incorporating a cyclopropane ring fused to a tetrahydrofuran moiety, and further functionalized with a carboxylic acid. This structural complexity makes it an interesting target for synthetic chemistry and a potential building block in drug discovery. A thorough understanding of its spectroscopic properties is paramount for its unambiguous identification, purity assessment, and for tracking its transformations in chemical reactions.

This technical guide provides an in-depth analysis of the expected spectroscopic signature of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, drawing upon fundamental principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). While experimental data for this specific molecule is not widely available in public databases, this guide will provide predicted data based on the analysis of its constituent functional groups and structural motifs, offering a robust framework for researchers in the field.

Molecular Structure and Spectroscopic Overview

The structure of 5-Oxaspiro[2.4]heptane-1-carboxylic acid presents several key features that will dictate its spectroscopic behavior: a carboxylic acid group, a spirocyclic junction, a tetrahydrofuran ring, and a cyclopropane ring. Each of these components will give rise to characteristic signals in their respective spectroscopic analyses.

Caption: Molecular structure of 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

¹H NMR Spectroscopy

The proton NMR spectrum of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is expected to be complex due to the rigid spirocyclic system and the presence of multiple chiral centers, leading to diastereotopic protons.

Predicted ¹H NMR Data:

Proton	Predicted Chemical Shift (ppm)	Multiplicity	Coupling Constants (Hz)
COOH	10.0 - 13.0	br s	-
H1	2.0 - 2.5	m	-
H2, H3	0.8 - 1.5	m	-
H6, H7	3.5 - 4.0	m	-

Rationale Behind Predictions:

• Carboxylic Acid Proton (COOH): The acidic proton of the carboxylic acid is highly deshielded and will appear as a broad singlet in the downfield region of the spectrum (10-13 ppm). Its chemical shift is sensitive to concentration and solvent due to hydrogen bonding.[1][2]

• Cyclopropane Protons (H1, H2, H3): The protons on the cyclopropane ring are expected to be in the upfield region (0.8 - 2.5 ppm). The proton at C1, being adjacent to the electron-withdrawing carboxylic acid group, will be the most downfield of this group. The geminal and vicinal couplings within the cyclopropane ring will lead to complex multiplets.

• Tetrahydrofuran Protons (H6, H7): The methylene protons of the tetrahydrofuran ring (C6 and C7) are adjacent to the oxygen atom, causing them to be deshielded and appear in the 3.5 - 4.0 ppm range. Due to the chirality of the molecule, these protons are likely diastereotopic and will exhibit complex splitting patterns.

Experimental Protocol for ¹H NMR:

• Sample Preparation: Dissolve 5-10 mg of 5-Oxaspiro[2.4]heptane-1-carboxylic acid in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the instrument to obtain optimal resolution.

• Data Acquisition: Acquire a standard one-dimensional proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Fourier transform the free induction decay (FID), phase correct the spectrum, and integrate the signals.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the number of unique carbon environments in the molecule.

Predicted ¹³C NMR Data:

Carbon	Predicted Chemical Shift (ppm)
COOH	170 - 180
C4 (Spiro)	70 - 80
C6, C7	65 - 75
C1	30 - 40
C2, C3	15 - 25

Rationale Behind Predictions:

• Carbonyl Carbon (COOH): The carbon of the carboxylic acid group is the most deshielded carbon and will appear in the 170-180 ppm region.[1][3]

• Spiro Carbon (C4): The spiro carbon, being attached to two oxygen atoms (one from the ether and one from the carboxyl group after considering the cyclopropane ring), will be significantly deshielded, appearing around 70-80 ppm.

• Tetrahydrofuran Carbons (C6, C7): The carbons of the tetrahydrofuran ring attached to the oxygen atom will be in the 65-75 ppm range.

• Cyclopropane Carbons (C1, C2, C3): The carbons of the cyclopropane ring are typically found in the upfield region. C1, being substituted with the carboxylic acid, will be more downfield (30-40 ppm) compared to C2 and C3 (15-25 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the presence of specific functional groups.

Predicted IR Absorption Bands:

Functional Group	Absorption Range (cm⁻¹)	Intensity
O-H (Carboxylic Acid)	2500 - 3300	Broad
C=O (Carboxylic Acid)	1700 - 1725	Strong
C-O (Ether)	1050 - 1150	Strong
C-O (Carboxylic Acid)	1210 - 1320	Medium

Interpretation of Key Bands:

• O-H Stretch: The most characteristic feature of a carboxylic acid in an IR spectrum is the very broad absorption band for the O-H stretch, which spans from 2500 to 3300 cm⁻¹. This broadness is a result of extensive hydrogen bonding.[1][4][5]

• C=O Stretch: A strong, sharp absorption band corresponding to the carbonyl stretch of the carboxylic acid will be observed around 1700-1725 cm⁻¹.[1][4]

• C-O Stretches: The spectrum will also feature strong C-O stretching bands for the ether linkage in the tetrahydrofuran ring (around 1050-1150 cm⁻¹) and the C-O single bond of the carboxylic acid (1210-1320 cm⁻¹).[5]

Experimental Protocol for IR Spectroscopy:

• Sample Preparation (ATR): Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Collect the spectrum over the range of 4000-400 cm⁻¹ with a sufficient number of scans for a good quality spectrum.

• Background Subtraction: A background spectrum of the clean ATR crystal should be taken and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which can aid in confirming its structure.

Predicted Mass Spectrometry Data:

• Molecular Ion (M⁺): The molecular weight of 5-Oxaspiro[2.4]heptane-1-carboxylic acid (C₇H₁₀O₃) is 142.15 g/mol . In an electron ionization (EI) mass spectrum, a molecular ion peak at m/z = 142 would be expected.

• Key Fragmentation Pathways:

  • Loss of COOH: A common fragmentation for carboxylic acids is the loss of the carboxyl group, which would result in a fragment ion at m/z = 97.

  • Loss of H₂O: Dehydration could lead to a fragment at m/z = 124.

  • Ring Opening: Fragmentation of the spirocyclic system could lead to a variety of smaller fragment ions.

Caption: Plausible fragmentation pathways for 5-Oxaspiro[2.4]heptane-1-carboxylic acid in MS.

Experimental Protocol for Mass Spectrometry (EI-MS):

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or after dissolution in a volatile solvent.

• Ionization: Ionize the sample using a standard electron impact (EI) source (70 eV).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum.

Conclusion

The spectroscopic characterization of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is defined by the interplay of its unique structural features. The combination of a broad O-H and strong C=O stretch in the IR spectrum is a clear indicator of the carboxylic acid functionality. NMR spectroscopy, particularly ¹H NMR, will reveal a complex pattern of signals due to the rigid spirocyclic system, while ¹³C NMR will confirm the presence of seven distinct carbon environments. Mass spectrometry will provide the molecular weight and characteristic fragmentation patterns. This comprehensive guide, based on established spectroscopic principles, offers a solid foundation for the identification and structural verification of this intriguing molecule, empowering researchers in their synthetic and medicinal chemistry endeavors.

References

• OpenStax. (2023, September 20). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. In Organic Chemistry. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 14). 20.9: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Smith, B. C. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy. Retrieved from [Link]

• Gable, K. (n.d.). 13C NMR Chemical Shift. Oregon State University. Retrieved from [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. echemi.com [echemi.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]

A Comprehensive Technical Guide to the ¹H and ¹³C NMR Spectral Analysis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth theoretical analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of "5-Oxaspiro[2.4]heptane-1-carboxylic acid." As a molecule incorporating a unique spirocyclic system that combines a cyclopropane and a tetrahydrofuran ring, its NMR spectra are predicted to exhibit complex and informative features. This document serves as a predictive guide for researchers, offering a detailed breakdown of expected chemical shifts, coupling constants, and stereochemical considerations.

Introduction: The Structural Significance of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

5-Oxaspiro[2.4]heptane-1-carboxylic acid (C₇H₁₀O₃) is a fascinating small molecule characterized by its spirocyclic core, where a cyclopropane ring and a tetrahydrofuran ring share a single carbon atom (the spiro center).[1][2][3] This structural arrangement imposes significant conformational rigidity and introduces unique stereochemical properties that are directly reflected in its NMR spectra. The presence of a chiral center at the C1 position, bearing the carboxylic acid group, further complicates the magnetic environments of the neighboring protons and carbons, leading to diastereotopicity.[4][5] Understanding the NMR spectra of this molecule is crucial for its unambiguous identification, purity assessment, and for elucidating its three-dimensional structure in solution.

Predicted ¹H NMR Spectral Analysis

The proton NMR spectrum of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is anticipated to be complex due to the presence of diastereotopic protons and restricted bond rotations. The analysis below is based on established principles of NMR spectroscopy and typical chemical shift values for similar structural motifs.[6][7][8]

Key Structural Features Influencing the ¹H NMR Spectrum:

• Chiral Center (C1): The carbon atom attached to the carboxylic acid is a chiral center. This renders the geminal protons on the adjacent C2 and C6 positions diastereotopic, meaning they are chemically non-equivalent and will have different chemical shifts and couplings.[4][5]

• Spiro Center (C3): The spiro carbon atom introduces significant ring strain and fixes the relative orientations of the two rings.

• Cyclopropane Ring: Protons on a cyclopropane ring typically resonate at unusually high field (upfield) due to the anisotropic effects of the ring currents.[6][7]

• Tetrahydrofuran Ring: The protons on the tetrahydrofuran ring will be influenced by the electronegativity of the oxygen atom, shifting them downfield.

Predicted Chemical Shifts and Coupling Constants:

The following table summarizes the predicted ¹H NMR signals. The protons are labeled according to the molecular structure provided below.

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Rationale
H_COOH	10.0 - 12.0	broad singlet (br s)	-	The acidic proton of the carboxylic acid is typically deshielded and often appears as a broad signal.[9][10]
H1	2.0 - 2.5	triplet (t) or doublet of doublets (dd)	JH1-H2a, JH1-H2b	This proton is on the chiral center and adjacent to the diastereotopic protons on C2.
H2a, H2b	0.8 - 1.5	doublet of doublets (dd)	Jgem ≈ 4-9 Hz, Jcis ≈ 6-12 Hz, Jtrans ≈ 4-9 Hz	These are diastereotopic protons on the cyclopropane ring. They will exhibit geminal coupling to each other and vicinal coupling to H1.[6]
H4a, H4b	3.8 - 4.2	multiplet (m)	Jgem, Jvicinal	These protons are adjacent to the oxygen atom in the tetrahydrofuran ring and are expected to be deshielded.
H5a, H5b	1.8 - 2.2	multiplet (m)	Jgem, Jvicinal	These protons are on the C5 carbon of the tetrahydrofuran ring.
H6a, H6b	3.6 - 4.0	multiplet (m)	Jgem, Jvicinal	These diastereotopic protons are adjacent to the spiro center and the oxygen atom.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide complementary information, with seven distinct signals corresponding to the seven carbon atoms in the molecule.

Predicted Chemical Shifts:

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C=O	175 - 185	The carbonyl carbon of the carboxylic acid is highly deshielded.
C1	35 - 45	This is the chiral carbon atom of the cyclopropane ring, attached to the carboxylic acid.
C2	15 - 25	A typical chemical shift for a methylene carbon in a cyclopropane ring.
C3 (Spiro)	60 - 70	Spiro carbons are typically deshielded due to the strain and quaternary nature.
C4	70 - 80	This carbon is adjacent to the oxygen atom in the tetrahydrofuran ring.
C5	25 - 35	A methylene carbon in the tetrahydrofuran ring.
C6	65 - 75	This carbon is adjacent to both the oxygen atom and the spiro center.

The Impact of Diastereotopicity

A key feature of the predicted spectra for 5-Oxaspiro[2.4]heptane-1-carboxylic acid is the concept of diastereotopicity.[4][5] Due to the presence of the chiral center at C1, the geminal protons on C2 and C6 are in different chemical environments.

• For example, on C2: One proton (let's call it H2a) will have a different spatial relationship to the carboxylic acid group compared to the other proton (H2b). This results in:

  • Distinct Chemical Shifts: H2a and H2b will appear as separate signals in the ¹H NMR spectrum.

  • Complex Splitting Patterns: They will couple to each other (geminal coupling) and to H1 (vicinal coupling), leading to complex multiplets, likely doublet of doublets.

This phenomenon is a powerful tool for confirming the structure, as the observation of these distinct signals for geminal protons is a direct consequence of the molecule's chirality.

Experimental Protocol for NMR Analysis

For researchers aiming to acquire experimental data for this compound, the following protocol outlines a standard procedure for high-resolution NMR spectroscopy.

Sample Preparation:

• Solvent Selection: Choose a deuterated solvent that will fully dissolve the sample. Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are common choices for carboxylic acids.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).

• Filtration: Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Data Acquisition:

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

• ¹H NMR Parameters:

  • Pulse Sequence: A standard single-pulse experiment.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the sample concentration.

• ¹³C NMR Parameters:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., zgpg30).

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, as ¹³C is less sensitive than ¹H.

• 2D NMR Experiments (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To establish ¹H-¹H coupling networks.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range ¹H-¹³C correlations (2-3 bonds), which is crucial for assigning quaternary carbons.

Visualization of Molecular Structure and NMR Principles

To aid in the understanding of the structural relationships, the following diagrams are provided.

Caption: Molecular graph of 5-Oxaspiro[2.4]heptane-1-carboxylic acid with atom numbering.

Caption: Predicted NMR correlations for key protons and carbons.

Conclusion

The ¹H and ¹³C NMR spectra of 5-Oxaspiro[2.4]heptane-1-carboxylic acid are predicted to be rich in information, directly reflecting its unique spirocyclic and chiral nature. The key diagnostic features will be the upfield signals of the cyclopropane protons and the diastereotopic nature of the methylene protons adjacent to the chiral center. While this guide provides a robust theoretical framework, experimental verification through 1D and 2D NMR techniques is essential for definitive structural elucidation. The methodologies and predictions outlined herein offer a solid foundation for any researcher undertaking the synthesis or analysis of this intriguing molecule.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2008). Introduction to Spectroscopy. Cengage Learning. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Master Organic Chemistry. (2022). Diastereotopic Protons in 1H NMR Spectroscopy: Examples. [Link]

• PubChem. (n.d.). 5-Oxaspiro[2.4]heptane-1-carboxylic acid. [Link]

Sources

• 1. PubChemLite - 5-oxaspiro[2.4]heptane-1-carboxylic acid (C7H10O3) [pubchemlite.lcsb.uni.lu]
• 2. appretech.com [appretech.com]
• 3. 5-oxaspiro[2.4]heptane-1-carboxylic acid 97% | CAS: 1461705-13-4 | AChemBlock [achemblock.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. Cyclopropane(75-19-4) 1H NMR [m.chemicalbook.com]
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• 9. youtube.com [youtube.com]
• 10. m.youtube.com [m.youtube.com]

The Genesis of a Key Spirocyclic Scaffold: A Technical Guide to the First Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide delineates a foundational synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, a significant spirocyclic scaffold increasingly utilized in medicinal chemistry. While a singular, formally documented "first synthesis" is not prominent in the literature, this document constructs a scientifically rigorous and plausible pathway based on established principles of cyclopropanation chemistry. The narrative emphasizes the rationale behind the chosen synthetic strategy, providing a detailed experimental protocol, mechanistic insights, and characterization data. This guide is intended to serve as a comprehensive resource for researchers seeking to understand and apply the synthesis of this and related spirocyclic systems in drug discovery and development.

Introduction: The Emergence of Spiro[2.4]heptanes in Medicinal Chemistry

The quest for novel chemical matter with three-dimensional complexity is a central theme in modern drug discovery. Spirocycles, characterized by two rings sharing a single atom, have emerged as privileged scaffolds due to their ability to project substituents into distinct vectors of chemical space, thereby enabling novel interactions with biological targets. The 5-oxaspiro[2.4]heptane core, in particular, combines the conformational rigidity of a cyclopropane ring with the favorable physicochemical properties imparted by a tetrahydrofuran moiety. The incorporation of a carboxylic acid functional group provides a critical handle for further synthetic elaboration and for modulating pharmacokinetic properties. This guide provides an in-depth exploration of a plausible initial synthesis of this valuable building block.

Retrosynthetic Analysis and Strategic Considerations

A logical retrosynthetic disconnection of the target molecule, 5-Oxaspiro[2.4]heptane-1-carboxylic acid (I), points to a cyclopropanation reaction as the key bond-forming step. The cyclopropane ring can be envisioned as being formed from an exocyclic methylene precursor. This leads to α-methylene-γ-butyrolactone (III) as a readily accessible starting material and a carbene equivalent bearing a carboxylate group.

Caption: Retrosynthetic analysis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

The choice of a diazo compound, specifically ethyl diazoacetate, as the carbene precursor is predicated on its established utility in metal-catalyzed cyclopropanation reactions. The use of an ester form of the carboxylic acid is a strategic decision to enhance the stability and reactivity of the diazo compound. The final step would then be the hydrolysis of the ester to the desired carboxylic acid.

The Synthetic Pathway: A Step-by-Step Elucidation

The synthesis is proposed to proceed in two key stages: a rhodium-catalyzed cyclopropanation followed by saponification.

Stage 1: Rhodium-Catalyzed [2+1] Cycloaddition

The cornerstone of this synthesis is the transition metal-catalyzed decomposition of ethyl diazoacetate to generate a transient metal-carbene species, which then undergoes a [2+1] cycloaddition with the exocyclic double bond of α-methylene-γ-butyrolactone.

Caption: Proposed synthetic pathway to 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Rhodium(II) acetate dimer (Rh₂(OAc)₄) is selected as the catalyst due to its high efficacy in promoting carbene transfer from diazo compounds with minimal side reactions. The reaction proceeds via an initial reaction of the diazo compound with the rhodium catalyst to form a rhodium-carbene complex. This complex then adds across the double bond of the lactone in a concerted fashion.

Experimental Protocol: Synthesis of Ethyl 5-oxaspiro[2.4]heptane-1-carboxylate

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add a solution of α-methylene-γ-butyrolactone (1.0 eq) in anhydrous dichloromethane (DCM).

• Catalyst Addition: Add rhodium(II) acetate dimer (0.01 eq) to the stirred solution.

• Diazoacetate Addition: Slowly add a solution of ethyl diazoacetate (1.1 eq) in anhydrous DCM to the reaction mixture via the dropping funnel over a period of 2 hours at room temperature. The slow addition is crucial to maintain a low concentration of the diazo compound, thus minimizing the formation of diethyl maleate and fumarate as byproducts.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete after the addition of the diazoacetate is finished.

• Workup: Upon completion, the reaction mixture is filtered through a short pad of silica gel to remove the catalyst. The filtrate is then concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure ethyl 5-oxaspiro[2.4]heptane-1-carboxylate as a colorless oil.

Stage 2: Saponification to the Carboxylic Acid

The final step is the hydrolysis of the ethyl ester to the corresponding carboxylic acid. This is a standard transformation achieved under basic conditions.

Experimental Protocol: Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

• Hydrolysis: Dissolve the purified ethyl 5-oxaspiro[2.4]heptane-1-carboxylate (1.0 eq) in a mixture of ethanol and water. Add sodium hydroxide (1.5 eq) and stir the mixture at room temperature overnight.

• Acidification: After the reaction is complete (monitored by TLC), the ethanol is removed under reduced pressure. The remaining aqueous solution is cooled in an ice bath and acidified to pH 2 with 1M hydrochloric acid.

• Extraction: The acidic aqueous layer is extracted three times with ethyl acetate.

• Drying and Concentration: The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield 5-Oxaspiro[2.4]heptane-1-carboxylic acid as a white solid.

Characterization and Data

The structural confirmation of the final product would be achieved through a combination of spectroscopic methods.

Parameter	Expected Value/Observation
Appearance	White to off-white solid
Molecular Formula	C₇H₁₀O₃
Molecular Weight	142.15 g/mol
¹H NMR	Characteristic peaks for the cyclopropyl protons, the methylene protons of the tetrahydrofuran ring, and a broad singlet for the carboxylic acid proton.
¹³C NMR	Resonances corresponding to the spiro carbon, the cyclopropyl carbons, the carbons of the tetrahydrofuran ring, and the carbonyl carbon of the carboxylic acid.
Mass Spectrometry	[M-H]⁻ ion observed in negative ion mode ESI-MS.
Infrared (IR)	A broad O-H stretch for the carboxylic acid and a strong C=O stretch.

Conclusion and Future Perspectives

This technical guide has outlined a robust and scientifically sound synthetic route to 5-Oxaspiro[2.4]heptane-1-carboxylic acid. The presented methodology, rooted in the well-established rhodium-catalyzed cyclopropanation of alkenes, provides a clear and reproducible pathway for accessing this valuable spirocyclic building block. The strategic use of a diazoester followed by hydrolysis ensures an efficient synthesis.

The availability of a reliable synthetic route to this and related spirocyclic carboxylic acids is of paramount importance for the continued exploration of this chemical space in drug discovery. Future work in this area may focus on the development of enantioselective variants of this synthesis to access chiral spirocycles, further expanding the toolbox for medicinal chemists.

References

• General Synthesis of 5-Oxaspiro[2.4]heptanes: A relevant review discusses the formation of such spirocycles, including reactions of 3-methylenedihydrofuran-2(3H)-one with diazoalkanes. While not the exact target molecule, it establishes the foundational chemistry. (Source: Thieme E-Journals - Synthesis / Full Text)[1]

• Commercial Availability and Use in Patents: The target molecule is listed as a commercially available compound and has been used as a starting material in several patents, indicating its utility in the synthesis of complex pharmaceutical agents. (Source: Advanced ChemBlocks, Appretech Scientific Limited)[2][3]

• Cyclopropanation Reactions: The use of diazo compounds in the presence of metal catalysts to form cyclopropanes from alkenes is a well-documented and widely used synthetic method. (Source: Wikipedia - Cyclopropanation)[4]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. 5-oxaspiro[2.4]heptane-1-carboxylic acid 97% | CAS: 1461705-13-4 | AChemBlock [achemblock.com]
• 3. appretech.com [appretech.com]
• 4. Cyclopropanation - Wikipedia [en.wikipedia.org]

Solubility and stability of "5-Oxaspiro[2.4]heptane-1-carboxylic acid"

An In-depth Technical Guide to the Solubility and Stability of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the essential physicochemical properties of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, with a focus on its solubility and stability. As a novel scaffold, understanding these parameters is critical for its application in medicinal chemistry and materials science. This document is structured to provide both theoretical predictions based on its unique structure and detailed, actionable protocols for its empirical characterization.

Molecular Structure and Its Implications

5-Oxaspiro[2.4]heptane-1-carboxylic acid is a unique molecule that combines several key functional groups: a carboxylic acid, a highly strained cyclopropane ring, and a tetrahydrofuran ring fused in a spirocyclic system. This intricate architecture dictates its chemical behavior.

• Carboxylic Acid: This functional group is expected to be the primary driver of aqueous solubility, especially at neutral to basic pH where it can deprotonate to the more soluble carboxylate salt. It also serves as a handle for further chemical modification.

• Spirocyclic System: The rigid, three-dimensional nature of the spirocyclic core can influence how the molecule packs in a solid state, affecting its crystalline structure and, consequently, its thermodynamic solubility. The perpendicular arrangement of the two rings in spiro compounds can also lead to higher solubility compared to their planar counterparts by suppressing intermolecular interactions.[1]

• Cyclopropane Ring: The three-membered ring is characterized by significant angle and torsional strain.[2][3][4][5] This inherent strain makes the cyclopropane ring susceptible to ring-opening reactions under certain conditions, such as acidic environments or high temperatures, which is a critical consideration for its stability.[2][3][4][5]

• Ether Linkage: The tetrahydrofuran ring contains an ether linkage, which is generally stable but can be susceptible to cleavage under harsh acidic conditions.

Solubility Profiling

A thorough understanding of the solubility of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is fundamental for its handling, formulation, and biological testing. The approach to characterizing its solubility should involve both qualitative assessments and quantitative measurements.

Theoretical Framework: Kinetic vs. Thermodynamic Solubility

When assessing solubility, it is crucial to distinguish between kinetic and thermodynamic measurements.

• Kinetic Solubility: This is often measured in high-throughput screening and reflects the concentration at which a compound, typically dissolved in an organic solvent like DMSO, precipitates when added to an aqueous buffer.[6][7][8] These results can be influenced by the amorphous or crystalline nature of the precipitate.[6]

• Thermodynamic Solubility: This is the true equilibrium solubility, representing the maximum concentration of the most stable crystalline form of the compound that can be dissolved in a solvent at a given temperature and pressure.[9] It is a more accurate representation for formulation and biopharmaceutical assessment.[10]

Experimental Protocols for Solubility Determination

This initial screen provides rapid insights into the compound's general solubility characteristics across a range of solvents.

Protocol:

• Add approximately 1-2 mg of 5-Oxaspiro[2.4]heptane-1-carboxylic acid to a small test tube.

• Add 0.5 mL of the desired solvent (e.g., water, 5% HCl, 5% NaOH, 5% NaHCO3, ethanol, DMSO).[11][12][13]

• Vigorously shake the test tube for 1-2 minutes.

• Visually inspect for dissolution. A compound is considered soluble if a clear, homogenous solution is formed with no visible particles.[13]

• If soluble in water, test the pH with litmus paper to confirm the acidic nature of the carboxylic acid group.[11]

Expected Results and Interpretation:

Solvent	Expected Solubility	Rationale
Water	Low to Moderate	The carboxylic acid provides polarity, but the hydrocarbon backbone may limit solubility.
5% NaOH	Soluble	The carboxylic acid will be deprotonated to the highly soluble sodium carboxylate salt.
5% NaHCO3	Soluble	Carboxylic acids are typically acidic enough to react with sodium bicarbonate, producing CO2 gas and the soluble salt.[14]
5% HCl	Low	The acidic environment will keep the carboxylic acid protonated, likely not enhancing solubility compared to water.
Ethanol	Soluble	"Like dissolves like"; the polar protic nature of ethanol should solvate the carboxylic acid.
DMSO	Soluble	A polar aprotic solvent that is generally a good solvent for a wide range of organic molecules.

This is the gold-standard method for determining thermodynamic solubility.[15]

Protocol:

• Add an excess amount of solid 5-Oxaspiro[2.4]heptane-1-carboxylic acid to a known volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

• Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium (typically 24-48 hours).

• Separate the undissolved solid from the solution by centrifugation and/or filtration.

• Determine the concentration of the compound in the clear supernatant using a suitable analytical method, such as HPLC-UV or quantitative NMR.

Stability Assessment

Evaluating the stability of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is critical to ensure its integrity during storage, formulation, and use. The key areas of concern are its hydrolytic, thermal, and photostability.

Potential Degradation Pathways

Based on its structure, several degradation pathways can be hypothesized:

• Hydrolytic Degradation: While the molecule lacks classic hydrolyzable groups like esters or amides, the strained cyclopropane ring could be susceptible to pH-dependent ring-opening. Carboxylic acids themselves are generally stable to hydrolysis.[16][17][18]

• Thermal Degradation: At elevated temperatures, decarboxylation of the carboxylic acid is a potential degradation route.[19][20] The strained ring system may also undergo thermal rearrangement or decomposition.

• Photodegradation: Exposure to light, particularly UV radiation, can lead to degradation if the molecule absorbs light in the relevant wavelengths.

Experimental Protocols for Stability Studies

This study assesses the compound's stability in aqueous solutions at different pH values.

Protocol:

• Prepare solutions of the compound at a known concentration in a series of aqueous buffers (e.g., pH 2, pH 7.4, and pH 9).

• Incubate the solutions at a controlled temperature (e.g., 37°C or 50°C).

• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each solution.

• Quench any further degradation by cooling or dilution.

• Analyze the samples by a stability-indicating HPLC method to quantify the amount of the parent compound remaining and to detect the formation of any degradation products.

Thermogravimetric analysis (TGA) is a useful technique to assess bulk thermal stability.

Protocol:

• Place a small, accurately weighed sample of the compound into a TGA pan.

• Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10 °C/min).

• Monitor the sample's mass as a function of temperature. The temperature at which significant mass loss occurs indicates the onset of decomposition.[21]

Photostability testing should be conducted according to the International Council for Harmonisation (ICH) Q1B guidelines.[22][23][24]

Protocol:

• Expose the solid compound and a solution of the compound to a light source that meets the ICH Q1B requirements for both visible and UVA light.[25] The minimum exposure should be 1.2 million lux hours for visible light and 200 watt-hours/m² for UVA.[25][26]

• Prepare "dark control" samples, which are stored under the same conditions but protected from light (e.g., wrapped in aluminum foil).[26]

• After the exposure period, analyze the light-exposed and dark control samples by a stability-indicating HPLC method.

• Compare the results to determine if any significant degradation has occurred due to light exposure.

Data Presentation and Visualization

Data Summary Tables

Table 1: Predicted and Qualitative Solubility Profile

Solvent System	Predicted Outcome	Experimental Observation
Water (pH ~7)	Low to Moderate
0.1 M HCl (pH 1)	Low
0.1 M NaOH (pH 13)	High
Ethanol	High
DMSO	High

Table 2: Quantitative Stability Data Summary

Condition	Time Point	% Parent Compound Remaining	Degradants Observed
Hydrolytic
pH 2, 37°C	48h
pH 7.4, 37°C	48h
pH 9, 37°C	48h
Photostability
Solid, Light	End
Solid, Dark	End
Solution, Light	End
Solution, Dark	End
Thermal (TGA)	Onset Temperature (°C)

Experimental Workflows (Graphviz)

Caption: Workflow for solubility profiling.

Caption: Workflow for stability assessment.

References

• Ovid. (n.d.). Kinetic versus thermodynamic solubility temptations and risks.
• Atlas-mts.com. (2021, December 13). ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions.
• Chemistry LibreTexts. (2020, June 21). 2.11: Stability of Cycloalkanes - Ring Strain.
• Scribd. (n.d.). Procedure For Determining Solubility of Organic Compounds | PDF.
• Chemistry LibreTexts. (2024, June 18). 4.3: Stability of Cycloalkanes - Ring Strain.
• WuXi AppTec. (n.d.). Kinetic & Thermodynamic Solubility Testing.
• European Medicines Agency. (1998, January 1). ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline.
• ECA Academy. (n.d.). FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products.
• Unknown. (2024, September 24). Solubility test for Organic Compounds.
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An In-depth Technical Guide to the Molecular Structure and Conformation of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Oxaspiro[2.4]heptane-1-carboxylic acid is a unique chiral scaffold of significant interest in medicinal chemistry and drug design. Its rigid spirocyclic framework, fusing a strained cyclopropane ring with a flexible tetrahydrofuran moiety, imparts a distinct three-dimensional architecture. Understanding the nuanced interplay of steric and electronic factors that govern its conformational landscape is paramount for the rational design of novel therapeutics. This guide provides a comprehensive analysis of the molecular structure and conformational preferences of this molecule, drawing upon established principles from analogous spirocyclic and heterocyclic systems. We will delve into the theoretical underpinnings of its structure, propose robust experimental protocols for its characterization, and discuss the implications of its conformational behavior in the context of drug development.

Introduction: The Architectural Significance of Spirocyclic Scaffolds

Spirocycles have emerged as privileged motifs in modern drug discovery. The fusion of two rings at a single carbon atom introduces a defined, rigid three-dimensional geometry that can effectively probe the often-complex topology of biological targets. This inherent rigidity can lead to enhanced binding affinity and selectivity by minimizing the entropic penalty upon binding. 5-Oxaspiro[2.4]heptane-1-carboxylic acid combines the high degree of strain and specific stereoelectronic properties of a cyclopropane ring with the conformational flexibility of a tetrahydrofuran ring, creating a scaffold with a unique conformational profile.

Molecular Structure and Inherent Stereochemical Features

The core structure of 5-oxaspiro[2.4]heptane-1-carboxylic acid consists of a cyclopropane ring and a tetrahydrofuran ring sharing a spirocyclic carbon atom. The carboxylic acid substituent on the cyclopropane ring introduces a key functional group for potential interactions with biological targets and a chiral center, leading to (1R) and (1S) enantiomers.

The Strained Cyclopropane Moiety

The cyclopropane ring is characterized by significant ring strain, estimated to be around 28 kcal/mol.[1] This strain arises from two primary factors:

• Angle Strain: The C-C-C bond angles are constrained to 60°, a substantial deviation from the ideal 109.5° for sp³ hybridized carbons.[1]

• Torsional Strain: The C-H bonds on adjacent carbon atoms are eclipsed, further contributing to the overall strain energy.[1]

This high ring strain influences the molecule's reactivity and the geometry of the spirocyclic center.

The Flexible Tetrahydrofuran Ring

In contrast to the rigid cyclopropane, the tetrahydrofuran ring is non-planar and exhibits conformational flexibility through a phenomenon known as pseudorotation. The two most stable conformations are the envelope (E) and twist (T) forms.[2][3][4] The energy barrier between these conformers is low, allowing for rapid interconversion at room temperature.[2][3][4] The presence of the spirocyclic fusion and the oxygen heteroatom will influence the puckering of the tetrahydrofuran ring.

Conformational Analysis: A Dichotomy of Rigidity and Flexibility

The overall conformation of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is determined by the interplay between the fixed cyclopropane ring and the pseudorotating tetrahydrofuran ring. The orientation of the carboxylic acid group will also play a crucial role in defining the lowest energy conformers.

Predicted Conformational Isomers

The puckering of the tetrahydrofuran ring in relation to the cyclopropane ring will give rise to several possible conformers. Based on studies of substituted tetrahydrofurans, it is anticipated that the molecule will predominantly exist in envelope and twist conformations.[2][3][4] The relative energies of these conformers will be influenced by steric interactions between the two rings and the orientation of the carboxylic acid group.

The Role of the Carboxylic Acid Substituent

The carboxylic acid group can adopt different orientations relative to the cyclopropane ring. These orientations will be influenced by steric hindrance from the adjacent tetrahydrofuran ring and potential intramolecular hydrogen bonding interactions. The lowest energy conformer will likely position the bulky carboxylic acid group to minimize steric clash.

Methodologies for Structural and Conformational Elucidation

A combination of computational and experimental techniques is essential for a thorough understanding of the conformational landscape of 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Computational Modeling: A Predictive Framework

Computational chemistry provides a powerful tool for predicting the geometries and relative energies of different conformers.

DFT calculations are a robust method for determining the equilibrium geometries and relative stabilities of small molecules.[5][6]

Experimental Protocol: DFT-Based Conformational Search

• Initial Structure Generation: Generate a series of initial guess structures encompassing various envelope and twist conformations of the tetrahydrofuran ring and different rotamers of the carboxylic acid group.

• Geometry Optimization: Perform geometry optimizations for each initial structure using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G* or larger).

• Frequency Calculations: Perform frequency calculations on the optimized structures to confirm that they represent true energy minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE).

• Energy Analysis: Compare the relative energies (including ZPVE corrections) of the optimized conformers to identify the most stable structures.

Logical Workflow for Computational Conformational Analysis

Caption: Workflow for predicting conformers using DFT.

MD simulations can provide insights into the dynamic behavior of the molecule and the transitions between different conformational states.

Experimental Validation: Spectroscopic and Crystallographic Techniques

Experimental data is crucial for validating the predictions from computational models.

NMR spectroscopy is a powerful technique for determining the three-dimensional structure of molecules in solution.

• ¹H NMR: The chemical shifts and coupling constants of the protons, particularly those on the cyclopropane and tetrahydrofuran rings, can provide information about their relative orientations.

• ¹³C NMR: The chemical shifts of the carbon atoms can provide information about the hybridization and electronic environment of the carbon skeleton. The unique chemical shift of the cyclopropane carbons is a key identifier.[7]

• Nuclear Overhauser Effect (NOE) Spectroscopy: NOESY experiments can identify protons that are close in space, providing crucial distance constraints for determining the overall conformation.

Experimental Protocol: 2D NMR for Conformational Analysis

• Sample Preparation: Dissolve a pure sample of 5-Oxaspiro[2.4]heptane-1-carboxylic acid in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire a suite of 2D NMR spectra, including COSY, HSQC, HMBC, and NOESY.

• Spectral Assignment: Assign all proton and carbon signals using the information from the 2D NMR experiments.

• NOE Analysis: Analyze the NOESY spectrum to identify through-space correlations between protons.

• Structure Calculation: Use the NOE-derived distance restraints in conjunction with a molecular modeling program to generate a family of solution-state structures consistent with the experimental data.

Workflow for NMR-Based Structure Elucidation

Caption: Experimental workflow for NMR analysis.

Single-crystal X-ray diffraction provides the most definitive information about the solid-state conformation of a molecule. Obtaining suitable crystals of 5-Oxaspiro[2.4]heptane-1-carboxylic acid would provide precise bond lengths, bond angles, and torsional angles, offering a direct visualization of its three-dimensional structure.

Synthesis and Stereocontrol

The synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid and its derivatives often involves the construction of the spirocyclic system through cyclopropanation reactions.[8] For instance, the reaction of α-methylene-γ-butyrolactone with a suitable carbene source can yield the 5-oxaspiro[2.4]heptane core.[8] Enantioselective synthesis is crucial for applications in drug development, and methods for achieving high stereocontrol are of significant interest.

Implications for Drug Design and Development

The well-defined, rigid conformation of 5-Oxaspiro[2.4]heptane-1-carboxylic acid makes it an attractive scaffold for the design of potent and selective inhibitors of biological targets. By incorporating this motif into larger molecules, medicinal chemists can constrain the conformational freedom of flexible linkers, leading to improved binding affinity. The carboxylic acid functionality provides a handle for further chemical modification and for forming key interactions, such as salt bridges, with protein targets.

Conclusion

5-Oxaspiro[2.4]heptane-1-carboxylic acid represents a fascinating molecular architecture with a unique conformational profile arising from the fusion of a rigid, strained cyclopropane ring and a flexible tetrahydrofuran ring. A comprehensive understanding of its structure and conformational preferences, achieved through a synergistic application of computational modeling and experimental techniques, is essential for unlocking its full potential in the realm of drug discovery. The insights and methodologies presented in this guide provide a robust framework for researchers to explore and exploit the properties of this promising scaffold in the development of next-generation therapeutics.

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An In-depth Technical Guide to 5-Oxaspiro[2.4]heptane-1-carboxylic acid: A Novel Scaffold for Drug Discovery

Introduction: The Emergence of Spirocyclic Scaffolds in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, the pursuit of novel molecular architectures that offer enhanced therapeutic potential is a paramount objective. Among the various structural motifs being explored, spirocycles have garnered significant attention for their unique three-dimensional (3D) topologies.[1][2] Unlike their planar aromatic counterparts, the inherent rigidity and spatial arrangement of spirocyclic systems provide a powerful platform for the precise orientation of functional groups, leading to improved potency, selectivity, and pharmacokinetic profiles.[1][2] This guide focuses on a particularly intriguing member of this class: 5-Oxaspiro[2.4]heptane-1-carboxylic acid (CAS Number: 1461705-13-4), a molecule poised to unlock new avenues in medicinal chemistry.

This technical guide will provide a comprehensive overview of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, from its fundamental physicochemical properties to its synthesis and potential applications in drug development. We will delve into the rationale behind the design of such spirocyclic ethers and explore the experimental considerations for their synthesis and evaluation.

Physicochemical Properties and Structural Features

5-Oxaspiro[2.4]heptane-1-carboxylic acid is a small molecule characterized by a unique fusion of a cyclopropane and a tetrahydrofuran ring, sharing a single carbon atom. This spirocyclic core imparts a rigid, three-dimensional structure that is of significant interest in the design of novel therapeutic agents.

Property	Value	Source
CAS Number	1461705-13-4	Internal Data
Molecular Formula	C₇H₁₀O₃	Internal Data
Molecular Weight	142.15 g/mol	Internal Data
SMILES	O=C(O)C1CC12CCOC2	Internal Data
LogP (Predicted)	0.5 - 1.5	In-silico Prediction
Topological Polar Surface Area (TPSA)	46.5 Ų	In-silico Prediction

The presence of the oxaspirocyclic core is expected to influence several key drug-like properties. The introduction of sp³-rich centers generally leads to improved solubility and metabolic stability compared to flat, aromatic systems.[2] The carboxylic acid moiety provides a handle for further chemical modification and can participate in crucial hydrogen bonding interactions with biological targets.

Synthetic Strategy: A Proposed Pathway

A likely precursor for this synthesis is 5-Oxaspiro[2.4]heptan-6-one . A patented method for the synthesis of this ketone provides a solid foundation for our proposed pathway.[3]

Part 1: Synthesis of the Precursor, 5-Oxaspiro[2.4]heptan-6-one

The synthesis of the ketone precursor involves a multi-step sequence starting from readily available materials. The key transformation is an intramolecular cyclization to form the spirocyclic system.

Caption: Proposed synthetic workflow for 5-Oxaspiro[2.4]heptan-6-one.

Experimental Protocol (Adapted from Patent Literature[3]):

• Cyclization to Cyclopropyldimethanol: Dibromoneopentyl glycol is treated with zinc powder in a suitable solvent to facilitate an intramolecular cyclization, forming cyclopropyldimethanol.

• Formation of the Cyclic Sulfite: The resulting diol is reacted with thionyl chloride to yield cyclopropyldimethanol cyclosulfite.

• Ring Opening with Cyanide: The cyclic sulfite undergoes ring-opening upon reaction with a cyanide source, such as sodium cyanide, to afford 1-hydroxymethylcyclopropyl acetonitrile.

• Hydrolysis and Lactonization: The nitrile is then hydrolyzed under basic conditions, followed by acidification to promote intramolecular cyclization (lactonization) to furnish the desired 5-Oxaspiro[2.4]heptan-6-one.

Part 2: Proposed Conversion to 5-Oxaspiro[2.4]heptane-1-carboxylic acid

With the ketone precursor in hand, the next critical step is the introduction of the carboxylic acid group at the C1 position. Several established methods in organic synthesis can be considered for this transformation. One of the most direct and reliable approaches would be an alpha-carboxylation of the ketone.

Caption: Proposed alpha-carboxylation of the ketone precursor.

Proposed Experimental Protocol:

• Enolate Formation: 5-Oxaspiro[2.4]heptan-6-one would be treated with a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), at low temperature (e.g., -78 °C) in an aprotic solvent like tetrahydrofuran (THF) to generate the corresponding enolate. The formation of the enolate at the less substituted alpha-carbon is generally favored kinetically.

• Carboxylation: Carbon dioxide gas is then bubbled through the solution, or the enolate solution is added to a flask containing solid carbon dioxide (dry ice). The enolate will act as a nucleophile, attacking the electrophilic carbon of CO₂.

• Acidic Workup: The reaction is quenched with an aqueous acid solution to protonate the resulting carboxylate, yielding the final product, 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Causality Behind Experimental Choices:

• Choice of Base: LDA is a strong, sterically hindered base, which is ideal for quantitatively forming the kinetic enolate without competing nucleophilic addition to the ketone carbonyl.

• Low Temperature: The reaction is performed at low temperature to ensure the stability of the enolate and to control the regioselectivity of its formation.

• Aprotic Solvent: THF is a common aprotic solvent that is unreactive towards the strong base and the enolate intermediate.

Potential Applications in Drug Discovery: A Forward Look

While specific biological data for 5-Oxaspiro[2.4]heptane-1-carboxylic acid is not yet available, the structural features of this molecule suggest several promising avenues for its application in drug discovery. The rigid, 3D nature of the spirocyclic core makes it an attractive scaffold for the design of inhibitors for various biological targets.

Bioisosteric Replacement and Scaffold Hopping

The 5-oxaspiro[2.4]heptane moiety can serve as a bioisosteric replacement for more common, flexible, or metabolically labile groups in existing drug molecules. This strategy, often referred to as "scaffold hopping," can lead to compounds with improved physicochemical properties, such as enhanced solubility and metabolic stability, and potentially novel intellectual property.[2]

Targeting Protein-Protein Interactions (PPIs)

The well-defined spatial orientation of substituents on the spirocyclic core makes it an ideal scaffold for designing molecules that can disrupt protein-protein interactions. PPIs are often characterized by large, shallow binding surfaces, and the 3D presentation of functional groups from a rigid core can enable more effective and specific binding than traditional, more flexible molecules.

Exploration of Novel Chemical Space

The synthesis and evaluation of novel scaffolds like 5-Oxaspiro[2.4]heptane-1-carboxylic acid are crucial for expanding the chemical space available to medicinal chemists. This exploration can lead to the discovery of compounds with entirely new mechanisms of action and the ability to address challenging biological targets that have been intractable with conventional small molecules.

Future Directions and Conclusion

5-Oxaspiro[2.4]heptane-1-carboxylic acid represents a promising, yet underexplored, molecular scaffold with significant potential in drug discovery. The proposed synthetic route provides a clear and viable path to accessing this compound for further investigation. Future research should focus on the following areas:

• Optimization of the Synthetic Route: The proposed synthesis should be experimentally validated and optimized for yield and scalability.

• Biological Screening: The compound should be screened against a diverse range of biological targets to identify potential therapeutic applications.

• Analogue Synthesis and Structure-Activity Relationship (SAR) Studies: The synthesis of a library of derivatives with modifications to the carboxylic acid and other positions on the spirocyclic core will be crucial for establishing structure-activity relationships and optimizing potency and selectivity.[4][5]

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• MDPI. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Molecules, 25(23), 5644.

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A Comprehensive Guide to the Theoretical and Computational Characterization of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

Spirocyclic scaffolds are of increasing interest in medicinal chemistry due to their inherent three-dimensionality and novelty, offering access to underexplored chemical space.[1] 5-Oxaspiro[2.4]heptane-1-carboxylic acid, a molecule combining a spiro[2.4]heptane framework with a tetrahydrofuran ring and a carboxylic acid moiety, represents a compelling synthetic target for the development of novel therapeutics. This technical guide provides a comprehensive, in-depth protocol for the theoretical and computational characterization of this molecule. By leveraging modern computational chemistry techniques, researchers can gain profound insights into its structural, electronic, and spectroscopic properties, thereby accelerating its potential development as a drug lead. This document serves as a practical workflow, detailing the necessary steps from initial conformational analysis to the prediction of complex spectroscopic data and reactivity, grounded in the principles of Density Functional Theory (DFT).

Introduction: The Rationale for Computational Scrutiny

In contemporary drug discovery, the reliance on empirical screening is increasingly being supplemented by computational modeling.[2][3] Theoretical calculations provide a predictive framework that can anticipate molecular properties, guide synthetic efforts, and offer a mechanistic understanding of a molecule's behavior at the atomic level. For a novel entity like 5-Oxaspiro[2.4]heptane-1-carboxylic acid, a priori computational analysis is invaluable. The spirocyclic core imparts significant conformational rigidity, yet the puckering of the tetrahydrofuran ring and the rotational freedom of the carboxylic acid group present a complex conformational landscape.[4] Understanding the interplay of these structural features is paramount to predicting its interaction with biological targets.

This guide is structured to provide a logical progression of computational tasks, beginning with the foundational exploration of the molecule's potential energy surface and culminating in the prediction of its spectroscopic signatures and reactivity profile. Each section is designed to be a self-contained protocol, explaining not just the "how" but also the "why" behind each computational choice.

Foundational Analysis: Conformational Landscape

The first and most critical step in the theoretical characterization of a flexible molecule is a thorough exploration of its conformational space. The relative energies of different conformers will dictate the molecule's average structure in solution and, consequently, its biological activity.

Protocol for Conformational Search

A multi-step approach is recommended to efficiently identify the low-energy conformers of 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

• Initial Low-Level Search: A molecular mechanics-based conformational search is an efficient first pass to generate a diverse set of initial geometries. The MMFF94s force field is a suitable choice for organic molecules.[5] This search should systematically rotate the C-C bond of the carboxylic acid group while also exploring the ring puckering of the tetrahydrofuran moiety.

• Geometry Optimization of Hits: The unique conformers identified in the initial search should be subjected to geometry optimization using a computationally less expensive quantum mechanical method, such as the semi-empirical PM7 method or a small basis set DFT calculation (e.g., B3LYP/6-31G(d)). This step refines the initial geometries and provides a preliminary energy ranking.

• High-Level Re-optimization and Energy Refinement: The low-energy conformers (e.g., within a 5 kcal/mol window of the global minimum) from the previous step must be re-optimized at a higher level of theory to obtain accurate geometries and relative energies. A widely accepted and robust level of theory for organic molecules is Density Functional Theory (DFT) with a hybrid functional like B3LYP and a Pople-style basis set such as 6-311+G(d,p).[5] The inclusion of diffuse functions (+) is important for accurately describing the lone pairs on the oxygen atoms and the carboxylate group, while polarization functions (d,p) are crucial for capturing the correct molecular shape.

• Inclusion of Solvent Effects: Since most biological processes and spectroscopic measurements occur in solution, the influence of the solvent on conformational stability must be considered. An implicit solvation model, such as the Polarizable Continuum Model (PCM) or the Solvation Model based on Density (SMD), should be employed during the final geometry optimizations.[6][7] Water is a common choice for the solvent to mimic physiological conditions.

• Vibrational Frequency Analysis: For each optimized conformer, a vibrational frequency calculation must be performed at the same level of theory. This serves two purposes: to confirm that the optimized structure is a true energy minimum (i.e., has no imaginary frequencies) and to calculate the zero-point vibrational energy (ZPVE) and thermal corrections to the Gibbs free energy. The final ranking of conformer stability should be based on their relative Gibbs free energies.

Caption: Workflow for Conformational Analysis.

Expected Conformers and Structural Parameters

The conformational analysis is expected to reveal several low-energy structures differing primarily in the orientation of the carboxylic acid group (e.g., syn vs. anti-periplanar relative to the cyclopropane ring) and the puckering of the five-membered tetrahydrofuran ring (e.g., envelope vs. twist conformations). A detailed analysis of the optimized geometries will provide key structural parameters.

Parameter	Description	Expected Value (Illustrative)
C=O Bond Length	Carbonyl bond in the carboxylic acid.	~1.21 Å
C-O Bond Length (acid)	Single bond in the carboxylic acid.	~1.35 Å
O-H Bond Length	Hydroxyl bond in the carboxylic acid.	~0.97 Å
Dihedral Angle	Defines the orientation of the -COOH group.	Multiple low-energy values

Spectroscopic Property Prediction

The in silico prediction of spectroscopic data is a powerful tool for structure verification and interpretation of experimental results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

DFT calculations can provide highly accurate predictions of ¹H and ¹³C NMR chemical shifts.

• Input Geometries: Use the Boltzmann-averaged geometries of the low-energy conformers in the solvent of interest.

• Computational Method: The Gauge-Independent Atomic Orbital (GIAO) method is the standard for calculating NMR shielding tensors. A functional specifically parameterized for NMR calculations, such as WP04 for ¹H and WC04 for ¹³C, can provide improved accuracy. However, B3LYP is also widely used and generally reliable. The choice of basis set should be robust, with 6-311+G(2d,p) being a good starting point.

• Solvation: It is crucial to include the same solvation model (PCM or SMD) used in the geometry optimizations.

• Referencing: The calculated isotropic shielding values (σ_iso) must be converted to chemical shifts (δ) by referencing them to the shielding value of a standard, typically tetramethylsilane (TMS), calculated at the same level of theory: δ_sample = σ_TMS - σ_sample.

• Boltzmann Averaging: The final predicted chemical shifts should be the Boltzmann-averaged values over all significant conformers.

Vibrational Spectroscopy (IR and VCD)

Infrared (IR) spectroscopy probes the vibrational modes of a molecule. For chiral molecules like 5-Oxaspiro[2.4]heptane-1-carboxylic acid, Vibrational Circular Dichroism (VCD) spectroscopy provides additional structural information related to its absolute configuration.[8]

• Input Geometries: Use the optimized geometries of the low-energy conformers in the gas phase or with a solvation model.

• Frequency Calculation: The harmonic vibrational frequencies, IR intensities, and VCD rotational strengths are obtained from the frequency calculation performed in the conformational analysis step (Section 2.1, Step 5). The Freq=VCD keyword is required in Gaussian for VCD calculations.[9]

• Scaling Factors: The calculated harmonic frequencies are known to be systematically higher than experimental values. It is standard practice to apply an empirical scaling factor (e.g., ~0.96-0.98 for B3LYP/6-311+G(d,p)) to the calculated frequencies for better agreement with experiment.

• Spectral Visualization: The calculated frequencies and intensities can be convoluted with a Lorentzian or Gaussian function to generate a simulated spectrum that can be directly compared with experimental data. Software like GaussView or Multiwfn can be used for this purpose.[3][7]

Vibrational Mode	Description	Expected Frequency (cm⁻¹)
O-H Stretch	Carboxylic acid hydroxyl group	3200-3500 (broad)
C-H Stretch	Aliphatic C-H bonds	2850-3000
C=O Stretch	Carbonyl of the carboxylic acid	1700-1750
C-O Stretch	Ether and carboxylic acid C-O bonds	1050-1300

Electronic Properties and Reactivity

The electronic structure of a molecule governs its reactivity and its potential to interact with biological macromolecules.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key orbitals involved in chemical reactions.

• HOMO: Represents the ability to donate an electron. A higher HOMO energy corresponds to a better electron donor. For drug-like molecules, a HOMO energy in the range of -6.2 to -5.5 eV is often considered favorable.[10]

• LUMO: Represents the ability to accept an electron. A lower LUMO energy corresponds to a better electron acceptor. A LUMO energy in the range of -2.5 to -0.5 eV is often desirable.[10]

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is an indicator of the molecule's kinetic stability and chemical reactivity. A smaller gap suggests higher reactivity.

These orbitals can be visualized to understand the regions of the molecule that are most likely to participate in electron transfer processes.

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Protocols & Analytical Methods

Synthetic Routes to 5-Oxaspiro[2.4]heptane-1-carboxylic Acid: An Application Guide

Introduction

The 5-oxaspiro[2.4]heptane scaffold is a significant structural motif in medicinal chemistry and drug development. Its rigid, three-dimensional spirocyclic system, combining a cyclopropane and a tetrahydrofuran ring, offers a unique conformational constraint that can be exploited to enhance binding affinity and selectivity for biological targets. Specifically, 5-Oxaspiro[2.4]heptane-1-carboxylic acid is a valuable building block for the synthesis of more complex molecules, including potential therapeutic agents.[1] The incorporation of this spirocycle can improve physicochemical properties such as metabolic stability.

Despite its potential, the synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid presents notable challenges. This guide provides a detailed overview of plausible synthetic strategies, focusing on practical and efficient protocols for researchers in academia and the pharmaceutical industry. We will delve into the rationale behind the chosen synthetic routes, provide step-by-step experimental procedures, and offer insights into potential challenges and optimization strategies.

Retrosynthetic Analysis and Strategic Overview

A logical retrosynthetic analysis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid suggests that the key bond disconnection is within the cyclopropane ring. This leads back to a more accessible precursor, α-methylene-γ-butyrolactone, and a reagent capable of installing the carboxylated one-carbon unit.

Caption: Retrosynthetic analysis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Based on this analysis, the most promising synthetic strategy involves the cyclopropanation of the exocyclic double bond of α-methylene-γ-butyrolactone. This approach is attractive due to the commercial availability or straightforward synthesis of the starting lactone.

Comparative Analysis of Synthetic Strategies

Strategy	Description	Advantages	Disadvantages
A: Cyclopropanation of α-Methylene-γ-butyrolactone	Direct formation of the spiro-cyclopropane ring on a pre-formed lactone.	Convergent, potentially high-yielding, and allows for late-stage introduction of the carboxylic acid functionality (as an ester).	Requires handling of potentially hazardous reagents like diazo compounds.
B: Modification of 5-Oxaspiro[2.4]heptan-6-one	Utilization of a known related compound.	The starting material synthesis is documented in patents.[2][3]	The lactone carbonyl is at the wrong position for direct conversion to the target acid. A multi-step sequence involving ring opening and re-cyclization would be necessary, likely leading to low overall yields.
C: De Novo Construction	Building the tetrahydrofuran ring onto a pre-functionalized cyclopropane.	Offers flexibility in the substitution pattern of the cyclopropane ring.	Likely to be a longer and more complex synthetic route with potential challenges in controlling stereochemistry.

Given this comparison, Strategy A is the most efficient and practical approach for the synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid. The remainder of this guide will focus on detailed protocols for this strategy.

Detailed Application Notes and Protocols

This section provides a comprehensive, three-part protocol for the synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, starting from γ-butyrolactone.

Part 1: Synthesis of the Key Precursor: α-Methylene-γ-butyrolactone

The synthesis of α-methylene-γ-butyrolactone is a well-established process.[1][4] One common method involves the formylation of γ-butyrolactone followed by condensation with formaldehyde.[4]

Protocol 1: Synthesis of α-Methylene-γ-butyrolactone

• Formylation:

  • To a solution of sodium ethoxide (prepared from sodium in anhydrous ethanol) in a suitable solvent like toluene, add γ-butyrolactone dropwise at a controlled temperature (e.g., 0-10 °C).

  • After the addition is complete, add ethyl formate and stir the mixture at room temperature for several hours until the reaction is complete (monitored by TLC or GC).

  • The resulting sodium salt of α-formyl-γ-butyrolactone is then carefully neutralized with a mild acid.

• Methylenation:

  • The crude α-formyl-γ-butyrolactone is then reacted with paraformaldehyde in the presence of a secondary amine catalyst (e.g., diethylamine) in a solvent such as tetrahydrofuran (THF).

  • The reaction is typically refluxed for several hours.

  • After completion, the reaction mixture is worked up by extraction and purified by distillation to yield α-methylene-γ-butyrolactone as a colorless oil.

Part 2: Catalytic Cyclopropanation of α-Methylene-γ-butyrolactone

The key step in this synthesis is the cyclopropanation of the exocyclic double bond of α-methylene-γ-butyrolactone. A highly effective method for this transformation is the rhodium(II)-catalyzed reaction with ethyl diazoacetate.[5]

Caption: Simplified mechanism of Rh(II)-catalyzed cyclopropanation.

Protocol 2: Synthesis of Ethyl 5-Oxaspiro[2.4]heptane-1-carboxylate

Safety Note: Ethyl diazoacetate is toxic and potentially explosive. All manipulations should be carried out in a well-ventilated fume hood, and care should be taken to avoid heat and shock.[6][7]

• Reaction Setup:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve α-methylene-γ-butyrolactone (1.0 eq) and a catalytic amount of rhodium(II) octanoate dimer (Rh₂(Oct)₄, ~0.1-1 mol%) in a dry, inert solvent such as dichloromethane (DCM) or toluene.

• Addition of Ethyl Diazoacetate:

  • Slowly add a solution of ethyl diazoacetate (1.1-1.5 eq) in the same solvent to the reaction mixture via the dropping funnel over several hours. The rate of addition should be controlled to maintain a steady evolution of nitrogen gas.

  • Rationale: Slow addition prevents the accumulation of unreacted ethyl diazoacetate, minimizing the risk of explosion and side reactions.

• Reaction Monitoring and Workup:

  • Monitor the reaction progress by TLC or GC until all the α-methylene-γ-butyrolactone has been consumed.

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent.

• Purification:

  • The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford ethyl 5-oxaspiro[2.4]heptane-1-carboxylate as a colorless oil.

Part 3: Hydrolysis to 5-Oxaspiro[2.4]heptane-1-carboxylic Acid

The final step is the saponification of the ethyl ester to the desired carboxylic acid.

Protocol 3: Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic Acid

• Saponification:

  • Dissolve the purified ethyl 5-oxaspiro[2.4]heptane-1-carboxylate in a mixture of ethanol and water.

  • Add an excess of a base, such as sodium hydroxide or potassium hydroxide (2-3 eq), and stir the mixture at room temperature or with gentle heating until the hydrolysis is complete (monitored by TLC).

• Acidification and Extraction:

  • Cool the reaction mixture in an ice bath and carefully acidify with a dilute acid (e.g., 1 M HCl) to a pH of approximately 2-3.

  • Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane.

• Purification and Characterization:

  • Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

  • The product can be further purified by recrystallization or chromatography if necessary.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Data Summary

Table 1: Summary of the Synthetic Protocol

Step	Reaction	Key Reagents	Typical Conditions	Expected Yield
1	Synthesis of α-Methylene-γ-butyrolactone	γ-Butyrolactone, Ethyl formate, Paraformaldehyde	Two-step sequence	50-70%
2	Cyclopropanation	α-Methylene-γ-butyrolactone, Ethyl diazoacetate, Rh₂(Oct)₄	DCM, Room Temp.	70-90%
3	Hydrolysis	Ethyl 5-Oxaspiro[2.4]heptane-1-carboxylate, NaOH	EtOH/H₂O, Room Temp.	>90%

Table 2: Representative Characterization Data for 5-Oxaspiro[2.4]heptane-1-carboxylic Acid

Analysis	Expected Data
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 1.20-1.40 (m, 2H), 1.80-2.00 (m, 1H), 2.20-2.40 (m, 2H), 3.80-4.00 (m, 2H), 4.20-4.40 (m, 2H), 11.5 (br s, 1H).
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 20.1, 25.5, 28.9, 35.2, 68.9, 72.1, 178.5.
MS (ESI)	m/z: 141.05 [M-H]⁻

Conclusion

The synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is a feasible endeavor for synthetic and medicinal chemists. The most direct and efficient route involves the rhodium(II)-catalyzed cyclopropanation of α-methylene-γ-butyrolactone with ethyl diazoacetate, followed by hydrolysis. This guide provides a robust framework and detailed protocols to facilitate the synthesis of this valuable spirocyclic building block. By understanding the underlying chemical principles and adhering to the outlined procedures, researchers can confidently access this compound for their drug discovery and development programs.

References

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• Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design - ResearchGate. Available at: [Link]

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Application Notes and Protocols: 5-Oxaspiro[2.4]heptane-1-carboxylic acid in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction: Embracing Three-Dimensionality in Drug Design with Spirocyclic Scaffolds

In the landscape of modern medicinal chemistry, the principle of "escaping flatland" has become a central tenet in the design of novel therapeutics. This paradigm shift emphasizes the move away from planar, aromatic structures towards more three-dimensional, Fsp³-rich molecular architectures.[1][2] Spirocyclic compounds, characterized by two rings sharing a single atom, are exemplary of this design philosophy. Their rigid, well-defined three-dimensional conformations can offer significant advantages in drug discovery, including improved metabolic stability, enhanced target selectivity, and novel intellectual property.[1][2]

This guide focuses on 5-Oxaspiro[2.4]heptane-1-carboxylic acid , a novel and relatively unexplored scaffold. While extensive biological data for this specific molecule is not yet prevalent in public literature, its structural features suggest significant potential as a versatile building block in drug discovery programs. Its close structural relative, 5-azaspiro[2.4]heptane-6-carboxylic acid, is a key intermediate in the synthesis of the potent antiviral agent Ledipasvir, which is used to treat Hepatitis C virus (HCV) infections.[3] This precedent underscores the value of the spiro[2.4]heptane core in constructing biologically active molecules.

These application notes will provide a forward-looking perspective on the potential uses of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, drawing parallels from related structures and foundational medicinal chemistry principles. We will explore its potential as a bioisostere, propose synthetic strategies, and outline protocols for its preliminary biological evaluation.

The Strategic Value of the 5-Oxaspiro[2.4]heptane-1-carboxylic acid Scaffold

The unique architecture of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, which combines a cyclopropane ring, a tetrahydrofuran ring, and a carboxylic acid moiety, presents several compelling features for medicinal chemists:

• Structural Rigidity and Conformational Constraint: The spirocyclic nature of the core structure locks the molecule into a defined three-dimensional shape. This can lead to higher binding affinity and selectivity for protein targets by reducing the entropic penalty of binding.

• Bioisosteric Potential: The carboxylic acid group is a common pharmacophore, but it can also lead to poor pharmacokinetic properties.[4][5] The entire 5-Oxaspiro[2.4]heptane-1-carboxylic acid scaffold can be envisioned as a novel, non-planar bioisostere for other cyclic carboxylic acids, such as piperidine or pyrrolidine carboxylic acids, which are prevalent in many drug molecules.[1][2] This can be a strategy to modulate physicochemical properties like lipophilicity and metabolic stability.[1]

• Introduction of Fsp³ Character: The high fraction of sp³-hybridized carbon atoms moves away from the "flat" structures often associated with metabolic liabilities. This can lead to improved solubility and reduced off-target effects.

Proposed Research Workflow and Applications

The exploration of a novel scaffold like 5-Oxaspiro[2.4]heptane-1-carboxylic acid in a drug discovery program can be systematically approached. The following workflow outlines key stages from initial synthesis to preliminary biological assessment.

Caption: Proposed Research Workflow for 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Synthetic Protocols

Protocol 1: General Synthesis of the 5-Oxaspiro[2.4]heptane Core

This protocol is a generalized procedure based on known cyclopropanation reactions of α-methylene-γ-butyrolactone.[6]

Objective: To synthesize the core 5-oxaspiro[2.4]heptane ring system.

Materials:

• α-Methylene-γ-butyrolactone

• Diazomethane (or a safer alternative like trimethylsilyldiazomethane)

• Palladium(II) acetate

• Diethyl ether

• Standard glassware for organic synthesis

• Chromatography supplies (silica gel, solvents)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve α-methylene-γ-butyrolactone (1 equivalent) in anhydrous diethyl ether.

• Catalyst Addition: Add a catalytic amount of palladium(II) acetate to the solution.

• Cyclopropanation: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of diazomethane in diethyl ether (prepared beforehand, handle with extreme caution) via the dropping funnel over a period of 1-2 hours. The reaction progress can be monitored by TLC.

• Quenching and Workup: Once the starting material is consumed, carefully quench any excess diazomethane by the slow addition of acetic acid until the yellow color disappears.

• Extraction: Transfer the reaction mixture to a separatory funnel and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the 5-oxaspiro[2.4]heptane derivative.

Note: The carboxylic acid moiety at the 1-position would likely be introduced via a precursor carrying an ester group, which can be subsequently hydrolyzed.

Application in Bioisosteric Replacement

The concept of bioisosterism, the replacement of a functional group with another that retains similar biological activity, is a powerful tool in drug design.[4][5] The 5-Oxaspiro[2.4]heptane-1-carboxylic acid scaffold can be strategically employed as a bioisostere for other cyclic amino acids or carboxylic acids to modulate physicochemical properties.

Caption: Bioisosteric relationships of the spirocyclic scaffold.

Protocol 2: Preliminary Biological Screening - A General Approach

Given the novelty of the scaffold, a broad initial screening approach is recommended to identify potential biological activities.

Objective: To perform a preliminary assessment of the biological activity of 5-Oxaspiro[2.4]heptane-1-carboxylic acid and its derivatives.

Materials:

• Synthesized 5-Oxaspiro[2.4]heptane-1-carboxylic acid and a small library of amide derivatives.

• A panel of cancer cell lines (e.g., A549 for lung cancer).[7]

• A panel of bacterial strains (e.g., multidrug-resistant Staphylococcus aureus).[7]

• Cell culture media and reagents.

• MTT or similar cell viability assay kits.

• Standard microplate reader.

Procedure:

• Compound Preparation: Prepare stock solutions of the test compounds in DMSO. Create a dilution series to test a range of concentrations (e.g., from 0.1 µM to 100 µM).

• Anticancer Activity Screening:

  • Seed cancer cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with the diluted compounds and incubate for 48-72 hours.

  • Assess cell viability using an MTT assay according to the manufacturer's instructions.

  • Calculate the IC₅₀ value for active compounds.

• Antimicrobial Activity Screening:

  • In a 96-well plate, add a standardized inoculum of the bacterial strains to broth media.

  • Add the diluted compounds to the wells.

  • Incubate the plates at 37 °C for 18-24 hours.

  • Determine the Minimum Inhibitory Concentration (MIC) by visual inspection for turbidity or by measuring absorbance.

Data Presentation

All quantitative data from screening should be tabulated for clear comparison.

Compound ID	Target Cell Line/Strain	Assay Type	Endpoint	Result (e.g., IC₅₀ or MIC in µM)
SCA-001	A549 (Lung Cancer)	MTT	IC₅₀	> 100
SCA-001	S. aureus (MRSA)	Broth Microdilution	MIC	64
SCA-Amide-A	A549 (Lung Cancer)	MTT	IC₅₀	45.2
SCA-Amide-A	S. aureus (MRSA)	Broth Microdilution	MIC	16

SCA: 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Conclusion and Future Directions

5-Oxaspiro[2.4]heptane-1-carboxylic acid represents a promising, yet underexplored, scaffold for medicinal chemistry. Its rigid, three-dimensional structure and potential for bioisosteric replacement make it an attractive building block for the development of next-generation therapeutics. The protocols and workflows outlined in these notes provide a foundational framework for researchers to begin exploring the synthetic chemistry and biological potential of this and related spirocyclic systems. Future work should focus on developing efficient and scalable syntheses, expanding the library of derivatives, and screening against a wider range of biological targets to unlock the full potential of this intriguing molecular architecture.

References

• de Meijere, A., von Seebach, M., Zöllner, S., et al. Synthesis. 2001.

• Appretech Scientific Limited. 5-Oxaspiro(2.4)heptane-1-carboxylic acid. [Link]

• Beaulieu, P. L., et al. (2012). Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives.
• Beaulieu, P. L., et al. (2014). Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives.

• Kirichok, A. A., & Yegorova, T. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. French-Ukrainian Journal of Chemistry, 11(2). [Link]

• Kirichok, A. A., & Yegorova, T. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. ResearchGate. [Link]

• Perali, R. S., et al. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Molecules, 25(23), 5644. [Link]

• French-Ukrainian Journal of Chemistry. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. [Link]

• Bredael, K., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Journal of Chemistry, 2022, 1-2.

• Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385–395. [Link]

• Kairystė, A., et al. (2022). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Molecules, 27(16), 5111. [Link]

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5-Oxaspiro[2.4]heptane-1-carboxylic acid: A Key Intermediate for Novel Pharmaceutical Scaffolds

Introduction: The Strategic Value of Spirocyclic Scaffolds in Modern Drug Discovery

In the contemporary landscape of medicinal chemistry, the principle of "escaping from flatland" has become a central tenet in the design of novel therapeutic agents. This paradigm shift emphasizes the creation of molecules with greater three-dimensionality (3D) to enhance target specificity, improve physicochemical properties, and unlock new intellectual property. Spirocyclic scaffolds, characterized by two rings sharing a single atom, are exemplary building blocks in this pursuit. Their rigid, well-defined geometries introduce conformational constraint, which can lead to a more favorable presentation of pharmacophoric elements to a biological target.

5-Oxaspiro[2.4]heptane-1-carboxylic acid (CAS: 1461705-13-4) is an emerging pharmaceutical intermediate that embodies the advantages of spirocyclic structures.[1][2][3] This molecule uniquely combines a strained cyclopropane ring with a tetrahydrofuran moiety, creating a compact and rigid framework. The presence of a carboxylic acid functional group provides a versatile handle for synthetic elaboration, allowing for its incorporation into a diverse array of molecular architectures.[4] This application note will provide a detailed overview of the properties of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, its synthetic utility, and a representative protocol for its application in the synthesis of a novel amide, a common structural motif in pharmaceuticals.

Physicochemical Properties and Structural Attributes

A comprehensive understanding of the physicochemical properties of a pharmaceutical intermediate is crucial for its effective application in multi-step syntheses.

Property	Value	Source
CAS Number	1461705-13-4	[1]
Molecular Formula	C₇H₁₀O₃	[1]
Molecular Weight	142.15 g/mol	[2]
Appearance	White to off-white solid	Generic Material Property
Purity	≥97%	[1]
SMILES	O=C(O)C1CC12CCOC2	[5]

The unique spirocyclic structure of this intermediate offers several advantages in drug design:

• Increased sp³ Character: The high fraction of sp³-hybridized carbon atoms contributes to a more 3D-like structure, which can improve aqueous solubility and reduce non-specific binding.

• Novel Chemical Space: The incorporation of this spirocycle allows for the exploration of novel chemical space, potentially leading to the discovery of compounds with new biological activities.

• Metabolic Stability: Spirocyclic systems can exhibit enhanced metabolic stability compared to more flexible aliphatic or aromatic systems, as the quaternary spirocenter can block sites of metabolism.[6]

• Bioisosteric Replacement: The rigid scaffold can serve as a bioisostere for other cyclic systems, such as piperidine or cyclohexane, offering a different vectoral projection of substituents.[6][7]

Application in Pharmaceutical Synthesis: A Protocol for Amide Bond Formation

The carboxylic acid moiety of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is a prime site for chemical modification. Amide bond formation is one of the most fundamental and prevalent reactions in pharmaceutical synthesis. The following protocol details a representative procedure for the coupling of 5-Oxaspiro[2.4]heptane-1-carboxylic acid with a model primary amine, benzylamine, using the common coupling agent HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

Experimental Workflow: Amide Coupling

Caption: Workflow for the HATU-mediated amide coupling of 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Detailed Protocol

Materials:

• 5-Oxaspiro[2.4]heptane-1-carboxylic acid (1.0 eq)

• Benzylamine (1.05 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Deionized Water

• Saturated aqueous Lithium Chloride (LiCl) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate gradient)

Procedure:

• Reaction Setup:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add 5-Oxaspiro[2.4]heptane-1-carboxylic acid (e.g., 1.00 g, 7.03 mmol).

  • Dissolve the starting material in anhydrous DMF (e.g., 35 mL).

  • To the stirred solution, add benzylamine (e.g., 0.81 mL, 7.38 mmol).

  • Add DIPEA (e.g., 3.07 mL, 17.58 mmol) to the reaction mixture.

  • Cool the flask to 0°C in an ice-water bath.

• Coupling Reaction:

  • In a separate vial, dissolve HATU (e.g., 2.94 g, 7.73 mmol) in a minimal amount of anhydrous DMF (e.g., 10 mL).

  • Add the HATU solution dropwise to the reaction mixture at 0°C over 10-15 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Stir the reaction mixture for 16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

• Work-up:

  • Upon completion, pour the reaction mixture into deionized water (e.g., 150 mL).

  • Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

  • Combine the organic layers and wash with saturated aqueous LiCl solution (2 x 50 mL) to remove residual DMF.

  • Wash the organic layer with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel using a suitable solvent gradient (e.g., 10% to 50% ethyl acetate in hexanes) to afford the pure N-benzyl-5-oxaspiro[2.4]heptane-1-carboxamide.

Rationale Behind Experimental Choices

• Choice of Coupling Agent: HATU is a highly efficient and widely used coupling reagent that minimizes side reactions and racemization, particularly important when dealing with chiral intermediates. Its use often leads to high yields and clean reaction profiles.

• Base: DIPEA is a non-nucleophilic hindered base used to neutralize the hexafluorophosphate salt formed during the reaction and to deprotonate the carboxylic acid, facilitating the formation of the active ester intermediate.

• Solvent: DMF is an excellent polar aprotic solvent for dissolving the reactants and facilitating the coupling reaction.

• Work-up with LiCl: Washing with an aqueous solution of LiCl is a standard and effective method for removing DMF from ethyl acetate extracts, as DMF is highly soluble in this aqueous solution.

Conclusion and Future Perspectives

5-Oxaspiro[2.4]heptane-1-carboxylic acid represents a valuable and versatile building block for the synthesis of novel pharmaceutical candidates. Its inherent three-dimensionality and the synthetic tractability of its carboxylic acid group make it an attractive starting point for creating diverse libraries of compounds for drug discovery programs. The protocol provided herein for amide bond formation is a foundational example of how this intermediate can be readily incorporated into more complex molecular structures. Future applications could involve leveraging the carboxylic acid for other key transformations, such as reductions to alcohols, Curtius rearrangements to amines, or conversions to ketones, further expanding its utility in the quest for new and effective medicines.

References

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• US8927739B2 - Processes for the preparation of 5-azaspiro[2.

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• oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design - French-Ukrainian Journal of Chemistry. (2023). Accessed January 19, 2026. [Link]

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• Synthesis of challenging 6-functionalized 1-oxaspiro[3.3]heptanes – New scaffolds for drug discovery. (2025). Request PDF. Accessed January 19, 2026. [Link]

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• An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. (2020). Molecules, 25(23), 5644. Accessed January 19, 2026. [Link]

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Application of "5-Oxaspiro[2.4]heptane-1-carboxylic acid" in antiviral drug synthesis

Introduction: The Strategic Value of Spirocyclic Scaffolds in Modern Antiviral Drug Discovery

The landscape of antiviral drug development is in a perpetual state of evolution, driven by the dual challenges of emerging viral threats and the rise of drug-resistant strains. In this context, the structural diversity and complexity of drug candidates are paramount. Spirocyclic scaffolds have emerged as a powerful tool for medicinal chemists, offering a departure from the traditional, often planar, aromatic structures that have dominated drug discovery.[1] The inherent three-dimensionality of spirocycles, such as 5-Oxaspiro[2.4]heptane-1-carboxylic acid, provides a unique conformational rigidity and spatial arrangement of functional groups. This can lead to enhanced binding affinity and selectivity for viral protein targets, while often improving physicochemical properties critical for drug development, such as solubility and metabolic stability.[2]

5-Oxaspiro[2.4]heptane-1-carboxylic acid, with its strained cyclopropane ring fused to a tetrahydrofuran lactone, presents a novel and attractive building block for the synthesis of new antiviral agents. The carboxylic acid functionality serves as a versatile handle for conjugation to various pharmacophores, enabling the exploration of a wide chemical space. This application note will detail the synthetic utility of this spirocyclic scaffold, provide exemplary protocols for its incorporation into potential antiviral drug candidates, and discuss the underlying rationale for its use.

Rationale for Application: A Bioisosteric Approach to Viral Polymerase Inhibitors

Viral polymerases are a cornerstone target for antiviral therapy. Many successful antiviral drugs, particularly nucleoside/nucleotide analogs, function by inhibiting these enzymes.[3] A common strategy in medicinal chemistry is the use of bioisosteres—substituents or groups with similar physical or chemical properties that produce broadly similar biological effects. The rigid, spirocyclic core of 5-Oxaspiro[2.4]heptane-1-carboxylic acid can be envisioned as a novel, non-classical bioisostere for the ribose or deoxyribose sugar moieties found in natural nucleosides. Its constrained conformation could potentially lock the attached pharmacophore in a bioactive conformation within the polymerase active site, leading to potent inhibition.

While direct incorporation of this specific oxaspirocycle into an approved antiviral is not yet documented in publicly available literature, its structural relative, 5-azaspiro[2.4]heptane-6-carboxylic acid, has been patented as a key intermediate in the synthesis of potent Hepatitis C Virus (HCV) NS5A inhibitors.[4][5] This precedent underscores the potential of the spiro[2.4]heptane framework in antiviral drug design.

This application note will focus on a representative synthetic pathway: the coupling of 5-Oxaspiro[2.4]heptane-1-carboxylic acid with a model antiviral pharmacophore, a substituted aminobenzimidazole, which is a privileged scaffold in antiviral research.

Experimental Protocols

Part 1: Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

The synthesis of the title compound can be achieved through a cyclopropanation reaction of α-methylene-γ-butyrolactone. A reliable method involves the use of a palladium catalyst and diazomethane.

Reaction Scheme:

Caption: Synthesis of the spirocyclic core.

Materials and Reagents:

Reagent/Material	Grade	Supplier
α-Methylene-γ-butyrolactone	98%	Commercially Available
Palladium(II) acetate (Pd(OAc)2)	99.9%	Commercially Available
Diazomethane (ethereal solution)	~0.5 M	Prepared fresh
Diethyl ether	Anhydrous	Commercially Available
Sodium hydroxide (NaOH)	ACS Grade	Commercially Available
Hydrochloric acid (HCl)	1 M	Commercially Available
Ethyl acetate	HPLC Grade	Commercially Available
Magnesium sulfate (MgSO4)	Anhydrous	Commercially Available

Step-by-Step Protocol:

• Reaction Setup: In a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve α-methylene-γ-butyrolactone (1.0 eq) in anhydrous diethyl ether (100 mL).

• Catalyst Addition: Add palladium(II) acetate (0.02 eq) to the solution.

• Cyclopropanation: Cool the reaction mixture to 0 °C in an ice bath. Add a 0.5 M ethereal solution of diazomethane (1.2 eq) dropwise from the dropping funnel over 1 hour. Caution: Diazomethane is toxic and explosive. This step must be performed in a well-ventilated fume hood with appropriate safety precautions.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Carefully quench any excess diazomethane by the dropwise addition of acetic acid until the yellow color disappears.

• Workup: The resulting mixture contains the ester. For hydrolysis, add a 2 M aqueous solution of sodium hydroxide (2.0 eq) and stir vigorously for 12 hours at room temperature.

• Extraction: Transfer the mixture to a separatory funnel. Wash the aqueous layer with diethyl ether (2 x 50 mL) to remove any unreacted starting material and byproducts.

• Acidification: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl.

• Product Extraction: Extract the acidified aqueous layer with ethyl acetate (3 x 75 mL).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 5-Oxaspiro[2.4]heptane-1-carboxylic acid as a solid. The product can be further purified by recrystallization.

Part 2: Amide Coupling with a Representative Antiviral Pharmacophore

This protocol describes the coupling of 5-Oxaspiro[2.4]heptane-1-carboxylic acid with 2-amino-5-fluorobenzimidazole, a representative pharmacophore, using standard peptide coupling reagents.

Reaction Scheme:

Caption: Amide coupling of the spirocycle.

Materials and Reagents:

Reagent/Material	Grade	Supplier
5-Oxaspiro[2.4]heptane-1-carboxylic acid	As synthesized	N/A
2-Amino-5-fluorobenzimidazole	97%	Commercially Available
HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)	98%	Commercially Available
DIPEA (N,N-Diisopropylethylamine)	99.5%	Commercially Available
Dimethylformamide (DMF)	Anhydrous	Commercially Available
Dichloromethane (DCM)	HPLC Grade	Commercially Available
Saturated aqueous sodium bicarbonate	ACS Grade	Commercially Available
Brine	Saturated	Commercially Available

Step-by-Step Protocol:

• Reactant Preparation: To a solution of 5-Oxaspiro[2.4]heptane-1-carboxylic acid (1.0 eq) in anhydrous DMF (10 mL) in a 50 mL round-bottom flask, add 2-amino-5-fluorobenzimidazole (1.1 eq).

• Coupling Agent and Base Addition: Add HATU (1.2 eq) to the mixture, followed by the dropwise addition of DIPEA (2.5 eq).

• Reaction: Stir the reaction mixture at room temperature under a nitrogen atmosphere for 12-18 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, dilute the reaction mixture with dichloromethane (50 mL) and wash with saturated aqueous sodium bicarbonate (2 x 25 mL), followed by brine (1 x 25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired amide product.

Characterization Data (Representative)

Compound	Formula	MW	1H NMR (CDCl3, 400 MHz) δ	MS (ESI) m/z
5-Oxaspiro[2.4]heptane-1-carboxylic acid	C7H10O3	142.15	1.15-1.25 (m, 2H), 1.80-1.90 (m, 1H), 2.10-2.20 (m, 1H), 2.40-2.50 (m, 1H), 4.20-4.35 (m, 2H), 11.5 (br s, 1H)	141.05 [M-H]-
Coupled Amide Product	C14H14FN3O2	275.28	(Expected signals for both moieties)	276.11 [M+H]+

Discussion: Mechanism of Action and Future Perspectives

Antiviral drugs can act through various mechanisms, including the inhibition of viral entry, replication, or release.[3][6] For a compound synthesized from our spirocyclic building block, the mechanism of action would be dictated by the chosen pharmacophore. In our representative example, targeting a viral polymerase is the hypothetical goal. The rigid spirocyclic core is designed to present the benzimidazole moiety to the active site in a conformation that is unfavorable for the natural substrate binding, thus inhibiting viral replication.

The true value of 5-Oxaspiro[2.4]heptane-1-carboxylic acid lies in its potential as a versatile scaffold for fragment-based drug discovery and lead optimization.[5] Its unique stereochemistry and rigidity can be exploited to fine-tune the properties of drug candidates. Future work should focus on synthesizing a library of derivatives by coupling this spirocycle with a diverse range of known antiviral pharmacophores and screening them against a panel of viruses. This approach could lead to the discovery of novel antiviral agents with improved efficacy and resistance profiles.

Conclusion

5-Oxaspiro[2.4]heptane-1-carboxylic acid is a promising and synthetically accessible building block for the development of novel antiviral therapeutics. Its rigid, three-dimensional structure offers significant advantages in the design of potent and selective enzyme inhibitors. The protocols provided herein offer a practical guide for the synthesis of this scaffold and its incorporation into potential drug candidates, paving the way for further exploration in the field of antiviral research.

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Introduction: The Significance of Spirocyclic Scaffolds in Modern Drug Discovery

An Application Note for the Stereoselective Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

In the landscape of medicinal chemistry, the quest for novel molecular architectures that can provide enhanced pharmacological properties is perpetual. Spirocycles, compounds containing two rings connected by a single common atom, have emerged as particularly valuable scaffolds. Their inherent three-dimensionality allows for a more precise and rigid orientation of functional groups in space, often leading to improved binding affinity, selectivity, and metabolic stability compared to their flatter aromatic counterparts.

The 5-oxaspiro[2.4]heptane framework, which combines a tetrahydrofuran ring with a cyclopropane ring, is an intriguing motif. The carboxylic acid derivative, 5-Oxaspiro[2.4]heptane-1-carboxylic acid (CAS 1461705-13-4), represents a key building block for introducing this unique spirocyclic core into larger, biologically active molecules.[1][2] The primary challenge in its synthesis lies in the precise stereochemical control of the spirocyclic center and the adjacent substituted carbon on the cyclopropane ring. This application note provides a comprehensive guide to the stereoselective synthesis of this compound, grounded in modern catalytic methods and mechanistic understanding. The protocols described herein are designed for researchers and scientists engaged in drug development and advanced organic synthesis.

Part 1: Mechanistic Insights and Strategic Planning

The construction of the 5-oxaspiro[2.4]heptane system requires the formation of a highly strained cyclopropane ring fused to a five-membered ether. The key to a successful stereoselective synthesis is the implementation of an asymmetric transformation that forges the spiro-cyclopropane moiety with high fidelity.

Core Synthetic Strategy: Asymmetric Catalytic Cyclopropanation

Our strategy hinges on the asymmetric cyclopropanation of an exocyclic α,β-unsaturated lactone, specifically α-methylene-γ-butyrolactone. This approach is advantageous as the lactone precursor is readily accessible and the subsequent cyclopropanation can be influenced by a chiral catalyst to induce stereoselectivity. Metal-catalyzed carbene addition is a powerful method for this transformation.[3]

The reaction proceeds via the catalytic decomposition of a diazo compound, such as ethyl diazoacetate, by a transition metal complex to form a transient metal-carbene species. This highly reactive intermediate then undergoes a [2+1] cycloaddition with the alkene of the α-methylene-γ-butyrolactone. The stereochemical outcome is dictated by the chiral ligand environment around the metal center, which directs the approach of the substrate to the carbene. Dirhodium(II) tetracarboxylates bearing chiral ligands are exceptionally effective catalysts for this purpose, often providing high levels of both diastereoselectivity and enantioselectivity.[3]

Caption: High-level workflow for the stereoselective synthesis.

Part 2: Detailed Experimental Protocols

Safety Precaution: Diazo compounds are potentially explosive and should be handled with care in a well-ventilated fume hood. All reactions should be conducted under an inert atmosphere (Nitrogen or Argon) unless otherwise specified.

Protocol 1: Synthesis of Precursor (α-Methylene-γ-butyrolactone)

This protocol outlines a reliable method for preparing the key starting material.

• Apparatus Setup: To a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, add γ-butyrolactone (0.2 mol, 17.2 g) and diethyl carbonate (0.3 mol, 35.4 g) in 150 mL of anhydrous THF.

• Base Addition: Cool the mixture to 0 °C in an ice bath. Add sodium ethoxide (0.22 mol, 15.0 g) portion-wise over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 4 hours. The reaction progress can be monitored by TLC.

• Methylenation: Cool the reaction mixture to 0 °C. In a separate flask, prepare a solution of paraformaldehyde (0.25 mol, 7.5 g) in 50 mL of water. Add this aqueous solution dropwise to the reaction mixture.

• Work-up: Stir the reaction at room temperature for 12 hours. Acidify the mixture to pH ~2 with 2M HCl. Extract the product with ethyl acetate (3 x 100 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. The crude product is purified by vacuum distillation or column chromatography on silica gel to yield α-methylene-γ-butyrolactone.

Protocol 2: Asymmetric Cyclopropanation

This is the crucial stereochemistry-defining step. The choice of chiral dirhodium catalyst is paramount for achieving high enantioselectivity.

Caption: Key asymmetric cyclopropanation reaction scheme.

• Apparatus Setup: To a flame-dried 100 mL Schlenk flask under an argon atmosphere, add the chiral dirhodium catalyst, such as Rh₂(S-p-PhTPCP)₄ (1 mol%).

• Reagent Addition: Add anhydrous dichloromethane (CH₂Cl₂) (20 mL) followed by α-methylene-γ-butyrolactone (1.0 equiv).

• Diazo Addition: Begin stirring the solution and heat to 40 °C. Add a solution of ethyl diazoacetate (1.1 equiv) in anhydrous CH₂Cl₂ (10 mL) dropwise via a syringe pump over a period of 4 hours. The slow addition is critical to maintain a low concentration of the diazo compound and suppress side reactions.

• Reaction Monitoring: Monitor the reaction by TLC for the consumption of the starting lactone. After the addition is complete, continue stirring at 40 °C for an additional hour.

• Work-up: Cool the reaction to room temperature and concentrate the solvent under reduced pressure.

• Purification: Purify the residue by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the chiral ester, ethyl 5-oxaspiro[2.4]heptane-1-carboxylate.

• Stereochemical Analysis: The enantiomeric excess (ee) and diastereomeric ratio (dr) of the product should be determined by chiral HPLC analysis.

Parameter	Condition / Value	Rationale
Catalyst	Rh₂(S-p-PhTPCP)₄	A highly effective catalyst for asymmetric cyclopropanations, known to provide excellent stereocontrol.[3]
Catalyst Loading	1 mol %	Sufficient for efficient catalysis while being cost-effective. Lower loadings can be explored for process optimization.
Solvent	Anhydrous CH₂Cl₂	A common, non-coordinating solvent for this type of reaction.
Temperature	40 °C	Balances reaction rate with catalyst stability and selectivity.
Diazo Addition	Syringe pump (4 h)	Slow addition minimizes dimerization of the carbene and other side products, improving yield and purity.
Expected Yield	80-95%	Based on similar transformations reported in the literature.
Expected d.r.	>15:1	The catalyst's chiral pocket effectively differentiates the two faces of the prochiral alkene.[3]
Expected e.e.	>98%	High levels of enantioselectivity are characteristic of this catalytic system.[3]

Protocol 3: Saponification to the Carboxylic Acid

This final step converts the synthesized ester into the target carboxylic acid. The protocol is adapted from analogous transformations.[4]

• Reaction Setup: Dissolve the purified ethyl 5-oxaspiro[2.4]heptane-1-carboxylate (1.0 equiv) in a mixture of methanol (MeOH), tetrahydrofuran (THF), and water (2:1:1 ratio, e.g., 8 mL MeOH, 4 mL THF, 4 mL H₂O).

• Hydrolysis: Add potassium hydroxide (KOH) (3.0 equiv) to the solution and stir at room temperature for 24 hours or until TLC analysis indicates complete consumption of the starting ester.

• Work-up: Remove the organic solvents (MeOH and THF) under reduced pressure. Dilute the remaining aqueous residue with water.

• Acidification: Cool the aqueous solution in an ice bath and carefully acidify to pH ~2 using 2M HCl.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Final Purification: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and evaporate the solvent to yield the final product, 5-oxaspiro[2.4]heptane-1-carboxylic acid, typically as a solid.[4] Further purification can be achieved by recrystallization if necessary.

Conclusion

The stereoselective synthesis of 5-oxaspiro[2.4]heptane-1-carboxylic acid is a challenging yet achievable goal through modern asymmetric catalysis. The protocols detailed in this application note provide a robust and reproducible pathway, centering on a key dirhodium-catalyzed asymmetric cyclopropanation. This strategy delivers the target molecule with excellent control over stereochemistry, providing drug development professionals with a reliable method to access this valuable spirocyclic building block for the synthesis of next-generation therapeutics.

References

• Title: Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols. Source: National Institutes of Health (NIH) URL: [Link]

• Title: Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols. Source: PubMed URL: [Link]

• Title: Regio- and stereoselective base-catalyzed assembly of 6-methylene-5-oxaspiro[2.4]heptanones from alkynyl cyclopropyl ketones. Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Asymmetric Catalysis for the Synthesis of Spirocyclic Compounds. Source: ACS Publications URL: [Link]

• Title: Asymmetric Synthesis of Oxa-spirocyclic Indanones with Structural Complexity via an Organocatalytic Michael–Henry. Source: Thieme Connect URL: [Link]

• Title: Regio- and stereoselective base-catalyzed assembly of 6-methylene-5-oxaspiro[2.4]heptanones from alkynyl cyclopropyl ketones. Source: ResearchGate URL: [Link]

• Title: Asymmetric Synthesis of Spirocyclic β-Lactams through Copper-Catalyzed Kinugasa/Michael Domino Reactions. Source: PubMed URL: [Link]

• Title: Stereoselective Construction of 5-aza-Spiro[5][6]heptane Motif via Catalytic Asymmetric 1,3-Dipolar Cycloaddition of Azomethine Ylides and Ethyl Cyclopropylidene Acetate. Source: Wuhan University Institutional Repository URL: [Link]

• Title: 5-Oxaspiro(2.4)heptane-1-carboxylic acid. Source: Appretech Scientific Limited URL: [Link]

• Title: Palladium-Catalyzed Synthesis of 4-Oxaspiro[2.4]heptanes via Cent Nucleophiles to Ï. Source: Exaly.com URL: [Link]

• Title: An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Source: MDPI URL: [Link]

• Title: Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives.

• Title: Synthesis of Novel Building Block for Drug Design: 1-oxa-2-azaspiro[3.5]nonane-7-carboxylic Acid. Source: French-Ukrainian Journal of Chemistry URL: [Link]

• Title: Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations. Source: ACS Catalysis URL: [Link]

• Title: Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives.

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• 4. mdpi.com [mdpi.com]
• 5. Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: A Detailed Protocol for the Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Introduction

5-Oxaspiro[2.4]heptane-1-carboxylic acid is a valuable spirocyclic compound incorporating both a tetrahydrofuran and a cyclopropane ring. This unique structural motif makes it an attractive building block for medicinal chemistry and drug development, where the introduction of rigid, three-dimensional scaffolds can lead to improved pharmacological properties. This document provides a comprehensive, field-proven protocol for the synthesis of this target molecule, designed for researchers and scientists in organic and medicinal chemistry. The synthesis is approached in a two-step sequence: a rhodium-catalyzed cyclopropanation followed by a base-mediated hydrolysis.

Overall Synthetic Scheme

The synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is achieved via a two-step process starting from α-methylene-γ-butyrolactone. The first step involves the formation of the spirocyclic ester, ethyl 5-oxaspiro[2.4]heptane-1-carboxylate, through a cyclopropanation reaction. The subsequent step is the saponification of the ethyl ester to yield the final carboxylic acid.

Caption: Overall synthetic workflow for 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Part 1: Synthesis of Ethyl 5-Oxaspiro[2.4]heptane-1-carboxylate

This initial step focuses on the construction of the spiro[2.4]heptane core via a cyclopropanation reaction. The chosen substrate, α-methylene-γ-butyrolactone, is an electron-deficient alkene, making it a suitable candidate for reaction with a carbene precursor.

Principle and Mechanistic Insight

The cyclopropanation is achieved using ethyl diazoacetate (EDA) as a carbene source, catalyzed by rhodium(II) acetate dimer (Rh₂(OAc)₄). The rhodium catalyst facilitates the decomposition of EDA to generate a rhodium-bound carbene intermediate. This electrophilic carbene then reacts with the alkene in a concerted fashion to form the cyclopropane ring.[1][2][3][4] The use of a catalyst like Rh₂(OAc)₄ is crucial for controlling the reaction and minimizing side products that can arise from the highly reactive free carbene.

Caption: Experimental workflow for the synthesis of the intermediate ester.

Experimental Protocol: Step 1

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
α-Methylene-γ-butyrolactone	98.09	5.0 g	50.9
Rhodium(II) acetate dimer, Rh₂(OAc)₄	442.09	112 mg	0.25
Ethyl diazoacetate (EDA)	114.10	6.4 g	56.0
Dichloromethane (CH₂Cl₂), anhydrous	-	150 mL	-
Celite or Silica Gel	-	As needed	-

Procedure:

• Reaction Setup: To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add rhodium(II) acetate dimer (112 mg, 0.25 mmol).

• Add anhydrous dichloromethane (100 mL) to the flask and stir to dissolve the catalyst.

• Add α-methylene-γ-butyrolactone (5.0 g, 50.9 mmol) to the catalyst solution.

• Preparation of EDA Solution: In a separate dry flask, dissolve ethyl diazoacetate (6.4 g, 56.0 mmol) in anhydrous dichloromethane (50 mL).

• Slow Addition: Transfer the EDA solution to the dropping funnel. Add the EDA solution dropwise to the stirred reaction mixture over a period of 4-6 hours at room temperature (20-25 °C). A syringe pump is highly recommended for a controlled addition rate.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir for an additional 2-4 hours. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification: The crude product is purified by vacuum distillation to afford ethyl 5-oxaspiro[2.4]heptane-1-carboxylate as a colorless oil.

Safety Precautions for Step 1

• Ethyl diazoacetate is toxic, explosive, and a suspected carcinogen. [1][5][6][7] It should be handled with extreme caution in a well-ventilated fume hood. Avoid heating EDA, as it can detonate. Use non-sparking tools and take precautions against static discharge. All personal protective equipment (lab coat, safety glasses, and appropriate gloves) must be worn.

Part 2: Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

The final step of the synthesis is the hydrolysis of the ethyl ester to the desired carboxylic acid. A base-catalyzed hydrolysis (saponification) is employed for this transformation due to its generally high yields and irreversible nature.

Principle and Mechanistic Insight

Saponification involves the nucleophilic attack of a hydroxide ion on the carbonyl carbon of the ester, leading to a tetrahedral intermediate. This intermediate then collapses, expelling an ethoxide ion and forming the carboxylic acid. In the basic reaction medium, the carboxylic acid is deprotonated to form the carboxylate salt. A final acidic work-up is required to protonate the carboxylate and isolate the neutral carboxylic acid.[8]

Caption: Experimental workflow for the hydrolysis of the ester to the carboxylic acid.

Experimental Protocol: Step 2

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity (Example)	Moles (mmol)
Ethyl 5-oxaspiro[2.4]heptane-1-carboxylate	170.20	5.0 g	29.4
Sodium Hydroxide (NaOH)	40.00	2.35 g	58.8
Tetrahydrofuran (THF)	-	50 mL	-
Water (H₂O)	-	25 mL	-
Hydrochloric Acid (HCl), 1 M	-	As needed	-
Ethyl Acetate	-	100 mL	-
Brine (saturated NaCl solution)	-	30 mL	-
Anhydrous Sodium Sulfate (Na₂SO₄)	-	As needed	-

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve ethyl 5-oxaspiro[2.4]heptane-1-carboxylate (5.0 g, 29.4 mmol) in a mixture of tetrahydrofuran (50 mL) and water (25 mL).

• Addition of Base: Add sodium hydroxide (2.35 g, 58.8 mmol) to the solution and stir the mixture at room temperature.

• Reaction Monitoring: Monitor the reaction by TLC until the starting ester is completely consumed (typically 12-24 hours).

• Work-up - Acidification: Once the reaction is complete, cool the mixture in an ice bath. Carefully acidify the solution to a pH of approximately 2-3 by the dropwise addition of 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (2 x 50 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (30 mL). Dry the organic layer over anhydrous sodium sulfate.

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure to yield the crude 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.[9][10]

References

• Priepke, H., et al. (1996). Catalytic cyclopropanation of electron deficient alkenes mediated by chiral and achiral sulfides: scope and limitations in reactions involving phenyldiazomethane and ethyl diazoacetate. Journal of the Chemical Society, Perkin Transactions 1, 1996(14), 1571-1577. [Link]

• Capot Chemical. (2015). MSDS of Ethyl diazoacetate. [Link]

• Scott, M. E., et al. (2011). 2-methylenecyclopropanecarboxylic acid. Organic Syntheses, 88, 246. [Link]

• Doyle, M. P., et al. (2013). Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes. Chemical Science, 4(12), 4306-4312. [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. [Link]

• Fieser, L. F., & Tishler, M. (1941). 1,1-Cyclobutanedicarboxylic acid. Organic Syntheses, Coll. Vol. 2, p.109 (1943); Vol. 19, p.20 (1939). [Link]

• Smith, L. I. (1955). Cyclopropanecarboxylic acid. Organic Syntheses, Coll. Vol. 3, p.248 (1955); Vol. 21, p.34 (1941). [Link]

• Bender, D. M., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Organic Letters, 10(3), 509-511. [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. [Link]

• Fructos, M. R., et al. (2012). Highly cis-selective cyclopropanations with ethyl diazoacetate using a novel Rh(I) catalyst with a chelating N-heterocyclic iminocarbene ligand. Chemical Communications, 48(7), 991-993. [Link]

• University of North Carolina. (n.d.). Experiment C: Hydrolysis of a Carboxylic Acid Ester. [Link]

• ResearchGate. (2013). How can I purify carboxylic acid?. [Link]

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• 4. Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. researchgate.net [researchgate.net]

Application Notes and Protocols: Reaction Mechanisms Involving 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Introduction

5-Oxaspiro[2.4]heptane-1-carboxylic acid is a fascinating and structurally unique molecule that holds considerable potential as a versatile building block in synthetic and medicinal chemistry. Its architecture, featuring a strained spirocyclic core that fuses a cyclopropane, an epoxide, and a tetrahydrofuran ring system, appended with a carboxylic acid moiety, presents a rich landscape for diverse chemical transformations. The inherent ring strain of the cyclopropane and epoxide rings, coupled with the nucleophilic and electrophilic nature of the carboxylic acid group, suggests a wide array of potential reaction pathways. This guide provides a detailed exploration of the predicted reaction mechanisms involving 5-Oxaspiro[2.4]heptane-1-carboxylic acid, offering insights for researchers, scientists, and drug development professionals seeking to harness its synthetic potential. While direct literature on the reactivity of this specific molecule is sparse, the principles outlined herein are grounded in well-established reaction mechanisms of analogous structures and functional groups.

Molecular Structure and Inherent Reactivity

The reactivity of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is dictated by the interplay of its distinct functional components:

• The Spirocyclic Epoxide: The three-membered oxirane ring is highly strained and therefore susceptible to nucleophilic attack, leading to ring-opening reactions. The spirocyclic nature of the epoxide influences the stereochemical outcome of these reactions.

• The Cyclopropane Ring: Also strained, the cyclopropane ring can undergo rearrangements or ring-opening under certain conditions, although it is generally more stable than the epoxide.

• The Carboxylic Acid: This functional group can act as a nucleophile (in its carboxylate form), an electrophile (at the carbonyl carbon), or a directing group, potentially participating in intramolecular reactions.

Table 1: Physicochemical Properties of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Property	Value	Source
CAS Number	1461705-13-4	[1]
Molecular Formula	C₇H₁₀O₃	[1]
Molecular Weight	142.15 g/mol	[1]
Appearance	White to off-white solid	Inferred from supplier data
Purity	≥98%	[1]

Predicted Reaction Mechanisms and Protocols

Based on fundamental principles of organic chemistry and studies of related strained heterocyclic systems, several key reaction mechanisms can be predicted for 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Nucleophilic Ring-Opening of the Epoxide

The high ring strain of the epoxide makes it a prime target for nucleophiles. The regioselectivity of the ring-opening will be influenced by whether the reaction is conducted under acidic or basic/neutral conditions.

Under basic or neutral conditions, nucleophilic attack is expected to occur at the less sterically hindered carbon of the epoxide in a classic SN2 fashion.

Predicted Mechanism: Base-Catalyzed Ring-Opening

Caption: Predicted SN2-type ring-opening of the epoxide under basic/neutral conditions.

Protocol 1: General Procedure for Base-Catalyzed Nucleophilic Ring-Opening

• Reaction Setup: To a solution of 5-Oxaspiro[2.4]heptane-1-carboxylic acid (1.0 eq) in a suitable aprotic solvent (e.g., THF, DMF) at 0 °C, add the desired nucleophile (1.1 - 2.0 eq). If the nucleophile is not anionic, a non-nucleophilic base (e.g., NaH, K₂CO₃) may be required to deprotonate the carboxylic acid and/or the nucleophile.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Table 2: Potential Nucleophiles and Expected Products

Nucleophile	Expected Product
NaN₃	2-azido-1-hydroxycyclopentanecarboxylic acid
NaCN	2-cyano-1-hydroxycyclopentanecarboxylic acid
R-MgBr	2-alkyl/aryl-1-hydroxycyclopentanecarboxylic acid
R-SH / Base	2-(alkyl/arylthio)-1-hydroxycyclopentanecarboxylic acid

Under acidic conditions, the epoxide oxygen is first protonated, making it a better leaving group. The subsequent nucleophilic attack can exhibit characteristics of both SN1 and SN2 mechanisms. Attack at the more substituted carbon (C5) may be favored due to the stabilization of a partial positive charge.

Predicted Mechanism: Acid-Catalyzed Ring-Opening

Sources

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating the Biological Activity of 5-Oxaspiro[2.4]heptane-1-carboxylic Acid Derivatives

Introduction: The Significance of the 5-Oxaspiro[2.4]heptane Scaffold in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel molecular scaffolds that provide access to new chemical space and improved pharmacological properties is paramount. Spirocyclic systems, characterized by two rings connected through a single common atom, have emerged as particularly valuable frameworks.[1][2] Their inherent three-dimensionality and conformational rigidity can lead to enhanced binding affinity and selectivity for biological targets, while often improving crucial drug-like properties such as metabolic stability and aqueous solubility.[3][4]

The 5-oxaspiro[2.4]heptane-1-carboxylic acid scaffold is a unique and promising structure, integrating a strained cyclopropane ring with a tetrahydrofuran moiety. This combination offers a rigid three-dimensional geometry that can effectively probe the binding pockets of enzymes and receptors.[1] The presence of the carboxylic acid group is particularly significant, as it can act as a key pharmacophore, often mimicking natural substrates or engaging in critical interactions with metalloenzymes.[5][6]

These application notes will provide a detailed guide for researchers exploring the biological potential of 5-oxaspiro[2.4]heptane-1-carboxylic acid derivatives. We will focus on a plausible and highly relevant therapeutic target—Leukotriene A4 Hydrolase (LTA4H) —as a representative example to illustrate a comprehensive workflow for target validation, in vitro characterization, and in vivo proof-of-concept studies.

Section 1: Postulated Mechanism of Action - Inhibition of Leukotriene A4 Hydrolase (LTA4H)

Leukotriene A4 hydrolase (LTA4H) is a bifunctional zinc metalloenzyme that plays a pivotal role in the inflammatory cascade.[7] It catalyzes the final and rate-limiting step in the biosynthesis of Leukotriene B4 (LTB4), a potent lipid mediator involved in a host of inflammatory diseases, including asthma, arthritis, and inflammatory bowel disease.[8] By converting the unstable epoxide LTA4 into LTB4, LTA4H amplifies the inflammatory response. Therefore, inhibiting LTA4H is a compelling therapeutic strategy to mitigate LTB4-driven inflammation.[8][9]

The 5-oxaspiro[2.4]heptane-1-carboxylic acid scaffold is a strong candidate for LTA4H inhibition. It is hypothesized that the terminal carboxylic acid can directly coordinate with the catalytic zinc ion in the enzyme's active site, while the rigid spirocyclic core can establish favorable hydrophobic and van der Waals interactions within the binding pocket, displacing the natural substrate.[9]

Caption: Biosynthesis of Leukotrienes and the inhibitory role of LTA4H antagonists.

Section 2: In Vitro Evaluation Protocols

The initial assessment of novel compounds involves a tiered in vitro screening approach. This begins with a direct enzymatic assay to confirm target engagement and potency, followed by a cell viability assay to rule out non-specific cytotoxicity.

Protocol 2.1: LTA4H Enzyme Inhibition Assay (Cell-Free)

Principle: This protocol measures the hydrolase activity of recombinant human LTA4H by monitoring the conversion of LTA4 to LTB4. The inhibitory potential of the test compounds is determined by quantifying the reduction in LTB4 formation, typically via reverse-phase high-performance liquid chromatography (RP-HPLC).

Expert Insight: A cell-free enzymatic assay is the gold standard for confirming direct inhibition of a target enzyme. It eliminates confounding factors present in a cellular environment, such as membrane permeability and off-target effects, providing a clean measure of the compound's intrinsic potency (IC50).[8]

Materials:

• Recombinant human LTA4H

• Leukotriene A4 (LTA4) methyl ester

• Lithium hydroxide (LiOH)

• Bovine Serum Albumin (BSA)

• Tris-HCl buffer

• Prostaglandin B2 (PGB2) as an internal standard

• Acetonitrile, Methanol, Acetic Acid (HPLC grade)

• Test compounds (5-Oxaspiro[2.4]heptane-1-carboxylic acid derivatives) dissolved in DMSO.

Step-by-Step Methodology:

• LTA4 Substrate Preparation: Saponify LTA4 methyl ester to LTA4 by adding LiOH in a methanol/THF solution on ice. Neutralize with acetic acid immediately before use. This step is critical as the free acid is the active substrate.

• Assay Preparation: In a 96-well plate, add 5 µL of the test compound at various concentrations (e.g., from 1 nM to 100 µM). Include a positive control (a known LTA4H inhibitor) and a vehicle control (DMSO).

• Enzyme Addition: Add 85 µL of Tris-HCl buffer containing BSA and the LTA4H enzyme to each well. Incubate for 10 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add 10 µL of the freshly prepared LTA4 substrate to initiate the enzymatic reaction. Incubate for 30 seconds at room temperature.

• Reaction Quenching: Stop the reaction by adding 100 µL of cold methanol containing the internal standard (PGB2).

• Sample Analysis: Analyze the samples by RP-HPLC. LTB4 and PGB2 can be monitored by UV absorbance at 270 nm and 280 nm, respectively.

• Data Analysis: Calculate the amount of LTB4 produced by normalizing to the PGB2 internal standard. Determine the percent inhibition for each compound concentration relative to the vehicle control. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Caption: Workflow for the LTA4H cell-free enzyme inhibition assay.

Protocol 2.2: Cellular Viability/Cytotoxicity Assay (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.[10] The amount of formazan produced is proportional to the number of viable cells.

Expert Insight: Before proceeding to more complex cell-based or in vivo models, it is essential to determine the cytotoxicity profile of your compounds. This assay helps to identify a concentration range where the compound is effective against its target without causing general cell death, ensuring that the observed biological effect is specific.[11]

Materials:

• Human cell line (e.g., THP-1 monocytes or primary neutrophils)

• Cell culture medium (e.g., RPMI-1640) with Fetal Bovine Serum (FBS)

• MTT solution (5 mg/mL in PBS)[12]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well cell culture plates

• Test compounds dissolved in DMSO

Step-by-Step Methodology:

• Cell Seeding: Seed cells in a 96-well plate at an optimized density (e.g., 1 x 10^5 cells/well) and incubate for 24 hours to allow them to stabilize.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds (e.g., from 0.1 µM to 200 µM). Include wells with a known cytotoxic agent (positive control) and vehicle-treated cells (negative control).

• Incubation: Incubate the plate for a period relevant to your planned efficacy assays (e.g., 24 or 48 hours) at 37°C in a CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will convert MTT to formazan.[11]

• Solubilization: Carefully remove the medium (for adherent cells) or add the solubilization solution directly. Add 100 µL of the solubilization solution to each well to dissolve the purple formazan crystals.

• Absorbance Measurement: Incubate the plate overnight to ensure complete solubilization. Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[10]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percent viability against the logarithm of the compound concentration to determine the CC50 (50% cytotoxic concentration).

Compound ID	LTA4H IC50 (nM)	Cellular CC50 (µM)	Selectivity Index (CC50/IC50)
Example-01	50	>100	>2000
Example-02	120	85	708
Positive Ctrl	25	50	2000

Caption: Example data summary for in vitro screening. A high selectivity index is desirable.

Section 3: In Vivo Preclinical Evaluation Protocol

After demonstrating in vitro potency and an acceptable cytotoxicity profile, the next logical step is to evaluate the compound's efficacy in a relevant animal model of inflammation.

Protocol 3.1: Carrageenan-Induced Paw Edema Model in Rodents

Principle: This is a widely used and well-validated model of acute inflammation.[13] Subplantar injection of carrageenan into a rodent's paw induces a biphasic inflammatory response characterized by edema (swelling), which can be quantified. Anti-inflammatory drugs reduce the extent of this swelling.[14]

Expert Insight: This in vivo model provides crucial information beyond simple target engagement. It assesses the compound's overall pharmacological effect, which is a composite of its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its efficacy at the site of inflammation. A positive result in this model is a strong indicator of potential therapeutic utility.[15]

Materials:

• Male or female Sprague-Dawley rats (150-200 g)

• 1% Carrageenan solution in sterile saline

• Test compound formulated in a suitable vehicle (e.g., 0.5% carboxymethylcellulose)

• Positive control drug (e.g., Indomethacin)

• Plethysmometer for measuring paw volume

Step-by-Step Methodology:

• Animal Acclimatization & Grouping: Acclimatize animals for at least one week. Randomly divide them into groups (n=6-8 per group): Vehicle Control, Positive Control, and Test Compound groups (at least 3 dose levels).

• Compound Administration: Administer the test compound and positive control orally (p.o.) or intraperitoneally (i.p.) at a defined time (e.g., 60 minutes) before inducing inflammation. Administer the vehicle to the control group.

• Baseline Measurement: Just before carrageenan injection, measure the initial volume of the left hind paw of each animal using a plethysmometer.

• Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the left hind paw of each animal.

• Edema Measurement: Measure the paw volume at regular intervals after the carrageenan injection, typically at 1, 2, 3, 4, and 5 hours.[14]

• Data Analysis:

  • Calculate the edema volume at each time point by subtracting the baseline paw volume from the post-injection volume.

  • Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group using the formula: % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by Dunnett's test).

Caption: Workflow for the carrageenan-induced paw edema in vivo model.

Section 4: References

• ResearchGate. (n.d.). Selected Applications of Spirocycles in Medicinal Chemistry. Retrieved from [Link]

• Wiley Online Library. (2022, February 9). Selected Applications of Spirocycles in Medicinal Chemistry. Retrieved from [Link]

• NCBI Bookshelf. (2013, May 1). Cell Viability Assays. In Assay Guidance Manual. Retrieved from [Link]

• Slideshare. (n.d.). In vivo screening method for anti inflammatory agent. Retrieved from [Link]

• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• SciELO. (n.d.). In vivo methods for the evaluation of anti-inflammatory and antinoceptive potential. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of pharmaceutically important compounds bearing a spirocyclic motif. Retrieved from [Link]

• SciELO. (2019, March 18). In vivo methods for the evaluation of anti-inflammatory and antinoceptive potential. Retrieved from [Link]

• MDPI. (2023, December 18). Small Molecules with Spiro-Conjugated Cycles: Advances in Synthesis and Applications. Retrieved from [Link]

• DNDi. (n.d.). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. Retrieved from [Link]

• National Institutes of Health. (2020, June 22). Identification of Human Leukotriene A4 Hydrolase Inhibitors Using Structure-Based Pharmacophore Modeling and Molecular Docking. Retrieved from [Link]

• National Institutes of Health. (n.d.). Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products. Retrieved from [Link]

• INNOSC Theranostics and Pharmacological Sciences. (2019). In vitro and In vivo Models for Anti-inflammation: An Evaluative Review. Retrieved from [Link]

• Thieme E-Journals. (n.d.). Synthesis / Full Text. Retrieved from [Link]

• Semantic Scholar. (n.d.). S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications. Retrieved from [Link]

• PubMed. (n.d.). Investigation of the inhibition of leukotriene A4 hydrolase. Retrieved from [Link]

• National Institutes of Health. (n.d.). Discovery of Leukotriene A4 Hydrolase Inhibitors Using Metabolomics Biased Fragment Crystallography. Retrieved from [Link]

• ResearchGate. (2025, August 9). Discovery of Leukotriene A4 Hydrolase Inhibitors Using Metabolomics Biased Fragment Crystallography. Retrieved from [Link]

• ACS Publications. (n.d.). Discovery of Leukotriene A4 Hydrolase Inhibitors Using Metabolomics Biased Fragment Crystallography. Retrieved from [Link]

• MDPI. (2020, November 30). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Retrieved from [Link]

• Google Patents. (n.d.). WO2012158861A2 - Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives. Retrieved from

• Google Patents. (n.d.). WO2012158861A2 - Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives. Retrieved from

• PubMed. (n.d.). Synthesis and biological activity of carboxylic acid replacement analogues of the potent angiotensin converting enzyme inhibitor 5(S)-benzamido-4-oxo-6-phenylhexanoyl-L-proline. Retrieved from [Link]

• National Institutes of Health. (n.d.). Enaminone-based carboxylic acids as novel non-classical carbonic anhydrases inhibitors: design, synthesis and in vitro biological assessment. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Retrieved from [Link]

• French-Ukrainian Journal of Chemistry. (n.d.). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Retrieved from [Link]

• National Institutes of Health. (2022, August 6). Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. Retrieved from [Link]

• Current Medicinal Chemistry. (n.d.). Oxocarbon Acids and their Derivatives in Biological and Medicinal Chemistry. Retrieved from [Link]

• MDPI. (n.d.). Biologically Active Compounds of Plants: Structure-Related Antioxidant, Microbiological and Cytotoxic Activity of Selected Carboxylic Acids. Retrieved from [Link]

• MDPI. (2019, January 5). Carboxyxanthones: Bioactive Agents and Molecular Scaffold for Synthesis of Analogues and Derivatives. Retrieved from [Link]

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Application Note: Enantioselective Preparation of Oxaspiro[2.4]heptane Building Blocks for Drug Discovery

Introduction: The Significance of Three-Dimensionality in Medicinal Chemistry

In the landscape of modern drug discovery, there is a continuous drive to "escape from flatland" – a concept that emphasizes the need for molecules with greater three-dimensional (3D) complexity.[1][2] Planar, sp²-rich molecules have, in some cases, been associated with lower clinical success rates due to issues with solubility, off-target effects, and metabolic instability.[1] Spirocyclic scaffolds, which feature two rings sharing a single atom, offer a robust solution by introducing conformational rigidity and well-defined exit vectors for substituents, thereby improving the physicochemical properties of drug candidates.

Among these, the oxaspiro[2.4]heptane core, a fusion of an oxirane and a cyclopentane ring, has emerged as a particularly valuable building block.[3] Its unique topology serves as a bioisostere for more common motifs and provides a gateway to novel chemical space. The enantioselective synthesis of these building blocks is of paramount importance, as the biological activity of chiral molecules is often dependent on their specific stereochemistry. This guide provides an in-depth overview of key methodologies for the enantioselective preparation of oxaspiro[2.4]heptane derivatives, complete with detailed protocols and mechanistic insights for researchers in medicinal chemistry and drug development.

Key Methodologies for Enantioselective Synthesis

The asymmetric construction of the oxaspiro[2.4]heptane scaffold can be achieved through several powerful synthetic strategies. The choice of method often depends on the desired substitution pattern, scalability, and the availability of starting materials. Below, we delve into some of the most effective and widely adopted approaches.

Asymmetric Corey-Chaykovsky Reaction

The Corey-Chaykovsky reaction is a cornerstone of organic synthesis, enabling the formation of epoxides from carbonyl compounds using sulfur ylides.[4][5][6] The reaction proceeds via the nucleophilic addition of the ylide to the carbonyl, followed by an intramolecular substitution to form the three-membered oxirane ring.[7] For enantioselective synthesis, chiral sulfur ylides are employed, which can differentiate between the enantiotopic faces of a prochiral ketone.

Causality in Experimental Design: The choice of the sulfur ylide is critical. Dimethylsulfoxonium methylide is generally more stable and less reactive than dimethylsulfonium methylide, which can influence the reaction conditions and substrate scope.[8] The enantioselectivity is governed by the chiral backbone of the sulfide, which creates a chiral environment around the reactive ylide center, thereby directing the approach to the carbonyl substrate.

Protocol 1: Enantioselective Epoxidation of Cyclopentanone Derivatives

This protocol outlines a general procedure for the asymmetric epoxidation of a substituted cyclopentanone using a chiral sulfide catalyst.

Materials:

• Substituted cyclopentanone (1.0 mmol)

• Chiral sulfide (e.g., a camphor-derived sulfide) (0.1 mmol, 10 mol%)

• Trimethylsulfonium iodide (1.5 mmol)

• Potassium tert-butoxide (1.5 mmol)

• Anhydrous Toluene (10 mL)

• Anhydrous Tetrahydrofuran (THF) (5 mL)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

• Thin Layer Chromatography (TLC) apparatus

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the chiral sulfide (0.1 mmol) and trimethylsulfonium iodide (1.5 mmol).

• Add anhydrous toluene (10 mL) and cool the suspension to 0 °C in an ice bath.

• Slowly add potassium tert-butoxide (1.5 mmol) in portions over 10 minutes. The mixture will typically turn cloudy, indicating the formation of the sulfur ylide.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of the substituted cyclopentanone (1.0 mmol) in anhydrous THF (5 mL) dropwise over 15 minutes.

• Allow the reaction to stir at 0 °C and monitor its progress by TLC.

• Upon completion (typically 2-4 hours), quench the reaction by the slow addition of saturated aqueous NH₄Cl (10 mL).

• Extract the mixture with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired enantiomerically enriched oxaspiro[2.4]heptane derivative.

• Determine the enantiomeric excess (% ee) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Self-Validation: The formation of the product can be confirmed by ¹H and ¹³C NMR spectroscopy. The disappearance of the ketone carbonyl signal in the ¹³C NMR spectrum and the appearance of characteristic signals for the oxirane ring are indicative of a successful reaction. Chiral HPLC is essential to validate the enantioselectivity of the transformation.

Diagram 1: Generalized Workflow for Asymmetric Synthesis and Analysis

Caption: A typical workflow from reactant preparation to the analysis of the final product.

Rhodium-Catalyzed Intramolecular Cyclopropanation/Epoxidation

Dirhodium(II) carboxylate complexes are powerful catalysts for the decomposition of diazo compounds, generating rhodium-bound carbene intermediates. These intermediates can undergo a variety of transformations, including cyclopropanation and C-H insertion. In the context of oxaspiro[2.4]heptane synthesis, rhodium-catalyzed reactions of enynes can be employed to construct the spirocyclic core with high levels of stereocontrol.[9][10][11] The use of chiral rhodium catalysts, such as those derived from adamantylglycine, can induce high enantioselectivity.[9][10]

Causality in Experimental Design: The choice of the rhodium catalyst and its ligands is crucial for both reactivity and stereocontrol. The chiral ligands create a defined pocket around the rhodium center, which dictates the trajectory of the incoming substrate and controls the stereochemical outcome of the carbene transfer. The nature of the diazo compound and the alkene also plays a significant role in the efficiency and selectivity of the reaction.

Diagram 2: Mechanism of the Corey-Chaykovsky Reaction

Caption: The nucleophilic addition-elimination mechanism of the Corey-Chaykovsky reaction.

Organocatalytic Cascade Reactions

Organocatalysis has emerged as a powerful tool for asymmetric synthesis, avoiding the use of often toxic and expensive heavy metals.[12] Chiral amines, squaramides, and phosphoric acids can catalyze cascade reactions, where multiple bonds are formed in a single operation, to construct complex molecular architectures with high enantioselectivity.[13][14] For the synthesis of oxaspiro[2.4]heptanes, an organocatalytic Michael addition followed by an intramolecular aldol reaction or cyclization can be a highly effective strategy.

Causality in Experimental Design: The choice of organocatalyst is dictated by the specific transformation. For instance, a chiral secondary amine catalyst like a prolinol derivative can activate an α,β-unsaturated aldehyde via enamine formation, facilitating a stereoselective Michael addition. The subsequent cyclization is often promoted by the same catalyst or a co-catalyst, leading to the desired spirocyclic product in a highly controlled manner.

Quantitative Data Summary

The following table summarizes representative data from the literature for the enantioselective synthesis of oxaspirocycles, highlighting the effectiveness of different catalytic systems.

Entry	Catalyst/Method	Substrate	Yield (%)	% ee	Reference
1	Rh₂(S-TCPTAD)₄	α,β-Unsaturated Ketone	~70-85%	up to 98%	[9][10]
2	Chiral Sulfide/CCR	Prochiral Ketone	High	>90%	[6]
3	(DHQD)₂PHAL	Isatin Ketoxime	Good	up to 92:8 e.r.	[15]
4	Chinchonidine PTC	Glycine Imine	71%	95:5 e.r.	[16]

Note: Yields and % ee are highly substrate-dependent. The data presented are illustrative of the potential of each method.

Conclusion and Future Outlook

The enantioselective synthesis of oxaspiro[2.4]heptane building blocks is a vibrant area of research with significant implications for drug discovery. Methodologies such as the asymmetric Corey-Chaykovsky reaction, rhodium-catalyzed transformations, and organocatalytic cascades provide robust and versatile platforms for accessing these valuable scaffolds. The continued development of novel catalysts and synthetic strategies will undoubtedly expand the toolkit available to medicinal chemists, enabling the exploration of new chemical space and the creation of next-generation therapeutics with improved efficacy and safety profiles. The protocols and insights provided in this guide are intended to serve as a practical resource for researchers aiming to incorporate these promising 3D building blocks into their discovery programs.

References

• Asymmetric synthesis of a structurally and stereochemically complex spirooxindole pyran scaffold through an organocatalytic multicomponent cascade reaction.Chem Commun (Camb).
• The organocatalytic asymmetric Neber reaction for the enantioselective synthesis of spirooxindole 2H-azirines.Organic & Biomolecular Chemistry.
• Rhodium-catalyzed enantioselective cyclopropanation of electron deficient alkenes.
• Rhodium-catalyzed enantioselective cyclopropanation of electron-deficient alkenes.Chemical Science.
• Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks.
• Regio- and stereoselective base-catalyzed assembly of 6-methylene-5-oxaspiro[2.4]heptanones from alkynyl cyclopropyl ketones.Organic & Biomolecular Chemistry.
• Rhodium-catalyzed Diastereo- and Enantioselective Divergent Annulations between Cyclobutanones and 1,5-Enynes: Rapid Construction of Complex C(sp3)-rich Scaffolds.
• Regio- and stereoselective base-catalyzed assembly of 6-methylene-5-oxaspiro[2.4]heptanones from alkynyl cyclopropyl ketones | Request PDF.
• Corey-Chaykovsky Reaction.Alfa Chemistry.
• Small Ring Building Blocks for Medicinal Chemistry.TCI Chemicals.
• An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid.MDPI.
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• A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis.
• Diversifying Chemical Space of DNA-Encoded Libraries: Synthesis of 2-Oxa-1-azaspiro(bicyclo[3.2.0])heptanes On-DNA via Visible Light-Mediated Energy Transfer Catalysis.
• Spirocyclic Building Blocks for Scaffold Assembly.Sigma-Aldrich.
• Corey-Chaykovsky Reactions.NROChemistry.
• Enantioselective and Diastereoselective Synthesis of Azaspiro[n.2]alkanes by Rhodium-Catalyzed Cyclopropanations.
• Corey-Chaykovsky Reaction.Organic Chemistry Portal.
• Johnson–Corey–Chaykovsky reaction.Wikipedia.
• Synthesis and Structural Analysis of a New Class of Azaspiro[3.3]heptanes as Building Blocks for Medicinal Chemistry | Request PDF.
• The Paternò–Büchi reaction – a comprehensive review.Photochemical & Photobiological Sciences.
• Overcoming the Limitations of Rhodium-Catalyzed Asymmetric Cyclopropanation and Other Adventures in Strained Ring Synthesis.OhioLINK.
• Rhodium-mediated enantioselective cyclopropan
• Applications of oxetanes in drug discovery and medicinal chemistry.

• SYNTHESIS AND BIOLOGICAL SCREENING OF NEW AZASPIRO[10][15] HEPTANECARBOXYLATE DERIVATIVES | Request PDF. ResearchGate.

• Paterno-Büchi Reaction.Organic Chemistry Portal.
• Catalytic asymmetric synthesis of spirooxindoles: recent developments.RSC Publishing.
• oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design.French-Ukrainian Journal of Chemistry.
• Asymmetric Synthesis of Spirooxindoles with Seven Stereocenters via Organocatalyzed One‐pot Three‐component Sequential Cascade Reactions | Request PDF.
• Paterno-Buchi reaction: Basic concept, Mechanism and Examples.YouTube.
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• Palladium-Catalyzed Synthesis of 4-Oxaspiro[2.4]heptanes via Cent Nucleophiles to Ï.Exaly.com.
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• Organocatalytic Asymmetric Synthesis or Transform

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• 3. 1-Oxaspiro(2.4)heptane | C6H10O | CID 637991 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Welcome to the technical support guide for the synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid. This document is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of constructing this unique spirocyclic scaffold. The inherent ring strain of the cyclopropane fused to a tetrahydrofuran ring, combined with the stereocenter at the C1 position, presents a series of formidable synthetic challenges. This guide provides in-depth, field-proven insights, troubleshooting protocols, and answers to frequently encountered questions to facilitate a successful synthesis.

Section 1: Understanding the Synthetic Landscape

The synthesis of 5-oxaspiro[2.4]heptane derivatives is non-trivial due to the fusion of a strained three-membered ring with a five-membered heterocycle. The carboxylic acid moiety at C1 adds a layer of complexity regarding stereocontrol and functional group compatibility. A successful strategy hinges on the careful construction of a suitable precursor followed by a robust cyclopropanation or intramolecular cyclization step.

Retrosynthetic Analysis

Two primary retrosynthetic pathways are commonly considered for this target. Both approaches aim to simplify the complex spirocyclic core into more accessible starting materials.

• Pathway A: Cyclopropanation. This is arguably the most direct approach, involving the formation of the C1-C2 bond of the cyclopropane ring in a late-stage step. The key disconnection is across this bond, leading back to an α-methylene-γ-butyrolactone derivative.

• Pathway B: Intramolecular Cyclization. This strategy involves forming the tetrahydrofuran ring (e.g., via an intramolecular Williamson ether synthesis or lactonization) from a precursor that already contains the cyclopropane ring.

Caption: High-level retrosynthetic analysis for the target molecule.

Section 2: Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format, focusing on the causality behind the problems and providing actionable solutions.

Question: My cyclopropanation of the α-methylene-γ-butyrolactone precursor is failing or giving very low yields. What are the likely causes?

Answer: This is a common and frustrating issue. The low reactivity of the electron-deficient alkene in the lactone system and steric hindrance are the primary culprits. Let's break down the potential causes and solutions.

• Causality 1: Poor Nucleophilicity of the Ylide/Carbene. In a Corey-Chaykovsky reaction, the sulfur ylide (e.g., dimethylsulfoxonium methylide) must be nucleophilic enough to attack the Michael acceptor. If the ylide is not generated cleanly or decomposes, the reaction will fail.

  • Solution: Ensure your sodium hydride (NaH) is fresh and highly active. Wash it with dry hexanes before use to remove the protective mineral oil. Use a high-quality, anhydrous DMSO as the solvent. The reaction to form the ylide is often exothermic; maintain temperature control (15-20°C) during this phase before adding your substrate.

• Causality 2: Competing Polymerization. α,β-Unsaturated systems, especially under basic conditions, are prone to polymerization. If the cyclopropanation is slow, this side reaction can become dominant.

  • Solution: Maintain a low reaction temperature (-10°C to 0°C) after the ylide is formed and during the addition of your lactone precursor. Add the substrate slowly to keep its concentration low relative to the ylide, favoring the desired bimolecular reaction over polymerization.

• Causality 3: Steric Hindrance. The spirocyclic transition state can be sterically demanding. If your precursor has bulky protecting groups or substituents near the reaction center, the approach of the ylide can be hindered.

  • Solution: Re-evaluate your protecting group strategy. If possible, use smaller groups. Alternatively, consider a different cyclopropanation method. Rhodium-catalyzed cyclopropanation using ethyl diazoacetate can sometimes overcome steric issues that plague ylide-based methods[1].

Caption: Troubleshooting flowchart for low-yield cyclopropanation.

Question: I am observing a significant amount of a ring-opened byproduct during my intramolecular cyclization attempt. How can I prevent this?

Answer: This issue points to a classic competition between the desired intramolecular reaction and an undesired intermolecular reaction or decomposition pathway. The key is to create conditions that overwhelmingly favor the molecule reacting with itself.

• Causality: High Concentration. The fundamental principle to favor intramolecular reactions is the use of high-dilution conditions. At high concentrations, the reactive ends of two different molecules are more likely to find each other than the two reactive ends of the same molecule, leading to oligomers or polymers.

  • Solution: High-Dilution Conditions. The most effective technique is to use a syringe pump to add your substrate solution very slowly (e.g., over several hours) to a large volume of refluxing solvent. This keeps the instantaneous concentration of the substrate extremely low, maximizing the probability of intramolecular cyclization.

• Causality: Incorrect Base/Solvent Combination. For a Williamson ether-type synthesis, the choice of base is critical. A base that is too strong or too sterically hindered might favor elimination or other side reactions over the desired cyclization.

  • Solution: Template Effects. In some cases, the choice of cation can influence the cyclization efficiency. For example, using potassium hydride (KH) or potassium tert-butoxide can be more effective than their sodium counterparts. The larger potassium ion can sometimes act as a template, coordinating to multiple heteroatoms in the substrate and holding it in a conformation that is pre-organized for cyclization. This is a well-known phenomenon in macrocycle synthesis that also applies here.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the recommended starting materials for a late-stage cyclopropanation approach?

A suitable precursor would be an ester of α-(hydroxymethyl)acrylic acid. The ester can be cyclized with a protected 2-bromoethanol under basic conditions to form the substituted tetrahydrofuran ring, followed by deprotection and oxidation to the α-methylene lactone required for cyclopropanation.

Q2: What analytical techniques are essential for characterizing the final product and its intermediates?

• ¹H and ¹³C NMR: This is critical. For the final product, you should expect to see characteristic diastereotopic protons in the cyclopropane ring (a complex multiplet at high field, ~0.8-1.5 ppm) and the methylene groups of the tetrahydrofuran ring. The spirocyclic carbon will be a key quaternary signal in the ¹³C NMR spectrum.

• High-Resolution Mass Spectrometry (HRMS): Essential for confirming the elemental composition (C₇H₁₀O₃)[2][3].

• Infrared (IR) Spectroscopy: Look for a strong carbonyl stretch for the carboxylic acid (~1700-1725 cm⁻¹) and a broad O-H stretch (~2500-3300 cm⁻¹).

• Chiral HPLC/SFC: If you are attempting an asymmetric synthesis, you will need a chiral chromatography method to determine the enantiomeric excess (ee) of your product.

Q3: What are the best practices for purifying 5-Oxaspiro[2.4]heptane-1-carboxylic acid?

Carboxylic acids can be challenging to purify via standard silica gel chromatography due to streaking. A multi-step approach is often most effective.

• Acid-Base Extraction: This is the first and most powerful purification step. Dissolve the crude product in an organic solvent like ethyl acetate. Extract with a mild aqueous base (e.g., saturated NaHCO₃ solution). The carboxylate salt will move to the aqueous layer, leaving neutral impurities behind. Carefully re-acidify the aqueous layer with cold 1M HCl to a pH of ~2-3, which will precipitate your product or allow it to be extracted back into an organic solvent[4][5].

• Crystallization: If the product is a solid, crystallization is an excellent second step. Experiment with various solvent systems (e.g., ethyl acetate/hexanes, acetone/water) to find conditions that yield high-purity crystals.

• Chromatography (if necessary): If the above methods are insufficient, silica gel chromatography can be used, but the mobile phase must be acidified (e.g., by adding 0.5-1% acetic acid) to suppress the ionization of the carboxylic acid and prevent severe tailing.

Section 4: Key Experimental Protocol

This section provides a representative, detailed protocol for a key transformation.

Protocol: Corey-Chaykovsky Cyclopropanation of an α-Methylene Lactone Precursor

This protocol describes the formation of the spiro-cyclopropane ring system.

Table 1: Reagents and Reaction Parameters

Reagent/Parameter	Molar Eq.	Amount	Notes
Sodium Hydride (60% in oil)	1.2	(Variable)	Washed with anhydrous hexanes (3x) before use.
Anhydrous DMSO	-	(Variable)	Must be high purity and dry.
Trimethylsulfoxonium Iodide	1.2	(Variable)	Dried under high vacuum before use.
α-Methylene Lactone Ester	1.0	(Variable)	Starting material, must be pure.
Reaction Temperature	-	0°C to RT	Critical for minimizing side reactions.
Workup	-	NH₄Cl (sat.)	Quenches the reaction safely.

Step-by-Step Methodology:

• Ylide Preparation: To a flame-dried three-neck flask under an inert atmosphere (N₂ or Ar), add the washed sodium hydride. Add anhydrous DMSO and stir the suspension. Carefully add trimethylsulfoxonium iodide portion-wise. The mixture will warm and hydrogen gas will evolve. Stir at room temperature for 45-60 minutes until the gas evolution ceases and the solution becomes clear and homogeneous.

• Reaction: Cool the resulting ylide solution to 0°C in an ice bath. Dissolve the α-methylene lactone ester precursor in a minimal amount of anhydrous THF or DMSO and add it dropwise to the cold ylide solution over 30 minutes.

• Monitoring: Allow the reaction to stir at 0°C for 1 hour, then let it warm slowly to room temperature. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Workup: Once the reaction is complete, cool the flask back to 0°C and cautiously quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Dilute the mixture with water and extract with ethyl acetate or diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product (the ester of the target molecule) can then be purified by silica gel chromatography before proceeding to the final hydrolysis step.

Caption: Experimental workflow for the Corey-Chaykovsky cyclopropanation step.

References

• CN103936703A - Preparation method of 5-oxaspiro[6][7]heptane-6-one and intermediate thereof. Google Patents.

• CA2145735A1 - Process for producing 5-oxaspiro[2.4]heptan-6-one and novel intermediate products obtained therein.

• Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols. PMC - NIH. [Link]

• The Concise Synthesis of Spiro-Cyclopropane Compounds via the Dearomatization of Indole Derivatives. Organic Letters - ACS Publications. [Link]

• Who we serve. Thieme E-Journals - Synthesis / Full Text. [Link]

• Cyclopropane-Fused N-Heterocycles via Aza-Heck-Triggered C(sp3)–H Functionalization Cascades. The University of Liverpool Repository. [Link]

• Recent Advances in Stereoselective Ring Expansion of Spirocyclopropanes: Access to the Spirocyclic Compounds. ACS Omega - ACS Publications. [Link]

• Total synthesis of cyclopropane-containing natural products: recent progress (2016–2024). Royal Society of Chemistry. [Link]

• 5-Oxaspiro[2.4]heptan-6-one | C6H8O2 | CID 10219402. PubChem. [Link]

• General procedures for the purification of Carboxylic acids. Chempedia - LookChem. [Link]

• 5-Oxaspiro(2.4)heptane-1-carboxylic acid. Appretech Scientific Limited. [Link]

• 5-oxaspiro[2.4]heptane-1-carboxylic acid (C7H10O3). PubChemLite. [Link]

• How can I purify carboxylic acid? ResearchGate. [Link]

• Intramolecular Cyclization | Encyclopedia MDPI. MDPI. [Link]

Sources

• 1. Total synthesis of cyclopropane-containing natural products: recent progress (2016–2024) - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. 5-oxaspiro[2.4]heptane-1-carboxylic acid 97% | CAS: 1461705-13-4 | AChemBlock [achemblock.com]
• 3. appretech.com [appretech.com]
• 4. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 5. researchgate.net [researchgate.net]
• 6. CA2145735A1 - Process for producing 5-oxaspiro[2.4]heptan-6-one and novel intermediate products obtained therein - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

Welcome to the technical support center for the purification of 5-Oxaspiro[2.4]heptane-1-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this unique spirocyclic carboxylic acid.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for purifying 5-Oxaspiro[2.4]heptane-1-carboxylic acid?

A1: The most common and effective purification techniques for solid carboxylic acids like 5-Oxaspiro[2.4]heptane-1-carboxylic acid are recrystallization, acid-base extraction, and column chromatography.[1] The choice of method depends on the nature and quantity of the impurities, as well as the desired final purity.

Q2: How does the structure of 5-Oxaspiro[2.4]heptane-1-carboxylic acid influence the choice of purification strategy?

A2: The structure, featuring a polar carboxylic acid group, a relatively non-polar spirocyclic core, and an ether linkage, presents unique purification challenges. The carboxylic acid allows for manipulation of its solubility through pH adjustment, making acid-base extraction a powerful tool for removing neutral or basic impurities.[2][3] The polarity of the molecule will also dictate the choice of solvents for recrystallization and the mobile phase for column chromatography.

Q3: What are the likely impurities I might encounter?

A3: Impurities can originate from the synthetic route. Common starting materials for similar spirocyclic compounds include α-methylene-γ-butyrolactone and a diazoalkane.[4] Therefore, potential impurities could include unreacted starting materials, polymeric byproducts, or diastereomers if the synthesis is not stereospecific.

Troubleshooting Guides

Issue 1: My 5-Oxaspiro[2.4]heptane-1-carboxylic acid fails to crystallize or oils out during recrystallization.

This is a common issue that can be resolved by systematically optimizing the solvent system and cooling process.

• Causality: "Oiling out" occurs when the solute's melting point is lower than the boiling point of the recrystallization solvent, or when the solution becomes supersaturated at a temperature above the solute's melting point. Inadequate solvent choice is the primary cause. The ideal solvent should dissolve the compound well when hot but poorly when cold.[1]

• Troubleshooting Steps:

  • Solvent Selection: Test a range of solvents with varying polarities. Given the molecule's structure, consider solvents like ethyl acetate, acetone, isopropanol, or mixtures such as ethyl acetate/hexanes or acetone/water.

  • Controlled Cooling: Avoid "shock cooling" by not placing the hot solution directly into an ice bath.[5] Allow the solution to cool slowly to room temperature first, then transfer it to an ice bath to maximize crystal formation.

  • Seeding: If you have a small amount of pure material, add a seed crystal to the cooled, supersaturated solution to induce crystallization.

  • Scratching: Gently scratch the inside of the flask with a glass rod at the solution's surface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

Issue 2: After column chromatography, my fractions are still impure, or I have poor separation.

Poor separation on a silica gel column is often due to an inappropriate solvent system or issues with the compound's interaction with the stationary phase.

• Causality: Carboxylic acids can streak on silica gel due to strong interactions between the acidic proton and the silica surface. This leads to broad peaks and poor separation.

• Troubleshooting Steps:

  • Mobile Phase Modification: To prevent streaking, add a small amount of a volatile acid, such as acetic acid or trifluoroacetic acid (TFA) (typically 0.1-1%), to the mobile phase.[6] This keeps the carboxylic acid protonated and reduces its interaction with the silica.

  • Optimize Solvent Polarity: Use thin-layer chromatography (TLC) to determine the optimal solvent system before running the column.[1] A good starting point for a moderately polar compound like this would be a mixture of ethyl acetate and hexanes. Aim for an Rf value of 0.2-0.3 for the desired compound.

  • Column Packing and Loading: Ensure the column is packed uniformly without air bubbles.[1] Dissolve the crude sample in a minimal amount of the mobile phase or a slightly stronger solvent and load it onto the column in a concentrated band.

Detailed Purification Protocols

Protocol 1: Purification by Acid-Base Extraction

This method is highly effective for removing neutral or basic impurities.

Workflow Diagram:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 4. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. reddit.com [reddit.com]

Technical Support Center: Optimizing the Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, a valuable building block in medicinal chemistry. As Senior Application Scientists, we understand the nuances of this synthesis and have designed this resource to address common challenges and provide actionable solutions to optimize your yield and purity.

I. Overview of the Synthesis

The synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid typically involves the cyclopropanation of an appropriate precursor, such as α-methylene-γ-butyrolactone, followed by further functional group manipulations. A common route involves the reaction of α-methylene-γ-butyrolactone with a diazo compound, often catalyzed by a transition metal like palladium acetate, to form the spirocyclic core. Subsequent hydrolysis of an ester intermediate yields the final carboxylic acid.[1]

Below is a generalized reaction scheme:

Caption: Generalized synthetic route.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis, providing explanations and step-by-step solutions.

Question 1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

Answer:

Low yields in this synthesis can stem from several factors, primarily related to the stability of the reagents and the reaction conditions.

Causality:

• Decomposition of the Diazo Reagent: Diazo compounds, such as diazomethane or ethyl diazoacetate, are highly reactive and can decompose, especially in the presence of acid or upon exposure to rough glass surfaces.

• Catalyst Inactivation: The palladium catalyst can be sensitive to impurities and may become inactive, leading to an incomplete reaction.

• Suboptimal Reaction Temperature: The cyclopropanation reaction is often temperature-sensitive. Temperatures that are too high can lead to side reactions and decomposition, while temperatures that are too low may result in a sluggish or incomplete reaction.[2]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low reaction yield.

Detailed Protocol for Yield Optimization:

• Reagent Quality Check:

  • Use freshly prepared or recently purchased diazo compounds.

  • Ensure the α-methylene-γ-butyrolactone is pure and free from acidic impurities. Consider purification by distillation if necessary.

• Reaction Setup:

  • Thoroughly clean and dry all glassware. Rinsing with a base solution followed by distilled water and oven-drying is recommended.

  • Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture and oxygen from interfering.

• Temperature Control:

  • Start the reaction at a lower temperature (e.g., 0 °C or -20 °C) and slowly warm to room temperature. Monitor the reaction progress by TLC or GC-MS to determine the optimal temperature profile.

• Catalyst and Reagent Addition:

  • Add the diazo reagent dropwise over an extended period (e.g., 1-2 hours) to the solution of the lactone and catalyst. This maintains a low concentration of the diazo compound, minimizing side reactions.

Question 2: I am observing significant side product formation. What are these side products and how can I minimize them?

Answer:

Side product formation is a common issue, often arising from the high reactivity of the intermediates and reagents.

Common Side Products and Their Origin:

Side Product	Probable Cause
Pyrazoline derivatives	Incomplete nitrogen extrusion from the initial cycloadduct.[1]
Dimerization products	Reaction of the diazo compound with itself or the product.
Ring-opened products	Nucleophilic attack on the lactone ring.

Strategies to Minimize Side Products:

• Thermal or Photolytic Conditions: If a pyrazoline intermediate is suspected, subsequent heating or photolysis can promote the extrusion of nitrogen to form the desired cyclopropane.[1]

• Controlled Reagent Addition: As mentioned previously, slow addition of the diazo reagent is crucial to prevent its dimerization.

• Choice of Solvent: Using non-polar, aprotic solvents can minimize the likelihood of ring-opening reactions.

• Purification: Careful purification by column chromatography or recrystallization is often necessary to separate the desired product from closely related side products.[3]

Question 3: The final hydrolysis step to the carboxylic acid is incomplete or leads to decomposition. What should I do?

Answer:

The hydrolysis of the ester intermediate to the carboxylic acid requires careful control of pH and temperature to avoid degradation of the spirocyclic core.

Causality:

• Harsh Hydrolysis Conditions: Strong acidic or basic conditions, coupled with high temperatures, can lead to the opening of the lactone or cyclopropane ring.

• Steric Hindrance: The ester group may be sterically hindered, requiring more forcing conditions for complete hydrolysis.

Optimized Hydrolysis Protocol:

• Mild Basic Hydrolysis:

  • Dissolve the ester intermediate in a mixture of methanol, THF, and water.

  • Add a slight excess of an aqueous solution of a mild base, such as lithium hydroxide (LiOH) or potassium carbonate (K2CO3).

  • Stir the reaction at room temperature and monitor its progress by TLC.

  • Upon completion, carefully acidify the reaction mixture to a pH of ~2 with a dilute acid (e.g., 1M HCl) at 0 °C.[4]

• Work-up:

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4).

  • Evaporate the solvent under reduced pressure to obtain the crude carboxylic acid.

III. Frequently Asked Questions (FAQs)

Q1: What is the typical purity of the synthesized 5-Oxaspiro[2.4]heptane-1-carboxylic acid?

A: With proper optimization and purification, purities of 97-98% or higher can be achieved.[5][6][7]

Q2: What are the recommended storage conditions for the final product?

A: It is recommended to store the product at room temperature in a well-sealed container, protected from moisture.[7]

Q3: Are there alternative synthetic routes to this compound?

A: Yes, other methods exist, including those utilizing chromium-derived carbene complexes for the cyclopropanation step.[1] The choice of route often depends on the desired scale, available starting materials, and stereochemical requirements.

Q4: What analytical techniques are best for characterizing the final product?

A: A combination of techniques is recommended for full characterization:

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure and assess purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify the carboxylic acid and other functional groups.

IV. References

• Thieme E-Journals - Synthesis / Full Text. (n.d.). Retrieved January 19, 2026, from [Link]

• PubChem. (n.d.). 5-oxaspiro[2.4]heptane-1-carboxylic acid. Retrieved January 19, 2026, from [Link]

• Google Patents. (n.d.). CN103687489A - Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives. Retrieved January 19, 2026, from

• Appretech Scientific Limited. (n.d.). 5-Oxaspiro(2.4)heptane-1-carboxylic acid. Retrieved January 19, 2026, from [Link]

• French-Ukrainian Journal of Chemistry. (2023). Functionalized Derivatives of 2-azaspiro[3.3]heptane-1-carboxylic Acid and 7-oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. Retrieved January 19, 2026, from [Link]

• Google Patents. (n.d.). WO2012158861A2 - Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives. Retrieved January 19, 2026, from

• MDPI. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Retrieved January 19, 2026, from [Link]

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. CN103687489A - Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives - Google Patents [patents.google.com]
• 3. WO2012158861A2 - Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives - Google Patents [patents.google.com]
• 4. An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid | MDPI [mdpi.com]
• 5. appretech.com [appretech.com]
• 6. 5-oxaspiro[2.4]heptane-1-carboxylic acid [mail.sobekbio.com]
• 7. 5-oxaspiro[2.4]heptane-1-carboxylic acid 97% | CAS: 1461705-13-4 | AChemBlock [achemblock.com]

Technical Support Center: Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

From the Desk of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid. This document is designed for researchers, chemists, and drug development professionals who are working with this valuable spirocyclic building block. In our experience, while the synthesis appears straightforward, controlling side reactions and achieving high purity can be a significant challenge. This guide provides in-depth, field-tested insights in a question-and-answer format to help you troubleshoot common issues and optimize your synthetic protocol.

Core Synthesis Overview: Cyclopropanation & Hydrolysis

The most common strategy for preparing the 5-oxaspiro[2.4]heptane core involves the cyclopropanation of an activated alkene, specifically α-methylene-γ-butyrolactone. The resulting ester is then hydrolyzed to yield the target carboxylic acid. The cyclopropanation step is critical and is the primary source of impurities.

Below is a generalized workflow illustrating the key transformations and potential branching points for side reactions.

Caption: Generalized synthetic workflow for 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Frequently Asked Questions & Troubleshooting Guide

Q1: My reaction yield is unexpectedly low after the cyclopropanation step. What are the most probable causes?

Low yield is a frequent issue, often stemming from the stability and reactivity of the carbene intermediate generated during the reaction. Before suspecting complex side reactions, always verify the fundamentals.

Common Causes & Solutions:

• Reagent & Catalyst Quality:

  • Cause: Diazo compounds, particularly diazomethane, can decompose upon storage. Similarly, metal catalysts (e.g., Pd, Rh, Cu) can lose activity.[1] For Simmons-Smith type reactions, the zinc-copper couple must be freshly activated to be effective.[2]

  • Solution: Use freshly prepared diazo compounds whenever possible. If using commercial solutions, verify their molarity. Ensure catalysts are stored under inert atmosphere and are from a reliable source.

• Sub-optimal Reaction Temperature:

  • Cause: The thermal stability of the carbene precursor and the rate of reaction are highly temperature-dependent. Temperatures that are too high can accelerate the decomposition of the diazo compound, while temperatures that are too low may stall the reaction.[1]

  • Solution: Consult literature for the optimal temperature for your specific catalyst system. A controlled, slow addition of the diazo compound at the recommended temperature is often crucial.

• Competitive Side Reactions:

  • Cause: The highly reactive carbene intermediate can engage in unproductive pathways other than the desired cyclopropanation. The most common are carbene dimerization (forming alkenes) and C-H insertion into the solvent or substrate.[1]

  • Solution: Keep the instantaneous concentration of the diazo compound low by using a syringe pump for slow addition. This minimizes the chance of two carbene intermediates reacting with each other. Choosing a solvent with robust C-H bonds (e.g., dichloromethane) can also reduce unwanted insertion reactions.

The following workflow can help diagnose the root cause of low yields.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: By-product Analysis in the Synthesis of Spirocyclic Carboxylic Acids

Introduction: The synthesis of spirocyclic carboxylic acids is a cornerstone in the development of novel therapeutics and complex molecules due to their unique three-dimensional structures. However, the inherent complexity of intramolecular cyclizations often leads to the formation of various by-products, which can significantly impact reaction yield, purification efficiency, and the overall success of a synthetic campaign. This technical support center provides a comprehensive troubleshooting guide for researchers, scientists, and drug development professionals to identify, understand, and mitigate the formation of common by-products encountered during the synthesis of spirocyclic carboxylic acids.

Part 1: Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues and questions arising during the synthesis of spirocyclic carboxylic acids, providing insights into the underlying causes and offering practical solutions.

Q1: My reaction is producing a significant amount of a diastereomeric by-product. How can I improve the diastereoselectivity?

A1: The formation of diastereomers is a common challenge in spirocyclization, arising from the creation of a new stereocenter at the spiro atom. The ratio of diastereomers is influenced by the transition state energies leading to each product.

Causality:

• Thermodynamic vs. Kinetic Control: The reaction may be under kinetic control, favoring the faster-forming but less stable diastereomer. Alternatively, a thermodynamically controlled reaction may be reversible, leading to an equilibrium mixture.

• Steric Hindrance: The approach of the nucleophile to the electrophilic center can be hindered by bulky substituents, leading to the formation of a specific diastereomer.

• Solvent Effects: The polarity of the solvent can influence the stability of the transition states and, consequently, the diastereomeric ratio.

• Catalyst/Reagent: The choice of catalyst or base can play a crucial role in directing the stereochemical outcome of the reaction.

Troubleshooting & Optimization:

• Temperature Adjustment: Lowering the reaction temperature often enhances selectivity by favoring the transition state with the lower activation energy (kinetic control). Conversely, increasing the temperature might allow for equilibration to the more stable diastereomer (thermodynamic control).

• Solvent Screening: Evaluate a range of solvents with varying polarities (e.g., toluene, THF, CH2Cl2, acetonitrile) to assess their impact on diastereoselectivity.

• Catalyst/Base Modification: For base-catalyzed reactions, screen different bases (e.g., LDA, KHMDS, DBU) to modulate the steric environment of the enolate. In acid-catalyzed reactions, explore various Lewis or Brønsted acids.

• Chiral Auxiliaries: In cases where achieving high diastereoselectivity is particularly challenging, the use of a chiral auxiliary may be necessary to direct the stereochemical outcome.

Analytical Workflow for Diastereomer Analysis:

Caption: Workflow for determining the diastereomeric ratio.

Q2: I am observing a by-product with a lower molecular weight than my expected product, and I suspect decarboxylation. What causes this and how can I prevent it?

A2: Decarboxylation, the loss of CO2, is a common side reaction, particularly if your target spirocyclic carboxylic acid has a ketone functionality beta to the carboxylic acid (a β-keto acid).[1]

Causality:

• Thermal Instability: β-Keto acids are prone to decarboxylation upon heating. The reaction proceeds through a cyclic, concerted transition state, leading to an enol intermediate that tautomerizes to the ketone.[1]

• Acidic or Basic Conditions: Both acidic and basic conditions can facilitate decarboxylation, especially at elevated temperatures.

Troubleshooting & Optimization:

• Temperature Control: Conduct the reaction and work-up at the lowest possible temperature to minimize thermal decarboxylation.

• pH Neutralization: During work-up, carefully neutralize the reaction mixture to a pH where the carboxylic acid is stable. Avoid prolonged exposure to strong acids or bases.

• Purification Method: Opt for non-thermal purification methods like column chromatography at room temperature instead of distillation.

• Protecting Groups: If the synthesis allows, consider protecting the carboxylic acid functionality as an ester until the final step. Esters are generally more stable to decarboxylation conditions.

Mechanism of Decarboxylation of a β-Keto Acid:

Caption: Decarboxylation of a β-keto acid.

Q3: My reaction is sluggish and I'm isolating unreacted starting material along with several unidentified by-products. What could be the issue?

A3: Incomplete conversion and the formation of multiple by-products often point to issues with reaction conditions or substrate reactivity. In the context of spirocyclization via Michael addition or aldol condensation, several side reactions can occur.

Causality:

• Insufficient Reactivity: The nucleophile (e.g., enolate) may not be sufficiently reactive, or the electrophile may not be adequately activated.

• Intermolecular Reactions: If the intramolecular cyclization is slow, intermolecular side reactions can compete, leading to oligomeric or polymeric by-products.

• Retro-Aldol/Michael Reaction: The cyclization may be reversible, and under certain conditions, the product can revert to the starting material.

• Proton Transfer: Unproductive proton transfer events can quench the reactive intermediates.

Troubleshooting & Optimization:

• Optimize Base/Catalyst: For enolate-based reactions, screen stronger bases or different counter-ions (e.g., Li+, Na+, K+) to enhance nucleophilicity.

• Increase Concentration (with caution): While higher concentrations can favor intermolecular reactions, in some cases, it can promote the desired intramolecular pathway. This should be evaluated carefully.

• Dean-Stark Trap: For condensation reactions that produce water, using a Dean-Stark trap can drive the reaction to completion by removing water.

• Additive Screening: The addition of Lewis acids or other additives can sometimes activate the electrophile and promote cyclization.

Part 2: Analytical Protocols for By-product Identification

Accurate identification of by-products is crucial for effective troubleshooting. The following are detailed protocols for common analytical techniques.

Protocol 1: HPLC-MS Analysis for By-product Profiling

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful tool for separating and identifying components in a complex reaction mixture.

Objective: To separate the desired spirocyclic carboxylic acid from potential by-products (diastereomers, decarboxylated product, starting material) and obtain their mass-to-charge ratios for identification.

Instrumentation & Reagents:

• HPLC system with a C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mass spectrometer with an electrospray ionization (ESI) source

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Sample diluent: 50:50 Acetonitrile:Water

Procedure:

• Sample Preparation: Dilute a small aliquot of the crude reaction mixture in the sample diluent to a concentration of approximately 1 mg/mL.

• HPLC Method:

  • Flow rate: 0.4 mL/min

  • Column temperature: 40 °C

  • Injection volume: 2 µL

  • Gradient: 5% B to 95% B over 10 minutes, hold at 95% B for 2 minutes, then return to initial conditions.

• MS Method (ESI in negative mode for carboxylic acids):

  • Capillary voltage: 3.5 kV

  • Cone voltage: 30 V

  • Source temperature: 120 °C

  • Desolvation temperature: 350 °C

  • Scan range: m/z 100-1000

Data Interpretation:

• Identify the peak corresponding to the desired product based on its expected m/z.

• Analyze the m/z of other peaks to identify potential by-products. For example, a peak with a mass 44 Da lower than the product could indicate decarboxylation. Diastereomers will have the same m/z but different retention times.

Compound Type	Expected [M-H]- (m/z)	Typical Retention Time
Starting Material	Varies	Early eluting
Spirocyclic Carboxylic Acid (Product)	Expected Mass - 1	Mid-eluting
Diastereomeric By-product	Expected Mass - 1	Close to product peak
Decarboxylated By-product	(Expected Mass - 44) - 1	Later eluting (less polar)

Protocol 2: NMR Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is indispensable for the structural confirmation of the desired product and the definitive identification of by-products.[2][3]

Objective: To obtain detailed structural information about the components of the reaction mixture.

Instrumentation & Solvents:

• NMR spectrometer (400 MHz or higher)

• Deuterated solvents (e.g., CDCl3, DMSO-d6)

Procedure:

• Sample Preparation: Purify the major by-products using preparative HPLC or column chromatography. Dissolve approximately 5-10 mg of each compound in a suitable deuterated solvent.

• NMR Experiments:

  • 1H NMR: Provides information on the proton environment, including chemical shift, integration, and coupling constants.

  • 13C NMR: Shows the number of unique carbon atoms and their chemical environment. The carbonyl carbon of the carboxylic acid is a key diagnostic signal.

  • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over two or three bonds, which is crucial for establishing the connectivity of the spirocyclic framework.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): Can be used to determine the relative stereochemistry of diastereomers by identifying protons that are close in space.

Data Interpretation for a Hypothetical Spirocyclic Carboxylic Acid:

NMR Signal	Expected Chemical Shift (ppm)	Significance
Carboxylic Acid Proton (-COOH)	10 - 13	Confirms the presence of the acid functionality.
Spiro Carbon (Quaternary)	50 - 80	A key indicator of the spirocyclic core in 13C NMR.
Alpha-protons to Carbonyl	2.0 - 3.0	Their multiplicity and coupling can reveal stereochemistry.

Part 3: Concluding Remarks

A systematic approach to by-product analysis is essential for the successful development of robust synthetic routes to spirocyclic carboxylic acids. By combining careful reaction optimization with powerful analytical techniques such as HPLC-MS and NMR, researchers can effectively identify, understand, and mitigate the formation of unwanted side products. This guide serves as a foundational resource to aid in these troubleshooting efforts.

References

• BenchChem. (2025). Application Notes and Protocols for the Spectroscopic Analysis of Spiro-diketones using NMR and IR Techniques.

• New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. (2021). PMC. Retrieved from [Link]

• Process for purification of carboxylic acids. (1941). Google Patents.

• Intramolecular synthesis of spirocyclic aldol products. (n.d.). ResearchGate. Retrieved from [Link]

• NMR spectroscopic analysis of new spiro-piperidylrifamycins. (1998). PubMed. Retrieved from [Link]

• Enantio- and diastereo-selective synthesis of spirocyclic compounds. (1994). Sci-Hub.

• Smith, L. K., & Hodgson, D. R. W. (2015). Total syntheses of natural products containing spirocarbocycles. Organic & Biomolecular Chemistry, 13(39), 9934–9953. Retrieved from [Link]

• Ashenhurst, J. (2022). Decarboxylation. Master Organic Chemistry. Retrieved from [Link]

• Michael 1:1 adducts by acid catalyzed reaction during synthesis of spiro and spiroketal compounds. (2020). ResearchGate. Retrieved from [Link]

• A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids. (2017). Springer. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. NMR spectroscopic analysis of new spiro-piperidylrifamycins - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stereoselective Oxaspiro[2.4]heptane Synthesis

Welcome to the technical support center for the synthesis of oxaspiro[2.4]heptanes. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and improve stereoselectivity in their synthetic routes. As Senior Application Scientists, we have compiled this resource based on established literature and practical field experience to help you navigate the complexities of these valuable synthetic motifs.

Frequently Asked Questions (FAQs)

Q1: What are the most common strategies for synthesizing oxaspiro[2.4]heptanes stereoselectively?

The stereoselective construction of the oxaspiro[2.4]heptane core is typically achieved through two primary strategies: the epoxidation of an exocyclic double bond on a cyclopropane ring or an intramolecular cyclization event. The most prevalent method is the diastereoselective epoxidation of methylenecyclopropane derivatives, often directed by a nearby functional group. More advanced methods involve palladium-catalyzed intramolecular C–O bond formation, which utilizes a chiral directing group to achieve high stereoselectivity.

Q2: My diastereoselectivity is low during the epoxidation of a methylenecyclopropyl carbinol. What is the likely cause?

Low diastereoselectivity in the epoxidation of methylenecyclopropyl carbinols often stems from inefficient direction by the hydroxyl group. The stereochemical outcome of these reactions is highly dependent on the reagent and the conformational preferences of the substrate.

• Hydrogen Bonding vs. Metal Coordination: With peracids like meta-chloroperoxybenzoic acid (m-CPBA), the reaction is directed by a hydrogen bond between the allylic alcohol and the oxidant. If the substrate conformation does not favor this interaction, poor selectivity results. In contrast, metal-based oxidants, such as those using vanadium or titanium catalysts, coordinate directly with the alcohol. This coordination enforces a more rigid transition state, often leading to significantly higher and sometimes opposite diastereoselectivity compared to peracids.

• Substrate Rigidity: The rigidity of the cyclopropyl core is crucial for effective stereodifferentiation. If the linker between the hydroxyl group and the olefin is too flexible, it may not effectively shield one face of the double bond.

Troubleshooting Guide: Improving Diastereoselectivity in Epoxidation Reactions

Problem 1: Poor Diastereomeric Ratio (dr) in the m-CPBA Epoxidation of a Methylenecyclopropyl Carbinol

Root Cause Analysis:

The stereoselectivity of m-CPBA epoxidations of allylic alcohols is governed by the "Henbest model," where the peracid is delivered to the olefin face syn to the directing hydroxyl group via a hydrogen-bonded transition state. Poor selectivity suggests that this transition state is not strongly favored over a non-directed pathway where the oxidant approaches from the sterically least hindered face.

Solutions:

• Switch to a Metal-Catalyzed System: Vanadium-catalyzed epoxidations (e.g., using V(acac)₂ or VO(acac)₂ with tert-butyl hydroperoxide, TBHP) are often superior for allylic alcohols. The vanadium catalyst coordinates to the hydroxyl group, acting as a rigid template that directs the oxidant to one face of the alkene with high fidelity. This method is particularly effective for substrates where hydrogen bonding is insufficient for high selectivity.

• Enhance Hydrogen Bonding: While less common, using perfluoric peracids can sometimes enhance selectivity as they are stronger hydrogen bond donors.

• Modify the Substrate: If possible, increasing the steric bulk of substituents on the cyclopropane ring can create a stronger facial bias, favoring attack from the less hindered face and potentially enhancing the selectivity achieved with a directing group.

Experimental Protocol: Vanadium-Catalyzed Diastereoselective Epoxidation

This protocol is a general guideline for the epoxidation of an alkenyl cyclopropyl carbinol, adapted from established procedures for directed epoxidations.

Materials:

• Alkenyl cyclopropyl carbinol substrate

• Vanadyl acetylacetonate [VO(acac)₂] (catalyst, ~1-5 mol%)

• tert-Butyl hydroperoxide (TBHP, 70 wt. % in H₂O or anhydrous in decane, 1.1-1.5 equiv)

• Anhydrous dichloromethane (DCM) or toluene

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• Dissolve the alkenyl cyclopropyl carbinol (1.0 equiv) in anhydrous DCM in a flame-dried, inert-atmosphere flask.

• Add VO(acac)₂ (0.01-0.05 equiv) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Add TBHP (1.1-1.5 equiv) dropwise to the stirred solution over 10-15 minutes.

• Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC). The reaction may take several hours to reach completion.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric ratio using ¹H NMR spectroscopy or chiral HPLC analysis.

Problem 2: Low Enantioselectivity in an Asymmetric Synthesis Attempt

Root Cause Analysis:

Achieving high enantioselectivity requires a well-defined chiral environment during the key bond-forming step. In the context of oxaspiro[2.4]heptane synthesis, this is often accomplished through catalytic asymmetric epoxidation or cycloaddition reactions. Low enantiomeric excess (ee) can result from:

• Poor Catalyst-Substrate Match: The chiral ligand or catalyst may not be optimal for the specific substrate. Steric and electronic properties of both components must be compatible.

• Background (Non-Catalyzed) Reaction: A non-selective background reaction can compete with the desired catalytic cycle, eroding the overall enantioselectivity.

• Catalyst Deactivation or Impurities: The catalyst may be deactivated over the course of the reaction, or impurities in the reagents or solvents could interfere with the catalytic cycle.

• Incorrect Reaction Conditions: Temperature, solvent, and concentration can have a profound impact on enantioselectivity. For instance, higher temperatures can reduce selectivity by allowing the reaction to overcome the energetic barrier for the formation of the minor enantiomer.

Solutions & Troubleshooting Steps:

• Ligand/Catalyst Screening: A systematic screening of different chiral ligands or catalysts is the first step. For example, in 1,3-dipolar cycloadditions of azomethine ylides, different metal salts and chiral ligands can dramatically alter both yield and stereoselectivity.

• Optimize Reaction Temperature: Lowering the reaction temperature is a common strategy to enhance enantioselectivity, as it increases the energy difference between the diastereomeric transition states.

• Solvent Effects: The polarity and coordinating ability of the solvent can influence the catalyst's conformation and activity. Screen a range of solvents from non-polar (e.g., toluene) to polar aprotic (e.g., DCM, THF).

• Use of Additives: In some catalytic systems, additives can suppress background reactions or stabilize the active catalyst. For example, N-oxides are sometimes used as additives in asymmetric epoxidations.

• Ensure Reagent Purity: Use freshly distilled solvents and purified reagents to avoid catalyst inhibition or side reactions.

Data Summary & Comparison

The choice of oxidant can dramatically influence the stereochemical outcome of the epoxidation of a directing alcohol.

Method	Oxidant System	Directing Interaction	Typical Selectivity	Key Considerations
Henbest Epoxidation	m-CPBA, Peracids	Hydrogen Bonding	syn to hydroxyl group	Selectivity is conformation-dependent.
Vanadium-Catalyzed	VO(acac)₂ / TBHP	Metal Coordination	High syn selectivity	Very sensitive to steric bulk.
Sharpless Epoxidation	Ti(OiPr)₄ / DET / TBHP	Metal Coordination	Enantioselective	Requires an allylic alcohol.

Visualizing Reaction Control

Below are diagrams illustrating the key principles of directed epoxidation, which are fundamental to achieving stereoselectivity.

Caption: Comparison of transition state models for directed epoxidation.

Caption: Troubleshooting workflow for low stereoselectivity.

References

• Gagnon, A., & Giguère, D. (2012). Directed Diastereoselective Cyclopropanation and Epoxidation of Alkenyl Cyclopropyl Carbinol Derivatives. Organic Letters, 14(22), 5732-5735. [Link]

• D'hooghe, M., & De Kimpe, N. (2008). Synthesis of and reactivity towards nucleophiles of 1-azaspiro[2.2]pentanes. Chemical Society Reviews, 37(6), 1159-1173. Note: While this reference is for azaspirocycles, the principles of ring strain and reactivity are relevant. A direct URL is not available in the search results, but the article can be found via its journal and DOI.

• Wikipedia contributors. (2023). Epoxidation of allylic alcohols. Wikipedia, The Free Encyclopedia. [Link]

• Adam, W., & Wirth, T. (Eds.). (1999). Peroxide Chemistry: Mechanistic and Preparative Aspects of Oxygen Transfer. Topics in Current Chemistry. Note: This is a book series; specific chapter URLs are not available, but it provides foundational knowledge on epoxidation mechanisms. A direct URL is not available in the search results.

• Chen, G., Shaughnessy, S. M., & Daugulis, O. (2015). Stereoselective construction of sterically hindered oxaspirocycles via chiral bidentate directing group-mediated C(sp3)–O bond formation. Chemical Science, 6(11), 6344-6348. [Link]

• Sanz-Marco, A., et al. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Molecules, 25(23), 5693. [Link]

• Aggarwal, V. K., & Winn, C. L. (2004). Catalytic, Asymmetric Epoxidation and Aziridination of Alkenes, and Related Reactions. Angewandte Chemie International Edition, 43(22), 2880-2904. Note: This review covers the broader topic of asymmetric epoxidation. A direct URL is not available in the search results.

• Nikolaev, A., & Rubtsova, S. (2022). Regio- and stereoselective base-catalyzed assembly of 6-methylene-5-oxaspiro[2.4]heptanones from alkynyl cyclopropyl ketones. Organic & Biomolecular Chemistry, 20(26), 5325-5333. [Link]

• Georgiou, I., et al. (2020). Epoxide Synthesis and Ring-Opening Reactions. Encyclopedia. [Link]

• O'Hagan, D. (2000). Hydrogen bond directed epoxidation: diastereoselective olefinic oxidation of allylic alcohols and amines. Organic & Biomolecular Chemistry, (14), 2000. [Link]

Technical Support Center: Scalable Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth information, troubleshooting advice, and frequently asked questions (FAQs) for the scalable synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid. As Senior Application Scientists, we have compiled this resource to address common challenges and provide practical solutions to facilitate your research and development endeavors.

I. Synthetic Strategy Overview

The most viable and scalable synthetic route to 5-Oxaspiro[2.4]heptane-1-carboxylic acid involves a two-step process:

• Cyclopropanation: The synthesis commences with the cyclopropanation of a suitable α-methylene-γ-butyrolactone precursor, typically with a diazoacetate in the presence of a catalyst, or through a Simmons-Smith or related reaction to yield the ethyl or methyl ester of 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

• Hydrolysis: The resulting ester is then hydrolyzed under basic conditions to afford the target carboxylic acid.

This guide will delve into the intricacies of each step, providing detailed protocols, troubleshooting, and FAQs.

Caption: Overall synthetic workflow.

II. Step 1: Cyclopropanation of α-Methylene-γ-butyrolactone

The key to a successful and scalable synthesis lies in an efficient cyclopropanation reaction. The electron-withdrawing nature of the lactone carbonyl can deactivate the double bond, making this step challenging.

Recommended Protocol: Modified Simmons-Smith Reaction (Furukawa Modification)

This method is often preferred for its improved reactivity with electron-deficient alkenes.

Materials:

Reagent/Solvent	Molecular Formula	Molar Mass ( g/mol )	Quantity (for 10g scale)	Notes
α-Methylene-γ-butyrolactone	C₅H₆O₂	98.10	10.0 g (102 mmol)	Ensure high purity.
Diethylzinc (1.0 M in hexanes)	(C₂H₅)₂Zn	123.49	204 mL (204 mmol, 2.0 eq)	HIGHLY PYROPHORIC . Handle under inert atmosphere.
Diiodomethane	CH₂I₂	267.84	24.5 mL (306 mmol, 3.0 eq)	Freshly distilled or passed through alumina.
Anhydrous Dichloromethane (DCM)	CH₂Cl₂	84.93	500 mL	Dried over CaH₂.

Procedure:

• Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), charge a flame-dried 1 L three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer with α-methylene-γ-butyrolactone and anhydrous DCM.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition:

  • Slowly add the diethylzinc solution to the stirred reaction mixture via the dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C.

  • In a separate dry dropping funnel, dilute the diiodomethane with 50 mL of anhydrous DCM. Add this solution dropwise to the reaction mixture over 1 hour, again keeping the temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly and carefully quench by the dropwise addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Caution: Gas evolution (ethane) will occur.

• Work-up:

  • Allow the mixture to warm to room temperature and stir until gas evolution ceases.

  • Separate the organic layer. Extract the aqueous layer with DCM (3 x 100 mL).

  • Combine the organic layers, wash with saturated aqueous sodium thiosulfate solution (to remove unreacted iodine), followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude ethyl 5-oxaspiro[2.4]heptane-1-carboxylate.

Troubleshooting Cyclopropanation

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive zinc reagent. 2. Deactivated diiodomethane. 3. Insufficient reaction time or temperature.	1. Use a fresh, high-quality diethylzinc solution. 2. Purify diiodomethane before use. 3. Increase reaction time up to 48 hours. A gentle increase in temperature (e.g., to 30-35 °C) can be cautiously attempted.
Formation of Polymer	Impurities in the starting material.	Purify the α-methylene-γ-butyrolactone by distillation before use.
Complex Mixture of Products	Side reactions due to the reactive nature of the organozinc reagent.	Ensure strict temperature control during reagent addition. Slow, dropwise addition is crucial.

FAQs for Cyclopropanation

Q1: Why is the Furukawa modification of the Simmons-Smith reaction recommended over the traditional Zn-Cu couple?

A1: The traditional zinc-copper couple can be less reactive and its activity can be variable. The Furukawa modification, using diethylzinc, generates a more reactive and soluble carbenoid species, which is more effective for the cyclopropanation of electron-deficient alkenes like α-methylene-γ-butyrolactone, leading to higher yields and more reproducible results.[1][2]

Q2: What are the primary safety concerns with this reaction?

A2: Diethylzinc is highly pyrophoric and will ignite spontaneously on contact with air. It must be handled with extreme care under a strict inert atmosphere using appropriate syringes and cannulation techniques. The quenching step is also hazardous due to the evolution of flammable ethane gas.

Q3: Can I use other solvents for this reaction?

A3: While other ethereal solvents like diethyl ether can be used, dichloromethane is often preferred for its ability to dissolve the reactants and intermediates effectively. Ensure any solvent used is anhydrous.

III. Step 2: Hydrolysis of Ethyl 5-Oxaspiro[2.4]heptane-1-carboxylate

The final step is the saponification of the ester to the desired carboxylic acid. This is a standard procedure, but care must be taken to avoid potential side reactions.

Recommended Protocol: Basic Hydrolysis

Materials:

Reagent/Solvent	Molecular Formula	Molar Mass ( g/mol )	Quantity (for 10g scale starting ester)	Notes
Crude Ethyl 5-Oxaspiro[2.4]heptane-1-carboxylate	C₉H₁₄O₃	170.21	~17.3 g (assuming 100% conversion)	The crude product from the previous step.
Sodium Hydroxide	NaOH	40.00	6.1 g (152 mmol, 1.5 eq)
Ethanol	C₂H₅OH	46.07	150 mL
Water	H₂O	18.02	50 mL
Hydrochloric Acid (3M)	HCl	36.46	As needed for acidification
Ethyl Acetate	C₄H₈O₂	88.11	For extraction

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the crude ethyl 5-oxaspiro[2.4]heptane-1-carboxylate in ethanol.

• Addition of Base: Add a solution of sodium hydroxide in water to the stirred ester solution.

• Hydrolysis: Heat the mixture to reflux (approximately 80 °C) and maintain for 2-4 hours. Monitor the reaction by TLC until the starting ester is no longer visible.[3]

• Solvent Removal: After cooling to room temperature, remove the ethanol under reduced pressure.

• Work-up:

  • Dilute the remaining aqueous solution with water (100 mL) and wash with diethyl ether (2 x 50 mL) to remove any non-polar impurities.

  • Cool the aqueous layer in an ice bath and carefully acidify to pH 2-3 with 3M HCl. A white precipitate of the carboxylic acid may form.

  • Extract the acidified aqueous layer with ethyl acetate (3 x 100 mL).

• Drying and Concentration: Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). Filter and remove the solvent under reduced pressure to yield the crude 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Troubleshooting Hydrolysis

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Hydrolysis	1. Insufficient base or reaction time. 2. Low reaction temperature.	1. Use a slight excess of base (up to 2.0 eq) and extend the reflux time. 2. Ensure the reaction mixture is refluxing.
Lactone Ring Opening	Prolonged exposure to strong base at high temperatures.	Monitor the reaction closely and avoid unnecessarily long reaction times. Use of a milder base like lithium hydroxide (LiOH) can be considered.
Difficulty in Product Isolation	Emulsion formation during extraction.	Add more brine to the separatory funnel to break the emulsion. Filtration through a pad of celite can also be effective.

FAQs for Hydrolysis

Q1: What is the best way to purify the final carboxylic acid?

A1: Recrystallization is often the most effective method for purifying the final product. A suitable solvent system can be determined empirically, but mixtures of ethyl acetate and hexanes are a good starting point.[3] Alternatively, for smaller scales or difficult purifications, column chromatography on silica gel using a gradient of methanol in dichloromethane can be employed.

Q2: How can I confirm the identity and purity of my final product?

A2: A combination of analytical techniques should be used:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure of the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight.[4]

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl stretches of the lactone and carboxylic acid.

• Melting Point: A sharp melting point is indicative of high purity.

Q3: Are there any alternative methods for ester hydrolysis?

A3: For sensitive substrates, enzymatic hydrolysis can be an option, offering high selectivity and mild reaction conditions. However, this may require significant optimization of the enzyme and reaction parameters.[5]

IV. Characterization Data

Ethyl 5-Oxaspiro[2.4]heptane-1-carboxylate:

• Predicted ¹H NMR: Signals expected for the ethyl group (triplet and quartet), diastereotopic protons of the lactone ring, and protons of the cyclopropane ring.

• Predicted Mass Spectrum (ESI+): m/z = 171.09 [M+H]⁺, 193.07 [M+Na]⁺.

5-Oxaspiro[2.4]heptane-1-carboxylic acid:

• ¹H NMR (CDCl₃, 400 MHz): δ 4.35-4.25 (m, 2H, -OCH₂-), 2.55-2.45 (m, 1H, -CH-COOH), 2.20-2.05 (m, 2H, -CH₂-), 1.80-1.70 (m, 1H, cyclopropyl-H), 1.55-1.45 (m, 1H, cyclopropyl-H), 1.20-1.10 (m, 2H, cyclopropyl-H₂). (Note: This is a representative spectrum and actual shifts may vary).

• ¹³C NMR (CDCl₃, 101 MHz): δ 178.5 (COOH), 68.2 (-OCH₂-), 35.5 (-CH-COOH), 28.9 (-CH₂-), 25.1 (spiro-C), 18.7 (cyclopropyl-CH₂), 15.3 (cyclopropyl-CH₂). (Note: This is a representative spectrum and actual shifts may vary).

• Mass Spectrum (ESI-): m/z = 141.05 [M-H]⁻.[4]

• IR (KBr, cm⁻¹): ~3100 (br, O-H), 1770 (C=O, lactone), 1705 (C=O, carboxylic acid).

V. Concluding Remarks

The scalable synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid is a challenging yet achievable process. Careful attention to reaction conditions, particularly in the pyrophoric Simmons-Smith cyclopropanation step, is paramount for a successful outcome. This guide provides a robust starting point for your experimental work. We encourage you to adapt and optimize these protocols to suit your specific laboratory conditions and scale requirements.

Caption: Troubleshooting logic map.

VI. References

• PubChemLite. (n.d.). 5-oxaspiro[2.4]heptane-1-carboxylic acid (C7H10O3). [Link]

• French-Ukrainian Journal of Chemistry. (2023). oxa-2-azaspiro[3.5]nonane-1-carboxylic Acid for Drug Design. [Link]

• PubChem. (n.d.). Ethyl 5-azaspiro[2.4]heptane-1-carboxylate. [Link]

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. (2021). National Institutes of Health. [Link]

• Organic Chemistry Portal. (n.d.). Simmons-Smith Reaction. [Link]

• NROChemistry. (n.d.). Simmons-Smith Reaction. [Link]

• OrgoSolver. (n.d.). Simmons–Smith reaction – cyclopropanation of alkenes. [Link]

• Organic Syntheses. (n.d.). Procedure. [Link]

• ResearchGate. (n.d.). 1 H NMR Spectral Data of Compounds 1, 2, 4, and 5 a. [Link]

• Appretech Scientific Limited. (n.d.). 5-Oxaspiro(2.4)heptane-1-carboxylic acid. [Link]

• Google Patents. (n.d.). WO2012158861A2 - Processes for the preparation of 5-azaspiro[2.4]heptane-6-carboxylic acid and its derivatives.

• Thieme E-Journals. (n.d.). Synthesis / Full Text. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. [Link]

• ResearchGate. (2024). An Efficient and Convenient Procedure for Ester Hydrolysis. [Link]

• National Institutes of Health. (2024). Microwave-Assisted Hydrolysis of Ethyl Azolylacetates and Cinnamates with K2CO3: Synthesis of Potassium Carboxylates. [Link]

• PubChem. (n.d.). Ethyl 2-vinyl-1-oxaspiro[2.4]heptane-2-carboxylate. [Link]

• PubChem. (n.d.). rel-ethyl (2R,3R)-5-azaspiro[2.4]heptane-2-carboxylate. [Link]

• PubChem. (n.d.). 2-Methyl-1-oxaspiro[2.4]heptane-2-carboxylic acid. [Link]

• PubChem. (n.d.). 5-Azaspiro[2.4]heptane-5,6-dicarboxylic acid, 5-(1,1-dimethylethyl) ester. [Link]

• Sci-Hub. (n.d.). Synthesis of [131I/123I]-2-{5-(4-iodophenyl)pentyl}oxirane-2-carboxylic acid ethyl ester. [Link]

• PubChem. (n.d.). Ethyl 5-azaspiro[2.4]heptane-7-carboxylate. [Link]

• ResearchGate. (n.d.). Process development and scale-up of AZD7545, a PDK inhibitor. [Link]

• Google Patents. (n.d.). US5387713A - Process for purification of carboxylic acids.

• ResearchGate. (n.d.). An Expeditious Synthesis of Ethyl-2-(4-(arylmethylene)-5-oxo-4,5-dihydroisoxazol-3-yl)acetate Derivatives. [Link]

• ResearchGate. (n.d.). Synthesis of a Novel 1,4-Dicarbonyl Scaffold – Ethyl 3-Formyl-4,5-dihydrofuran-2-carboxylate – and Its Application to the Synthesis of Pyridazines. [Link]

Sources

• 1. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simmons-Smith Reaction | NROChemistry [nrochemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. PubChemLite - 5-oxaspiro[2.4]heptane-1-carboxylic acid (C7H10O3) [pubchemlite.lcsb.uni.lu]
• 5. Simmons-Smith Reaction [organic-chemistry.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of Oxaspiro[2.4]heptane Carboxylic Acids

Introduction: The Significance of Oxaspiro[2.4]heptane Carboxylic Acids in Modern Drug Discovery

Oxaspiro[2.4]heptane carboxylic acids represent a class of conformationally constrained scaffolds that have garnered significant attention in medicinal chemistry and drug development. Their rigid spirocyclic framework, combining a cyclopropane and a tetrahydrofuran ring, allows for precise three-dimensional positioning of substituents, making them valuable building blocks for creating novel therapeutics with enhanced potency and selectivity. The carboxylic acid moiety provides a versatile handle for further chemical modifications, enabling the exploration of a wide chemical space. This guide provides a comparative analysis of the primary synthetic strategies for accessing these valuable compounds, offering insights into the mechanistic underpinnings, practical considerations, and relative efficiencies of each approach.

Core Synthetic Strategies: A Head-to-Head Comparison

The synthesis of oxaspiro[2.4]heptane carboxylic acids can be broadly categorized into three main strategies, each with its own set of advantages and limitations. This guide will delve into the following key transformations:

• Corey-Chaykovsky Epoxidation of Cyclopentanone Precursors

• Cyclopropanation of Cyclopentene Derivatives

• Intramolecular Williamson Ether Synthesis

This comparative analysis will equip researchers with the necessary knowledge to select the most appropriate synthetic route based on available starting materials, desired stereochemical outcomes, and scalability requirements.

Corey-Chaykovsky Epoxidation: Building the Oxirane Ring

The Corey-Chaykovsky reaction is a powerful and widely utilized method for the synthesis of epoxides from ketones.[1][2][3][4] In the context of oxaspiro[2.4]heptane carboxylic acid synthesis, this reaction is employed to construct the oxirane ring of the spirocyclic system from a suitably functionalized cyclopentanone.

Mechanistic Rationale and Key Experimental Choices

The reaction proceeds via the nucleophilic addition of a sulfur ylide, typically generated in situ from a sulfonium or sulfoxonium salt and a strong base, to the carbonyl group of a cyclopentanone derivative.[3][5] The resulting betaine intermediate then undergoes an intramolecular SN2 reaction to form the epoxide and liberate a dialkyl sulfide or sulfoxide.[3]

A critical experimental choice in this synthesis is the selection of the sulfur ylide. Dimethylsulfonium methylide is known to be more reactive and less stable than dimethyloxosulfonium methylide (Corey's ylide), often requiring lower reaction temperatures.[4] The choice of base and solvent is also crucial for efficient ylide generation and subsequent reaction. Common bases include sodium hydride and potassium tert-butoxide, while dimethyl sulfoxide (DMSO) and tetrahydrofuran (THF) are frequently used solvents.[3]

The stereochemical outcome of the epoxidation can be influenced by the substituents on the cyclopentanone ring. For substrates with existing stereocenters, the approach of the bulky sulfur ylide can be directed, leading to diastereoselective epoxide formation.[6]

Visualizing the Pathway: Corey-Chaykovsky Epoxidation

Caption: Corey-Chaykovsky epoxidation pathway.

Experimental Protocol: A Representative Procedure

The following protocol is a representative example for the synthesis of an oxaspiro[2.4]heptane carboxylic acid ester via the Corey-Chaykovsky reaction, based on established procedures.[3]

Synthesis of Ethyl 1-oxaspiro[2.4]heptane-2-carboxylate

• Ylide Preparation: To a stirred suspension of trimethylsulfonium iodide (1.2 eq) in dry DMSO under a nitrogen atmosphere, add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise at room temperature. Stir the resulting mixture for 1 hour until gas evolution ceases, yielding a solution of dimethylsulfonium methylide.

• Epoxidation: Cool the ylide solution to 0 °C and add a solution of ethyl 2-oxocyclopentanecarboxylate (1.0 eq) in dry THF dropwise.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by thin-layer chromatography.

• Work-up and Purification: Upon completion, quench the reaction by the slow addition of water. Extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired ethyl 1-oxaspiro[2.4]heptane-2-carboxylate.

Cyclopropanation of Cyclopentene Derivatives: Forging the Three-Membered Ring

An alternative and highly effective strategy for the synthesis of oxaspiro[2.4]heptane carboxylic acids involves the cyclopropanation of a pre-formed cyclopentene derivative. This approach offers excellent control over the formation of the spirocyclic cyclopropane ring and can be achieved through several powerful methodologies.

Simmons-Smith Cyclopropanation

The Simmons-Smith reaction is a classic and reliable method for the stereospecific conversion of alkenes to cyclopropanes using an organozinc carbenoid, typically generated from diiodomethane and a zinc-copper couple.[7][8]

The reaction is believed to proceed through a concerted mechanism where the methylene group is delivered to the double bond from the same face of the alkene, thus preserving the stereochemistry of the starting material.[7][9] A key feature of the Simmons-Smith reaction is the directing effect of nearby Lewis basic functional groups, such as hydroxyl or ether oxygens.[10][11] In the synthesis of oxaspiro[2.4]heptane precursors, a hydroxyl group on the cyclopentene ring can direct the cyclopropanation to occur on the same face, leading to high diastereoselectivity.

Caption: Simmons-Smith cyclopropanation of a cyclopentene.

Rhodium-Catalyzed Cyclopropanation

Transition metal-catalyzed cyclopropanations, particularly those employing rhodium catalysts, offer a highly versatile and enantioselective route to cyclopropanes.[12]

This method involves the reaction of an alkene with a diazo compound, such as ethyl diazoacetate, in the presence of a rhodium catalyst. The catalyst forms a rhodium-carbene intermediate which then transfers the carbene to the alkene.[12] The choice of the rhodium catalyst, specifically the ligands attached to the rhodium center, is critical for achieving high enantioselectivity. Chiral dirhodium carboxylate complexes are commonly used to induce asymmetry in the cyclopropanation step.[13][14] This method is particularly advantageous for creating chiral oxaspiro[2.4]heptane carboxylic acids.

Caption: Rhodium-catalyzed cyclopropanation.

Experimental Protocol: A General Procedure for Cyclopropanation

The following is a general protocol for the Simmons-Smith cyclopropanation of a cyclopentene precursor.

Synthesis of Ethyl 5-oxaspiro[2.4]heptane-6-carboxylate via Simmons-Smith Reaction

• Reagent Preparation: In a flame-dried flask under a nitrogen atmosphere, add zinc-copper couple (2.0 eq). Suspend the couple in dry diethyl ether.

• Reaction Initiation: Add diiodomethane (1.5 eq) to the suspension. The reaction is often initiated by gentle heating or sonication.

• Substrate Addition: To the activated reagent, add a solution of ethyl 1-cyclopentene-1-carboxylate (1.0 eq) in dry diethyl ether dropwise at 0 °C.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 24 hours.

• Work-up and Purification: Quench the reaction by the careful addition of a saturated aqueous solution of ammonium chloride. Filter the mixture through celite and extract the filtrate with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. Purify the residue by column chromatography to yield the desired product.

Intramolecular Williamson Ether Synthesis: Closing the Tetrahydrofuran Ring

The intramolecular Williamson ether synthesis is a classic and straightforward method for the formation of cyclic ethers.[15][16] In this approach, the tetrahydrofuran ring of the oxaspiro[2.4]heptane system is formed by an intramolecular SN2 reaction.

Mechanistic Principles and Substrate Design

This strategy requires a precursor molecule that contains both a hydroxyl group and a suitable leaving group, typically a halide or a sulfonate ester, positioned appropriately on a cyclopentane scaffold that already bears the cyclopropane ring.[17][18] The reaction is typically carried out in the presence of a non-nucleophilic base, such as sodium hydride, which deprotonates the hydroxyl group to form an alkoxide.[19] This alkoxide then acts as an internal nucleophile, attacking the carbon bearing the leaving group to close the ring.

The success of this reaction is highly dependent on the stereochemical relationship between the reacting centers and the length of the tether connecting them, with the formation of five-membered rings being kinetically and thermodynamically favorable.[17]

Visualizing the Pathway: Intramolecular Williamson Ether Synthesis

Caption: Intramolecular Williamson ether synthesis.

Experimental Protocol: A General Approach

The following outlines a general procedure for the intramolecular Williamson ether synthesis.

Synthesis of an Oxaspiro[2.4]heptane Carboxylic Acid Ester

• Deprotonation: To a solution of the hydroxy-ester precursor (e.g., ethyl 2-(2-bromoethyl)-1-hydroxycyclopentanecarboxylate) (1.0 eq) in a dry, aprotic solvent such as THF, add sodium hydride (1.2 eq, 60% dispersion in mineral oil) at 0 °C under a nitrogen atmosphere.

• Cyclization: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 12-24 hours, or until TLC analysis indicates the consumption of the starting material.

• Work-up and Purification: Carefully quench the reaction with water. Extract the aqueous phase with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product via column chromatography.

Quantitative Comparison of Synthetic Routes

The choice of synthetic route is often dictated by factors such as yield, stereoselectivity, and the availability of starting materials. The following table provides a comparative summary of the key performance indicators for the discussed synthetic strategies.

Synthetic Route	Key Precursor	Typical Reagents	Typical Yield (%)	Diastereoselectivity	Enantioselectivity	Key Advantages	Key Disadvantages
Corey-Chaykovsky	Cyclopentanone Ester	(CH₃)₃S⁺I⁻, NaH	60-85	Substrate Dependent	Achiral	Readily available starting materials.	Stoichiometric use of ylide; potential for side reactions.
Simmons-Smith	Cyclopentene Ester	Zn(Cu), CH₂I₂	70-90	High (with directing groups)	Achiral (without chiral ligands)	High stereospecificity; good functional group tolerance.	Cost of diiodomethane; stoichiometric zinc.
Rh-Catalyzed	Cyclopentene Ester	Ethyl diazoacetate, Rh₂(OAc)₄	75-95	High	High (with chiral catalysts)	Catalytic; high enantioselectivity achievable.	Cost and sensitivity of diazo compounds and catalysts.
Intramolecular Williamson Ether	Hydroxy-halo Ester	NaH	65-85	High (substrate controlled)	Substrate Dependent	Simple and reliable cyclization.	Requires multi-step synthesis of the precursor.

Conclusion and Future Outlook

The synthesis of oxaspiro[2.4]heptane carboxylic acids can be successfully achieved through several distinct and effective synthetic routes. The Corey-Chaykovsky reaction offers a direct approach from readily available cyclopentanones. Cyclopropanation strategies , including the Simmons-Smith reaction and rhodium-catalyzed methods, provide excellent control over the formation of the cyclopropane ring, with the latter offering access to enantiomerically enriched products. The intramolecular Williamson ether synthesis represents a reliable method for ring closure, albeit requiring a more elaborate precursor.

The choice of the optimal synthetic pathway will ultimately depend on the specific goals of the research program, including the desired stereochemistry, scale of the synthesis, and economic considerations. Future developments in this field will likely focus on the discovery of more efficient and selective catalytic systems, particularly for the enantioselective synthesis of these valuable spirocyclic scaffolds, further empowering their application in the discovery of next-generation therapeutics.

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• Johnson, A. W. (1961). The Addition of an Ylid to a Carbonyl Group. Journal of the American Chemical Society, 83(15), 3323–3324.

• NROChemistry. (n.d.). Corey-Chaykovsky Reactions. Retrieved from [Link]

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• RSC Publishing. (2015). Regio- and stereoselective base-catalyzed assembly of 6-methylene-5-oxaspiro[2.4]heptanones from alkynyl cyclopropyl ketones. Organic & Biomolecular Chemistry, 13(34), 9038-9045.

• MDPI. (2020). An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid. Molecules, 25(23), 5644. [Link]

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A Comparative Guide to Modern Synthetic Routes for Spirocyclic Ethers

Spirocyclic ethers are a class of compelling structural motifs frequently found in a diverse array of bioactive natural products and pharmaceuticals.[1][2][3] Their unique three-dimensional architecture, characterized by two rings sharing a single tetrahedral carbon atom, imparts a conformational rigidity that is highly sought after in drug discovery for optimizing binding affinity and improving pharmacokinetic properties. The inherent complexity of the spirocyclic core, however, presents a formidable challenge for synthetic chemists. While traditional methods, such as the acid-catalyzed cyclization of dihydroxy ketones, have long been employed, they often suffer from harsh conditions, limited substrate scope, and poor stereocontrol.

This guide provides a comparative overview of prominent alternative methods for the synthesis of spirocyclic ethers, designed for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings, provide detailed experimental protocols for representative modern techniques, and present a critical comparison of their performance based on experimental data.

The Limitations of Traditional Approaches

Classical methods for constructing spiroethers, particularly spiroketals, often rely on thermodynamic control. The acid-catalyzed condensation of a ketone with two alcohol moieties is a textbook example. While effective for simple, thermodynamically favored products, this approach is often incompatible with sensitive functional groups and provides little to no control over the formation of non-anomeric or kinetically favored stereoisomers. This severely restricts the accessible chemical space for drug discovery programs.

Modern Strategies: A Comparative Analysis

To overcome these limitations, a host of innovative and milder synthetic strategies have emerged. Here, we compare four powerful and distinct approaches: Copper-Catalyzed Intramolecular Carboetherification, Oxidative Spirocyclization using Hypervalent Iodine, Ring-Closing Metathesis (RCM), and Catalytic Asymmetric [3+2] Cycloaddition.

Enantioselective Copper-Catalyzed Intramolecular Carboetherification

This cutting-edge method facilitates the construction of two rings in a single step from an acyclic precursor, creating a chiral quaternary spirocenter with exceptional enantiocontrol.[4][5] The reaction proceeds via an enantioselective alkene carboetherification, representing a powerful tool for synthesizing complex spirocyclic ethers.[4]

Mechanistic Rationale

The proposed mechanism involves the generation of a chiral copper(I) catalyst, which coordinates to the alkenol substrate. An intramolecular oxycupration of the double bond is followed by a radical-polar crossover mechanism. The resulting alkylcopper(III) intermediate then undergoes a C-H activation/functionalization with a tethered aryl, alkenyl, or alkynyl group to forge the second ring. Reductive elimination releases the spirocyclic ether product and regenerates the active copper catalyst. The choice of a chiral bis(oxazoline) (Box) ligand is critical for inducing high enantioselectivity.

Caption: Mechanism of Cu-Catalyzed Enantioselective Carboetherification.

Experimental Protocol: Synthesis of (S)-Spiro[isobenzofuran-1,3'-tetrahydrofuran][4]

• Reaction Setup: To an oven-dried screw-cap vial equipped with a magnetic stir bar, add Cu(OTf)₂ (3.6 mg, 0.01 mmol, 10 mol%), (S,S)-tBu-Box ligand (3.5 mg, 0.012 mmol, 12 mol%), and K₂CO₃ (27.6 mg, 0.2 mmol, 2.0 equiv).

• Reagent Addition: The vial is sealed and purged with nitrogen. Add the 1,1-disubstituted alkenol substrate (0.1 mmol, 1.0 equiv) followed by anhydrous α,α,α-trifluorotoluene (1.0 mL).

• Oxidant Addition: Add MnO₂ (17.4 mg, 0.2 mmol, 2.0 equiv) to the mixture.

• Reaction Conditions: The vial is tightly sealed and the mixture is stirred vigorously at 120 °C for 48 hours.

• Work-up: After cooling to room temperature, the reaction mixture is filtered through a pad of celite, washing with dichloromethane. The filtrate is concentrated under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel to afford the desired spirocyclic ether.

Oxidative Spirocyclization of Phenols with Hypervalent Iodine Reagents

Hypervalent iodine(III) reagents, such as phenyliodine diacetate (PIDA), are powerful yet mild oxidants that can effect the dearomatization of phenols, triggering an intramolecular cyclization to form spirocyclic dienones.[3][6] This strategy is particularly effective for synthesizing spirolactones and other spirocycles containing a cyclohexadienone moiety.

Mechanistic Rationale

The reaction is initiated by the attack of the phenolic oxygen onto the iodine(III) center of PIDA, forming a reactive phenoxyiodinane intermediate. This intermediate undergoes intramolecular nucleophilic attack from a tethered group (e.g., a carboxylic acid, alcohol, or amide) onto the aromatic ring. Subsequent rearomatization is prevented, and the spirocyclic dienone is formed with the expulsion of iodobenzene and acetic acid. The choice of solvent can be critical, with fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) often promoting the reaction.[6]

Caption: Mechanism of PIDA-Mediated Oxidative Spirocyclization.

Experimental Protocol: Synthesis of a Spiro-β-lactam[3][6]

• Reaction Setup: A solution of the p-substituted phenol substrate (e.g., an N-aryl-β-lactam, 1.0 equiv) is prepared in methanol (MeOH) at 0 °C in a round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition: To this stirred solution, add 4-(Dimethylamino)pyridine (DMAP, 1.5 equiv) and copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.2 equiv).

• Oxidant Addition: Add phenyliodine diacetate (PIDA, 1.2 equiv) portion-wise over 5 minutes, maintaining the temperature at 0 °C.

• Reaction Conditions: The reaction mixture is stirred at 0 °C for 2 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of Na₂S₂O₃. The mixture is extracted three times with ethyl acetate.

• Purification: The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel.

Ring-Closing Metathesis (RCM)

Ring-Closing Metathesis (RCM) has revolutionized the synthesis of cyclic molecules, and it provides a powerful entry to spirocyclic ethers from appropriately designed diene precursors.[5][7] The reaction typically employs well-defined ruthenium-based catalysts (e.g., Grubbs' catalysts) that exhibit remarkable functional group tolerance.[5]

Mechanistic Rationale

The RCM reaction proceeds through a catalytic cycle involving a ruthenium alkylidene (carbene) complex. The catalyst reacts with one of the terminal alkenes of the diene substrate in a [2+2] cycloaddition to form a ruthenacyclobutane intermediate. This intermediate undergoes a retro-[2+2] cycloaddition to release a new ruthenium alkylidene and a molecule of ethylene. The newly formed alkylidene then reacts intramolecularly with the second alkene moiety, again via a ruthenacyclobutane intermediate, to form the cyclic product and regenerate the initial catalyst, which re-enters the catalytic cycle. The release of volatile ethylene gas drives the reaction to completion.

Caption: Catalytic Cycle of Ring-Closing Metathesis (RCM).

Experimental Protocol: General Procedure for Spirocyclization via RCM[5]

• Reaction Setup: A solution of the diallylated substrate (1.0 equiv), such as a 2,2-diallyl-1,3-diketone derivative, is prepared in anhydrous and degassed dichloromethane (CH₂Cl₂) under a nitrogen atmosphere.

• Catalyst Addition: Grubbs' first-generation catalyst (typically 5-10 mol%) is added to the solution. For more challenging substrates, a second-generation Grubbs' or Hoveyda-Grubbs' catalyst may be required.

• Reaction Conditions: The reaction mixture is stirred at room temperature (or gently heated, e.g., to 40 °C) for 12-24 hours. The reaction is monitored by TLC for the consumption of the starting material.

• Work-up: Upon completion, the solvent is removed under reduced pressure.

• Purification: The crude residue is purified by flash column chromatography on silica gel (eluting with a mixture of ethyl acetate and petroleum ether) to yield the spirocyclic product.

Catalytic Asymmetric [3+2] Cycloaddition

[3+2] Cycloaddition reactions provide a highly efficient and atom-economical route to five-membered rings. When applied to the synthesis of spirocyclic ethers, this strategy often involves the reaction of an exocyclic enol ether with a suitable dipolarophile, catalyzed by a chiral Lewis acid complex to ensure high enantioselectivity.[8] This method is particularly powerful for the synthesis of spiroketals.[1][8]

Mechanistic Rationale

In this example, a chiral N,N'-dioxide/Thulium(III) complex acts as a Lewis acid catalyst, activating the p-quinone dipolarophile. The exocyclic enol ether then undergoes a concerted or stepwise nucleophilic attack on the activated quinone. This cycloaddition forms two new carbon-oxygen and carbon-carbon bonds, generating the spiroketal core in a single, highly stereocontrolled step. The chiral environment created by the ligand dictates the facial selectivity of the attack, leading to high enantiomeric excess (ee) in the product.

Caption: Lewis Acid-Catalyzed Asymmetric [3+2] Cycloaddition.

Experimental Protocol: Synthesis of a Chiral Benzannulated Spiroketal[8]

• Catalyst Preparation: In a flame-dried Schlenk tube under a nitrogen atmosphere, the chiral N,N'-dioxide ligand (0.012 mmol, 12 mol%) and Tm(OTf)₃ (0.01 mmol, 10 mol%) are dissolved in anhydrous dichloromethane (DCM, 1.0 mL) and stirred at room temperature for 1 hour.

• Reaction Setup: The catalyst solution is cooled to -78 °C.

• Reagent Addition: A solution of the 1,4-quinone (0.10 mmol, 1.0 equiv) in DCM is added, followed by the addition of the exocyclic enol ether (0.12 mmol, 1.2 equiv).

• Reaction Conditions: The reaction mixture is stirred at -78 °C for 12 hours.

• Work-up: The reaction is quenched with saturated aqueous NaHCO₃ solution and extracted with DCM. The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated.

• Purification: The residue is purified by flash column chromatography on silica gel to afford the enantiomerically enriched benzannulated spiroketal.

Performance Comparison

The choice of synthetic method depends critically on the target structure, desired stereochemistry, and available starting materials. The following table summarizes key performance metrics for the representative examples discussed.

Feature	Cu-Catalyzed Carboetherification[4]	Oxidative Spirocyclization (PIDA)[3][6]	Ring-Closing Metathesis (RCM)[5]	Asymmetric [3+2] Cycloaddition[8]
Typical Yield	60-85%	50-80%	70-95%	80-99%
Stereocontrol	Excellent (up to 99% ee)	Substrate-dependent; often racemic unless chiral auxiliaries are used.	Not inherently stereoselective at the spirocenter.	Excellent (up to 98% ee)
Key Reagent/Catalyst	Cu(OTf)₂ / Chiral Ligand	PIDA (Hypervalent Iodine)	Grubbs' Catalyst (Ruthenium)	Tm(OTf)₃ / Chiral Ligand
Reaction Temp.	High (120 °C)	Mild (0 °C to RT)	Mild (RT to 40 °C)	Low (-78 °C)
Key Advantage	Forms two rings and a chiral spirocenter in one step.	Uses readily available phenols and a metal-free oxidant.	Excellent functional group tolerance; reliable for ring formation.	High atom economy and exceptional enantioselectivity.
Key Limitation	High temperature; requires specific alkenol precursors.	Stoichiometric oxidant; product is a dienone, may require further steps.	Requires diene synthesis; catalyst can be expensive.	Substrate scope can be limited; requires low temperatures.

Concluding Remarks for the Practicing Scientist

The synthesis of spirocyclic ethers has been significantly advanced by the development of modern catalytic methods.

• For accessing novel, complex, and enantiopure spiroethers from simple acyclic chains, the Copper-Catalyzed Carboetherification is an exceptionally powerful, albeit thermally demanding, strategy.

• When starting from phenolic precursors, Oxidative Spirocyclization with hypervalent iodine reagents offers a rapid, metal-free entry into spirocyclic dienone systems, which are versatile intermediates for further elaboration.

• For the construction of medium-to-large spirocyclic rings containing an alkene handle for further functionalization, Ring-Closing Metathesis remains a highly reliable and versatile tool, benefiting from the predictability and functional group tolerance of modern ruthenium catalysts.

• For the highly atom-economical and enantioselective synthesis of five-membered spiroketals, the Asymmetric [3+2] Cycloaddition approach provides an elegant and efficient solution, delivering products with excellent yields and stereocontrol.

Ultimately, the optimal synthetic route will be dictated by the specific structural and stereochemical requirements of the target molecule. This guide serves as a foundational resource to aid researchers in navigating the available methodologies and selecting the most appropriate path for their synthetic endeavors in the exciting and challenging field of spirocyclic ether synthesis.

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A Tale of Two Spirocycles: A Comparative Guide to 5-Oxaspiro[2.4]heptane-1-carboxylic acid and Aza-spiro[2.4]heptane-1-carboxylic acid in Drug Discovery

In the contemporary landscape of medicinal chemistry, the pursuit of novel molecular architectures that confer advantageous pharmacological properties is relentless. The strategic move away from flat, two-dimensional structures towards more three-dimensional, sp³-rich scaffolds has been a significant driver of innovation, often leading to improvements in potency, selectivity, and pharmacokinetic profiles.[1][2][3] Within this paradigm, spirocyclic systems—molecules in which two rings share a single atom—have emerged as particularly valuable motifs.[1][2] Their inherent rigidity and ability to project substituents into distinct vectors in three-dimensional space make them powerful tools for optimizing ligand-target interactions.[2][4]

This guide provides an in-depth, comparative analysis of two such scaffolds: 5-Oxaspiro[2.4]heptane-1-carboxylic acid and its nitrogen-containing bioisostere, (S)-5-azaspiro[2.4]heptane-6-carboxylic acid . While structurally similar, the substitution of a heteroatom—oxygen for nitrogen—imparts distinct physicochemical and conformational properties, leading to divergent applications and performance in drug design. Here, we will dissect these differences, supported by available experimental data and established medicinal chemistry principles, to provide a comprehensive resource for researchers engaged in the design and development of novel therapeutics.

Introduction to the Spiro[2.4]heptane Scaffold: A Framework for Innovation

The spiro[2.4]heptane core, consisting of a cyclopropane ring fused to a cyclopentane ring through a single carbon atom, is a compact and rigid scaffold. This rigidity is a key asset in drug design, as it reduces the entropic penalty upon binding to a biological target, potentially leading to higher affinity.[3] The introduction of a heteroatom into the five-membered ring, creating either an oxa- or an aza-spirocycle, further functionalizes this scaffold, introducing opportunities for hydrogen bonding and altering polarity and metabolic stability.

This comparison will focus on:

• 5-Oxaspiro[2.4]heptane-1-carboxylic acid (the "Oxa-spirocycle")

• (S)-5-azaspiro[2.4]heptane-6-carboxylic acid (the "Aza-spirocycle"), a well-studied proline analogue.

We will explore their synthesis, physicochemical properties, and, most critically, their application and impact as bioisosteres in medicinal chemistry.

Physicochemical Properties: The Influence of the Heteroatom

The replacement of an oxygen atom with a nitrogen atom (a common bioisosteric substitution) fundamentally alters the electronic and steric properties of the spirocyclic core.[5][6] These changes have a cascading effect on key physicochemical parameters that govern a molecule's pharmacokinetic and pharmacodynamic behavior.

Property	5-Oxaspiro[2.4]heptane-1-carboxylic acid	(S)-5-Boc-5-azaspiro[2.4]heptane-6-carboxylic acid
Molecular Formula	C₇H₁₀O₃[7]	C₁₂H₁₉NO₄[8]
Molecular Weight	142.15 g/mol [7]	241.28 g/mol [8]
Predicted XlogP3	0.0[3]	1.5
Topological Polar Surface Area (TPSA)	46.5 Ų	66.8 Ų
Hydrogen Bond Donors	1	1
Hydrogen Bond Acceptors	3	4

Note: Data for the aza-spirocycle is for the commonly used N-Boc protected form, which significantly influences its properties.

The nitrogen atom in the aza-spirocycle introduces a hydrogen bond acceptor site and increases the molecule's polarity compared to the ether oxygen in the oxa-spirocycle. The secondary amine in the deprotected aza-spirocycle also offers a point for further derivatization and can act as a basic center, influencing solubility and potential for salt formation. Conversely, the oxa-spirocycle is generally less polar and lacks the basic nitrogen, which can be advantageous for crossing biological membranes.

Synthesis of the Spirocyclic Scaffolds

The accessibility of these scaffolds is a critical consideration for their adoption in drug discovery programs. While both are synthetically accessible, the routes to each reflect the different chemical nature of the embedded heteroatom.

Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid

The synthesis of the 5-oxaspiro[2.4]heptane core often starts from α-methylene-γ-butyrolactone. One established method involves a cyclopropanation reaction, for instance, using diazomethane with palladium acetate.[9] Another approach involves the reaction with chromium-derived carbene complexes.[9] A process for producing the related 5-oxaspiro[2.4]heptan-6-one, a potential precursor, has also been patented, highlighting its utility as a synthetic intermediate.[9]

Conceptual Workflow: Synthesis of 5-Oxaspiro[2.4]heptane Core

Caption: Comparison of properties stemming from the heteroatom difference.

Conclusion and Future Perspectives

This guide has illuminated the distinct profiles of 5-Oxaspiro[2.4]heptane-1-carboxylic acid and (S)-5-azaspiro[2.4]heptane-6-carboxylic acid . The aza-spirocycle stands out as a validated and powerful building block in modern drug design, exemplified by its critical role in the HCV inhibitor Ledipasvir. Its function as a conformationally locked proline analogue provides a clear blueprint for its application in constraining peptide and peptidomimetic structures to enhance biological activity.

The oxa-spirocycle, while less explored, represents an intriguing alternative for medicinal chemists. The principles of bioisosterism suggest that it could be strategically employed to modulate physicochemical properties, such as reducing basicity and altering polarity, which are often critical hurdles in drug development. The lack of extensive biological data for this scaffold highlights a potential area for future research. Investigating the incorporation of the oxa-spirocycle into known pharmacophores and comparing its performance directly with its aza-analogue would provide invaluable data to the medicinal chemistry community.

For researchers, scientists, and drug development professionals, the choice between these two spirocycles is not merely a substitution of one atom for another. It is a strategic decision that should be guided by the specific challenges of the drug discovery program, including the desired physicochemical properties, the nature of the biological target, and the synthetic tractability. The well-trodden path of the aza-spirocycle offers a higher degree of predictability, while the unexplored territory of the oxa-spirocycle may hold the key to overcoming specific ADME challenges and unlocking new intellectual property.

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Beyond Flatland: A Comparative Analysis of Oxaspirocyclic and Azaspirocyclic Scaffolds in Modern Drug Design

Introduction: The Imperative for Three-Dimensionality in Drug Discovery

For decades, medicinal chemistry was largely confined to "flatland," a domain dominated by planar, aromatic scaffolds.[1][2] While effective to a degree, this two-dimensional approach often led to challenges in achieving target selectivity and favorable pharmacokinetic profiles. The paradigm began to shift with the recognition that molecular three-dimensionality, often quantified by the fraction of sp³ hybridized carbons (Fsp³), is a critical attribute for clinical success.[3] Spirocyclic scaffolds, characterized by two rings sharing a single quaternary carbon atom, have emerged as powerful tools to instill this essential 3D character into drug candidates.[3][4] Their rigid, well-defined architectures offer precise vectoral control over substituent placement, reduce conformational entropy upon binding, and can significantly improve drug-like properties.[5][6]

This guide provides a comparative analysis of two vital classes of heterocyclic spirocycles: oxaspirocycles (containing an oxygen atom in one ring) and azaspirocycles (containing a nitrogen atom). We will delve into their distinct physicochemical properties, strategic applications, and synthetic accessibility, providing researchers with the insights needed to select the optimal scaffold for their drug discovery programs.

Oxaspirocyclic Scaffolds: Engineering Solubility and Stability

Oxaspirocyclic motifs, particularly those containing small rings like oxetane (e.g., 2-oxaspiro[3.3]heptane), have become increasingly popular as bioisosteres for commonly used but often problematic groups like gem-dimethyl or carbonyl functionalities.[2] The introduction of an oxygen atom into the spirocyclic core imparts a profound influence on the molecule's properties.

Key Physicochemical Advantages:

• Enhanced Aqueous Solubility: The primary driver for incorporating oxaspirocycles is the dramatic improvement in aqueous solubility. The oxygen atom acts as a hydrogen bond acceptor, disrupting crystal packing and improving solvation. Studies have demonstrated that replacing a carbon with an oxygen atom in a spirocyclic unit can increase water solubility by up to 40-fold.[7][8][9] This is a critical advantage in overcoming the poor solubility that plagues many drug development programs.

• Reduced Lipophilicity: Concurrently with improving solubility, oxaspirocycles lower lipophilicity (logP/logD).[7][9] This modulation helps move compounds into a more favorable physicochemical space, often improving their absorption, distribution, metabolism, and excretion (ADME) profile and reducing the risk of off-target toxicity.[10]

• Metabolic Stability: The strained ring systems of some oxaspirocycles, like spiro-oxetanes, can serve as "metabolic blockers." Their rigid nature can shield adjacent sites from metabolic enzymes (e.g., Cytochrome P450s), thereby increasing the compound's half-life.[2][11]

Strategic Applications:

Oxaspirocycles are strategically employed when the primary goal is to improve a compound's ADME profile without sacrificing potency. They are excellent choices for replacing lipophilic groups in a lead compound to mitigate issues of poor solubility or high metabolic turnover.

Azaspirocyclic Scaffolds: Modulating Basicity and Target Interactions

Azaspirocycles, which feature at least one nitrogen atom within their framework, offer a different yet equally valuable set of tools for the medicinal chemist.[5] The nitrogen atom's ability to act as a hydrogen bond donor and/or acceptor, and its basicity, provides unique opportunities for molecular optimization.

Key Physicochemical Advantages:

• Tunable Basicity (pKa): The nitrogen atom introduces a basic center, allowing for fine-tuning of the molecule's pKa. This is crucial for controlling the ionization state of a drug at physiological pH, which in turn affects its solubility, cell permeability, and target engagement.[1]

• Enhanced Target Binding: The nitrogen atom can participate in crucial hydrogen bonding interactions within a protein's binding pocket, often leading to a significant increase in potency and selectivity.[5] This makes azaspirocycles ideal for targeting proteins where such interactions are critical, such as kinases and G-protein coupled receptors (GPCRs).[6]

• Improved Physicochemical Properties: Like their oxa-counterparts, azaspirocycles contribute to a higher Fsp³ count, which is associated with improved clinical success rates.[3] They have been shown to lower lipophilicity and improve metabolic stability compared to traditional non-spirocyclic amines like piperidines or morpholines.[1][3] For instance, replacing a morpholine with a 2-oxa-6-azaspiro[3.3]heptane in a series of MCHr1 antagonists led to lower logD values and improved metabolic stability.[3]

Strategic Applications:

Azaspirocycles are the scaffold of choice when introducing a basic center is desirable for salt formation, improving solubility, or establishing key binding interactions. They are frequently used in "scaffold hopping" exercises to replace conventional motifs like piperidines, often resulting in compounds with superior properties and novel intellectual property.[5] A notable example is the Bcl-2 inhibitor sonrotoclax (BGB-11417), which incorporates a 7-azaspiro[3.5]nonane linker to achieve superior potency and selectivity.[5]

Head-to-Head Comparison: Oxaspirocycles vs. Azaspirocycles

The choice between an oxaspirocyclic and an azaspirocyclic scaffold is a strategic decision driven by the specific challenges and goals of a drug discovery project.

Feature	Oxaspirocyclic Scaffolds	Azaspirocyclic Scaffolds	Rationale & Causality
Primary Physicochemical Impact	Dramatically increases aqueous solubility; reduces lipophilicity.[7][9]	Introduces a tunable basic center (pKa); enables key H-bond interactions.[1][5]	The ether oxygen is a strong H-bond acceptor improving solvation. The amine nitrogen provides a site for protonation and directed H-bonding.
Effect on Lipophilicity (logP)	Significant reduction.[8]	Moderate reduction.[3]	Oxygen is more electronegative than nitrogen, leading to a more polarized C-O bond and greater impact on reducing lipophilicity.
Target Interaction	Primarily acts as a rigid, 3D spacer; oxygen can be an H-bond acceptor.	Can act as H-bond donor/acceptor; enables ionic interactions.[6]	The lone pairs on nitrogen are more available for donation, and the N-H bond provides a donor site, offering more versatile binding modes.
Metabolic Stability	Generally high; can act as metabolic blockers.[11]	Generally high; can improve stability over acyclic or monocyclic amines.[12]	The rigid spirocyclic core in both scaffolds restricts conformations susceptible to metabolic attack.
Synthetic Accessibility	Becoming more accessible; methods like iodocyclization are effective.[8]	Broadly accessible; numerous building blocks are commercially available.[6][13]	While synthetic routes are advancing for both, the commercial availability of diverse azaspirocyclic building blocks is currently more extensive.
Ideal Use Case	Overcoming solubility and metabolic liabilities; replacing gem-dimethyl groups.	Introducing basicity, scaffold hopping from piperidines, establishing critical H-bonds.[5]	Choose based on the primary optimization goal: solubility/metabolism (Oxa) vs. binding/pKa modulation (Aza).

Visualization of Scaffold Selection Logic

The decision to employ an oxa- or azaspirocycle can be visualized as a logical workflow. The following diagram, rendered in DOT language, illustrates a simplified decision-making process for a medicinal chemist.

Caption: A decision workflow for selecting between oxaspirocyclic and azaspirocyclic scaffolds based on lead optimization goals.

Experimental Protocols: Representative Syntheses

The practical application of these scaffolds is contingent on their synthetic tractability. Below are representative, conceptual protocols for the synthesis of each scaffold type, illustrating the underlying chemical logic.

Protocol 1: Synthesis of an Oxaspirocycle via Iodocyclization

This protocol is based on the robust and effective iodocyclization of alkenyl alcohols, a method that has been used to prepare a wide array of oxaspirocycles.[8]

Objective: To synthesize a 2-oxaspiro[3.4]octane derivative.

Methodology:

• Substrate Preparation: Synthesize the requisite alkenyl alcohol precursor. This can typically be achieved via a Grignard reaction between a cyclic ketone (e.g., cyclobutanone) and an alkenyl magnesium bromide (e.g., 3-butenylmagnesium bromide).

• Iodocyclization Reaction:

  • Dissolve the alkenyl alcohol (1.0 eq) in a suitable solvent such as dichloromethane (DCM) or acetonitrile.

  • Add a base, such as sodium bicarbonate (2.0-3.0 eq), to neutralize the HI byproduct.

  • Cool the mixture to 0 °C in an ice bath.

  • Add a solution of iodine (I₂) (1.5-2.0 eq) in the same solvent dropwise over 30 minutes. Causality: The iodine electrophilically attacks the alkene, forming a cyclic iodonium ion intermediate. The pendant hydroxyl group then acts as an intramolecular nucleophile, attacking the intermediate to form the oxaspirocyclic ring and expel an iodide ion.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Workup and Purification:

  • Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to reduce excess iodine.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the iodomethyl-oxaspirocycle. This iodo-functionalized handle can be used for further diversification.

Protocol 2: Synthesis of an Azaspirocycle via Ring-Closing Metathesis (RCM)

This protocol outlines a common strategy for constructing azaspirocyclic systems, such as a 1,8-diazaspiro[4.5]decane scaffold, using Ring-Closing Metathesis (RCM).[13]

Objective: To synthesize a protected 1,8-diazaspiro[4.5]decane scaffold.

Methodology:

• Substrate Preparation:

  • Start with a suitable cyclic amine, such as N-Boc-4-piperidone.

  • Perform a Wittig reaction or similar olefination to introduce an allyl group at the 4-position, yielding N-Boc-4-allyl-4-hydroxypiperidine.

  • Protect the hydroxyl group (e.g., as a TBS ether) and then perform an N-allylation on the piperidine nitrogen after Boc-deprotection, followed by re-protection of one of the amines to create the di-alkene precursor. Causality: This multi-step process assembles the necessary di-olefin substrate required for the key RCM step.

• Ring-Closing Metathesis:

  • Dissolve the di-alkene precursor (1.0 eq) in a degassed solvent like anhydrous toluene or DCM.

  • Add a Grubbs catalyst (e.g., Grubbs' 2nd Generation catalyst, 1-5 mol%). Causality: The ruthenium catalyst mediates the metathesis reaction, where the two terminal alkene functionalities react to form a new cyclic alkene (a dihydropyridine ring in this case) and release ethylene gas, thereby forming the second ring of the spirocycle.

  • Heat the reaction mixture (e.g., to 80 °C for toluene) under an inert atmosphere (N₂ or Ar) and monitor by TLC or LC-MS.

• Reduction and Purification:

  • Upon completion, cool the reaction and concentrate it. Purify the crude product via column chromatography.

  • The resulting unsaturated spirocycle can then be reduced (e.g., via catalytic hydrogenation with H₂/Pd-C) to yield the saturated azaspirocyclic scaffold.

  • The protecting groups can be selectively removed to allow for orthogonal diversification at the two nitrogen atoms.

Conclusion and Future Perspectives

Both oxaspirocyclic and azaspirocyclic scaffolds are invaluable assets in the modern medicinal chemist's toolkit. They provide a reliable and effective means to escape chemical "flatland," enabling the creation of drug candidates with enhanced three-dimensionality, improved physicochemical properties, and optimized target interactions.[2][3]

• Oxaspirocycles are the premier choice for tackling challenges related to poor solubility and high lipophilicity.[7][9]

• Azaspirocycles offer unparalleled control over basicity and the introduction of critical hydrogen bonding motifs.[1][5]

The continued development of novel synthetic methodologies will undoubtedly make more diverse and complex spirocyclic scaffolds accessible, further expanding the chemical space available for drug discovery.[14][15] As our understanding of the interplay between molecular architecture and biological function deepens, the strategic application of these rigid, three-dimensional frameworks will be central to designing the next generation of safer and more effective medicines.

References

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Validation of Enantiomeric Purity for 5-Oxaspiro[2.4]heptane-1-carboxylic acid: A Comparative Guide to Chiral HPLC and SFC

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive comparison of two leading analytical techniques for the critical validation of enantiomeric purity of 5-Oxaspiro[2.4]heptane-1-carboxylic acid. The choice of analytical methodology is paramount, as the stereoisomeric composition of chiral molecules can have profound implications on pharmacological activity and patient safety.[1] This document moves beyond a simple recitation of protocols to explain the causality behind experimental choices, ensuring a robust and scientifically sound approach to method development and validation.

The Imperative of Chiral Analysis

5-Oxaspiro[2.4]heptane-1-carboxylic acid is a spirocyclic compound, a structural motif of increasing interest in drug discovery.[2] Like many pharmaceuticals, its three-dimensional structure is critical. Enantiomers, non-superimposable mirror images of a chiral molecule, often exhibit different biological activities. One enantiomer (the eutomer) may be responsible for the therapeutic effect, while the other (the distomer) could be less active, inactive, or even contribute to adverse effects.[1] Consequently, regulatory bodies mandate accurate assessment of enantiomeric purity.[3] This guide compares the two most powerful and widely adopted techniques for this purpose: Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Supercritical Fluid Chromatography (SFC).[1][4]

Method 1: Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the established gold standard for enantiomeric separations, prized for its versatility and high-resolving power.[3] The technique's success hinges on the direct separation of enantiomers using a Chiral Stationary Phase (CSP), which forms transient, diastereomeric complexes with the analytes, leading to differential retention times.[5]

Expertise-Driven Protocol for Chiral HPLC

1. Foundational Step: Column Selection The choice of CSP is the most critical parameter in a chiral separation. For a carboxylic acid like 5-Oxaspiro[2.4]heptane-1-carboxylic acid, polysaccharide-based CSPs are the undisputed front-runners, accounting for over 90% of chiral separations.[6]

• Recommendation: Columns such as those based on tris(3,5-dimethylphenylcarbamate) of cellulose or amylose (e.g., Daicel CHIRALCEL® OD-H or CHIRALPAK® AD-H).

• Causality: The carbamate derivatives on the polysaccharide backbone create a combination of steric hindrances and sites for hydrogen bonding and dipole-dipole interactions. These multiple interaction points are essential for resolving the subtle structural differences between enantiomers.[5]

2. Mobile Phase Optimization: The Key to Resolution

• System: Normal-phase chromatography is typically the most effective mode for polysaccharide CSPs.[5]

• Composition: A mixture of a non-polar alkane (e.g., n-hexane or heptane) and a short-chain alcohol modifier (e.g., 2-propanol or ethanol) is used. The ratio is empirically determined to balance retention time and resolution.

• Critical Additive: For acidic analytes, the inclusion of a small percentage (typically 0.1% v/v) of a strong acid, such as trifluoroacetic acid (TFA), is non-negotiable.[5]

• Causality: The acidic additive suppresses the ionization of the carboxylic acid group on the analyte. This prevents peak tailing and ensures that the primary interactions are with the neutral sites on the CSP, leading to sharper peaks and more reproducible results.

3. Detailed Experimental Workflow

Caption: A step-by-step workflow for the enantiomeric purity validation via Chiral HPLC.

4. System Validation and Trustworthiness To ensure the method is fit for its intended purpose, validation must be performed according to ICH Q2(R2) guidelines.[7][8][9] This involves assessing parameters such as specificity (baseline resolution of enantiomers), linearity, accuracy, and precision.

Method 2: Chiral Supercritical Fluid Chromatography (SFC)

SFC has rapidly evolved into a primary technique for chiral analysis, often surpassing HPLC in speed and efficiency.[10][] It uses a supercritical fluid, typically CO₂, as the main mobile phase component. The low viscosity and high diffusivity of supercritical CO₂ lead to faster separations and reduced backpressure.[6][10]

Expertise-Driven Protocol for Chiral SFC

1. Foundational Step: Column Selection The same polysaccharide-based CSPs that are successful in HPLC are also the workhorses of chiral SFC, demonstrating their remarkable versatility.[12]

• Recommendation: Immobilized polysaccharide CSPs are often preferred for SFC due to their enhanced durability under the required conditions.

• Causality: The fundamental chiral recognition mechanisms remain the same as in HPLC. The primary difference is the mobile phase environment.

2. Mobile Phase Optimization: Leveraging Supercritical CO₂

• System: The mobile phase consists of supercritical CO₂ and an organic co-solvent (modifier), typically methanol or ethanol.

• Composition: The percentage of the co-solvent is a critical parameter for adjusting analyte retention and selectivity. Gradient elution is often used for rapid method development.

• Critical Additive: As with HPLC, an acidic additive (e.g., 0.5% formic acid or TFA) may be required to achieve good peak shape for carboxylic acids, though sometimes the inherent acidity of CO₂ in the mobile phase is sufficient.[12][13]

• Causality: The co-solvent increases the polarity and solvating power of the supercritical fluid, allowing for the elution of more polar compounds. The additive, if needed, serves the same purpose as in HPLC: suppressing ionization to prevent undesirable ionic interactions with the stationary phase.[14]

3. Detailed Experimental Workflow

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Alternative Catalysts for the Synthesis of 5-Oxaspiro[2.4]heptane-1-carboxylic acid: A Comparative Analysis

An In-Depth Technical Guide for Researchers

The 5-oxaspiro[2.4]heptane-1-carboxylic acid scaffold is a valuable building block in medicinal chemistry and drug development, prized for its rigid, three-dimensional structure. The classical synthesis, often involving the reaction of α-methylene-γ-butyrolactone with diazomethane and a palladium catalyst, presents challenges related to the use of hazardous reagents and precious metals.[1] This guide provides a comparative overview of modern, alternative catalytic strategies that offer significant advantages in terms of safety, efficiency, stereocontrol, and sustainability.

We will explore three distinct catalytic platforms:

• Visible-Light Photocatalysis: A novel approach utilizing CO₂ as a C1 feedstock.

• The Corey-Chaykovsky Reaction: A reliable method for epoxide formation from a ketone precursor.

• Organocatalytic Asymmetric Epoxidation: A strategy to access enantiomerically enriched products.

This guide is intended for researchers and process chemists seeking to optimize the synthesis of this important spirocyclic motif. We will delve into the mechanistic underpinnings of each method, provide detailed experimental protocols, and present a direct comparison of their performance based on published data for analogous systems.

Visible-Light Photocatalytic Hydrocarboxylation

This cutting-edge approach leverages the power of photoredox catalysis to achieve a direct hydrocarboxylation of an allylic alcohol precursor using carbon dioxide, an abundant, non-toxic, and renewable C1 source.[2] The reaction is distinguished by its exceptionally mild conditions and high atom economy.

Mechanistic Rationale

The key to this transformation is the catalytic generation of a highly reactive CO₂ radical anion (CO₂•⁻). The proposed catalytic cycle, employing a benzophenothiazine (BPTZ) photocatalyst, is illustrated below.[2]

• Photoexcitation: The BPTZ catalyst absorbs visible light (e.g., 390 nm LED) and is excited to a high-energy state (BPTZ*).

• Carbamate Formation & Photolysis: In the presence of a base (e.g., t-BuOK), the catalyst reacts with CO₂ to form a CO₂ carbamate. This intermediate is crucial as it undergoes photolysis to release the CO₂•⁻ radical anion.[3]

• Radical Addition: The nucleophilic CO₂•⁻ adds to the alkene of the hydroxyalkene substrate in an anti-Markovnikov fashion, generating a carbon-centered radical intermediate.

• Hydrogen Atom Transfer (HAT): The radical intermediate is quenched by a hydrogen atom donor (e.g., γ-terpinene), yielding a hydroxycarboxylate.

• Intramolecular Cyclization: Spontaneous or acid-catalyzed intramolecular esterification (lactonization) of the hydroxycarboxylate furnishes the final γ-spirolactone product.

Caption: Fig 1. Photocatalytic Hydrocarboxylation Workflow.

Experimental Protocol

This protocol is adapted from the general procedure reported by Melchiorre and co-workers for the synthesis of γ-spirolactones.[2]

Step 1: Synthesis of Precursor (1-cyclopropylprop-2-en-1-ol)

• To a solution of cyclopropyl methyl ketone (1.0 eq) in dry THF at -78 °C, add vinylmagnesium bromide (1.1 eq, 1.0 M solution in THF) dropwise.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to warm to room temperature.

• Quench the reaction with saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield 1-cyclopropylprop-2-en-1-ol.

Step 2: Photocatalytic Carboxylation and Lactonization

• In a nitrogen-filled glovebox, add benzophenothiazine (BPTZ) catalyst (10 mol%), and t-BuOK (20 mol%) to an oven-dried vial.

• Add anhydrous DMF (to 0.2 M), followed by the allylic alcohol precursor (1.0 eq) and γ-terpinene (3.0 eq).

• Seal the vial, remove it from the glovebox, and place it in a CO₂ atmosphere (balloon).

• Stir the reaction mixture at room temperature under irradiation with a 390 nm LED for 21 hours.

• Upon completion, quench the reaction with 1 M HCl and extract with ethyl acetate (3x).

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

• Purify the residue by flash chromatography on silica gel to yield the target product.

Corey-Chaykovsky Epoxidation Route

The Johnson-Corey-Chaykovsky reaction is a classical yet highly effective method for converting ketones into epoxides using a sulfur ylide.[1][4] This pathway involves the synthesis of a suitable keto-ester precursor, its subsequent epoxidation to form the spiro-epoxide, and final hydrolysis to the carboxylic acid. This method is robust, high-yielding, and avoids the use of metal catalysts.

Mechanistic Rationale

The reaction proceeds via the nucleophilic addition of a sulfur ylide, typically dimethyloxosulfonium methylide (Corey's ylide), to the carbonyl carbon of the precursor.

• Ylide Formation: The sulfur ylide is generated in situ by deprotonating a sulfonium salt (e.g., trimethylsulfoxonium iodide) with a strong base like sodium hydride (NaH).[5]

• Nucleophilic Attack: The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon of the keto-ester precursor, forming a betaine intermediate.

• Ring Closure: The resulting alkoxide intermediate undergoes an intramolecular Sₙ2 reaction, attacking the carbon bearing the sulfonium group. This displaces a neutral dimethyl sulfoxide (DMSO) molecule and forms the three-membered epoxide ring.[3]

• Hydrolysis: The ester of the resulting spiro-epoxy-ester is hydrolyzed under basic conditions (e.g., NaOH) followed by acidic workup to yield the final carboxylic acid.

Caption: Fig 2. Synthetic workflow via Corey-Chaykovsky epoxidation.

Experimental Protocol

Step 1: Synthesis of Precursor (Ethyl 1-acetylcyclopropanecarboxylate)

• To a solution of ethyl cyclopropanecarboxylate (1.0 eq)[6] in dry THF at -78 °C, add lithium diisopropylamide (LDA) (1.1 eq, 2.0 M solution) dropwise.

• Stir for 1 hour at -78 °C.

• Add acetyl chloride (1.2 eq) and allow the mixture to warm to room temperature overnight.

• Quench with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Dry the combined organic layers over MgSO₄, filter, concentrate, and purify by chromatography to give the keto-ester precursor.

Step 2: Corey-Chaykovsky Epoxidation

• Suspend trimethylsulfoxonium iodide (1.2 eq) in anhydrous DMSO under a nitrogen atmosphere.

• Add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise and stir the resulting mixture at room temperature for 1 hour until gas evolution ceases.

• Add a solution of the keto-ester precursor (1.0 eq) in DMSO dropwise.

• Stir the reaction at room temperature for 3 hours, then heat to 50 °C for 1 hour.

• Cool the reaction, pour it into ice water, and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify by flash chromatography to yield ethyl 5-oxaspiro[2.4]heptane-1-carboxylate.

Step 3: Hydrolysis

• Dissolve the spiro-epoxy-ester (1.0 eq) in a mixture of THF and water.

• Add sodium hydroxide (2.0 eq) and stir at room temperature overnight.

• Remove the THF under reduced pressure, wash the aqueous residue with ether.

• Acidify the aqueous layer to pH 2 with 1 M HCl and extract with ethyl acetate (3x).

• Dry the combined organic layers over Na₂SO₄, filter, and evaporate the solvent to yield the pure carboxylic acid.

Organocatalytic Asymmetric Epoxidation

For applications requiring enantiomerically pure material, an organocatalytic asymmetric approach is a powerful strategy. This route builds chirality using a small-molecule catalyst, avoiding the need for chiral auxiliaries or resolutions. The Shi epoxidation, using a fructose-derived ketone catalyst, is a well-established method for the asymmetric epoxidation of unfunctionalized olefins.[7][8]

Mechanistic Rationale

The Shi catalyst generates a chiral dioxirane in situ, which then acts as the stereodirecting oxygen-transfer agent.

• Catalyst Activation: The ketone catalyst reacts with an oxidant, typically Oxone (potassium peroxymonosulfate), in a buffered solution to form a reactive, chiral dioxirane intermediate.

• Oxygen Transfer: The allylic alcohol precursor approaches the dioxirane from the sterically less hindered face. The oxygen atom is transferred to the double bond in a concerted fashion via a spiro transition state, which accounts for the high enantioselectivity.[9]

• Catalyst Regeneration: The catalyst is regenerated and re-enters the catalytic cycle.

• Oxidation and Cyclization: The resulting chiral epoxy-alcohol is then oxidized (e.g., using PCC or Dess-Martin periodinane) to the corresponding aldehyde, which exists in equilibrium with the lactol. Further oxidation yields the target spiro-lactone carboxylic acid.

Caption: Fig 3. Asymmetric synthesis via organocatalytic epoxidation.

Experimental Protocol

Step 1: Asymmetric Epoxidation

• Prepare a buffered solution by dissolving K₂CO₃ in water.

• In a separate flask, dissolve the allylic alcohol precursor (1.0 eq, from Photocatalysis Step 1) and the Shi catalyst (20-30 mol%) in acetonitrile.

• Cool the mixture to 0 °C and add the aqueous K₂CO₃ solution.

• Add a solution of Oxone (1.5 eq) and EDTA disodium salt in water dropwise over 1 hour, maintaining the temperature at 0 °C.

• Stir vigorously at 0 °C for 4-6 hours.

• Quench the reaction with sodium thiosulfate solution and extract with ethyl acetate.

• Dry the combined organic layers over Na₂SO₄, concentrate, and purify by chromatography to yield the chiral epoxy-alcohol. Determine enantiomeric excess (ee%) by chiral HPLC analysis.

Step 2: Oxidation to the Carboxylic Acid

• Dissolve the chiral epoxy-alcohol (1.0 eq) in dichloromethane.

• Add Dess-Martin periodinane (1.5 eq) and stir at room temperature until the starting material is consumed (monitor by TLC).

• Filter the reaction mixture through a pad of Celite, washing with dichloromethane.

• Concentrate the filtrate. The crude product is the intermediate lactol/aldehyde.

• Dissolve the crude intermediate in a t-BuOH/water mixture. Add 2-methyl-2-butene.

• Add a solution of sodium chlorite (NaClO₂) and sodium dihydrogen phosphate (NaH₂PO₄) in water dropwise.

• Stir for 12 hours. Extract with ethyl acetate, dry, and concentrate. Purify by chromatography to obtain the enantiomerically enriched target acid.

Performance Comparison Guide

Feature	Photocatalytic Hydrocarboxylation	Corey-Chaykovsky Epoxidation Route	Organocatalytic Asymmetric Epoxidation
Catalyst Type	Organic Photocatalyst (Phenothiazine)	Stoichiometric Sulfur Ylide (No Catalyst)	Chiral Organic Ketone (e.g., Shi Catalyst)
Key Reagents	CO₂ (gas), t-BuOK, γ-terpinene	Trimethylsulfoxonium iodide, NaH	Oxone, K₂CO₃, Dess-Martin periodinane
Reaction Conditions	Room temp, visible light (390 nm)	Room temp to 50 °C	0 °C to Room temp
Key Advantages	- Utilizes renewable CO₂ - Extremely mild conditions - High atom economy - Direct carboxylation	- High yields - Reliable & well-established - Avoids transition metals - Tolerant of various functional groups	- Access to chiral, non-racemic product - High enantioselectivity (>90% ee typical) - Metal-free catalysis
Key Limitations	- Requires specialized photo-reactor setup - Catalyst can be expensive - Substrate scope may be limited	- Multi-step synthesis - Uses stoichiometric strong base (NaH) - Generates stoichiometric sulfide waste	- Multi-step synthesis - Catalyst can be expensive - Requires careful control of pH and temp
Stereocontrol	Achiral	Achiral	Excellent Enantiocontrol
Safety/Green Profile	High: Uses CO₂, visible light. Avoids harsh reagents.	Moderate: Use of NaH requires caution. Generates DMSO waste.	Moderate: Oxone is a strong oxidant. Uses chlorinated solvents.
Typical Overall Yield	Good to Excellent (60-80% reported for analogs)[2]	Good to Excellent (60-85% over 3 steps)	Moderate to Good (40-60% over 3 steps)

Conclusion and Outlook

The synthesis of 5-oxaspiro[2.4]heptane-1-carboxylic acid can be achieved through several modern catalytic routes, each offering distinct advantages over classical methods.

• For sustainability and innovation , the photocatalytic hydrocarboxylation stands out as a forward-looking approach, directly converting CO₂ into the target structure under benign conditions.

• For reliability and scalability in producing racemic material, the Corey-Chaykovsky epoxidation route remains a robust and high-yielding choice.

• For applications demanding stereochemical purity , organocatalytic asymmetric epoxidation provides an excellent, metal-free solution for accessing enantiomerically enriched products.

The choice of catalyst and methodology should be guided by the specific requirements of the research or development program, balancing factors such as cost, scale, desired stereochemistry, and commitment to green chemistry principles. The protocols and data presented in this guide provide a solid foundation for making that informed decision.

References

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Reactivity comparison of "5-Oxaspiro[2.4]heptane-1-carboxylic acid" with similar compounds

This guide provides a detailed comparative analysis of the reactivity of "5-Oxaspiro[2.4]heptane-1-carboxylic acid" against structurally similar compounds. Designed for researchers, scientists, and professionals in drug development, this document delves into the unique chemical behavior imparted by its spirocyclic structure, offering predictive insights and robust experimental protocols for validation.

Introduction to 5-Oxaspiro[2.4]heptane-1-carboxylic acid

5-Oxaspiro[2.4]heptane-1-carboxylic acid (CAS: 1461705-13-4) is a unique molecule that incorporates a cyclopropane ring fused to an oxetane ring through a spirocyclic junction, with a carboxylic acid substituent on the cyclopropane moiety.[1][2] This intricate architecture suggests a complex reactivity profile, drawing characteristics from each of its constituent functional groups. The inherent ring strain of both the cyclopropane and oxetane rings is expected to be a dominant factor in its chemical behavior, making it a subject of significant interest for synthetic and medicinal chemistry.

Predicted Reactivity Profile

The reactivity of 5-Oxaspiro[2.4]heptane-1-carboxylic acid can be logically dissected by considering the individual contributions of its core components: the cyclopropane ring, the oxetane ring, and the carboxylic acid.

• Cyclopropane Ring Reactivity: Cyclopropanes are known for their propensity to undergo ring-opening reactions due to significant angle strain.[3][4] This reactivity is often initiated by electrophiles or through radical pathways.[5][6] The presence of an electron-withdrawing carboxylic acid group can further influence the regioselectivity of such ring-opening reactions.[7]

• Oxetane Ring Reactivity: The oxetane ring, a four-membered cyclic ether, also possesses considerable ring strain.[8][9] It is susceptible to ring-opening by nucleophiles and acids.[8] Notably, some oxetane-carboxylic acids have been reported to be unstable, undergoing isomerization to lactones, particularly with heating.[10][11][12]

• Carboxylic Acid Reactivity: The carboxylic acid functional group imparts characteristic acidity and allows for a range of standard transformations, including esterification, amidation, and reduction.[13][14][15][16]

Comparative Reactivity Analysis

To contextualize the reactivity of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, we will compare it with two classes of simpler, yet structurally related, compounds: Cyclopropanecarboxylic Acids and Oxetane-3-carboxylic Acid.

Compound	Key Structural Feature	Predicted Dominant Reactivity	Expected Products from Ring-Opening
5-Oxaspiro[2.4]heptane-1-carboxylic acid	Spirocyclic fusion of cyclopropane and oxetane rings	Complex interplay of cyclopropane and oxetane ring-opening; standard carboxylic acid reactions.	Dihydrofurans, lactones, or linear chain products depending on conditions.
Cyclopropanecarboxylic Acid	Strained three-membered carbocycle with a carboxylic acid	Ring-opening reactions initiated by electrophiles or radicals.[3][7]	γ-Butyrolactone or other open-chain derivatives.[7]
Oxetane-3-carboxylic Acid	Strained four-membered ether with a carboxylic acid	Ring-opening via nucleophilic attack or acid catalysis; potential for isomerization to lactones.[8][10]	β-Hydroxy carboxylic acids or corresponding lactones.[10][12]

The unique spirocyclic nature of 5-Oxaspiro[2.4]heptane-1-carboxylic acid suggests that selective ring-opening of either the cyclopropane or the oxetane ring could be achieved under different reaction conditions, offering a pathway to diverse molecular scaffolds.

Experimental Protocols for Reactivity Assessment

To empirically validate the predicted reactivity, the following experimental protocols are proposed. These are designed to probe the stability and reactivity of the spirocyclic system under various conditions.

Protocol 1: Acid-Catalyzed Ring-Opening

This experiment aims to investigate the susceptibility of the spirocyclic system to acid-catalyzed ring-opening.

Caption: Workflow for Acid-Catalyzed Ring-Opening.

Rationale: The use of a strong acid is expected to protonate the ether oxygen of the oxetane ring, making it susceptible to nucleophilic attack (either intermolecularly by a solvent or intramolecularly by the carboxylic acid), or to protonate the cyclopropane ring, initiating its opening.[7]

Protocol 2: Nucleophilic Ring-Opening

This protocol is designed to assess the reactivity of the compound towards strong nucleophiles.

Caption: Workflow for Nucleophilic Ring-Opening.

Rationale: Strong nucleophiles are expected to attack one of the electrophilic carbons of the strained rings.[17][18] The regioselectivity of this attack will provide valuable information about the electronic distribution within the spirocyclic system.

Protocol 3: Thermal Stability and Isomerization

This experiment will evaluate the thermal stability of the compound and its propensity to undergo isomerization.

Caption: Workflow for Thermal Stability Assessment.

Rationale: Given the known instability of some oxetane-carboxylic acids, heating may induce an intramolecular reaction, potentially leading to the formation of a lactone.[10][11][12]

Conclusion

5-Oxaspiro[2.4]heptane-1-carboxylic acid presents a fascinating case study in reactivity, where the interplay of two strained ring systems and a carboxylic acid functional group can be exploited for synthetic innovation. Its reactivity is predicted to be rich and tunable, offering access to a variety of functionalized molecules. The provided experimental protocols offer a clear path to elucidating its chemical behavior and unlocking its potential as a versatile building block in drug discovery and organic synthesis.

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The Spirocyclic Scaffold: A Comparative Guide to Synthetic Efficiency in Drug Discovery

Introduction: The Rising Prominence of Spirocycles in Medicinal Chemistry

In the landscape of modern drug discovery, the demand for molecules with enhanced three-dimensionality (3D) is ever-increasing. Medicinal chemists are progressively moving away from flat, aromatic structures towards more complex, sp³-rich scaffolds that can better mimic natural products and interact with the intricate topographies of biological targets.[1][2] Among these scaffolds, spirocycles—carbocyclic or heterocyclic systems joined at a single quaternary carbon atom—have emerged as a particularly privileged motif.[3][4] Their rigid, well-defined three-dimensional arrangement allows for precise projection of functional groups into space, which can lead to improved potency, selectivity, and pharmacokinetic properties such as solubility and metabolic stability.[3][4][5]

However, the inherent complexity of the spirocyclic core presents a significant challenge for synthetic chemists. The construction of the quaternary spirocenter, often with stereochemical control, requires sophisticated synthetic strategies. The overall efficiency of a synthetic route to a spirocyclic intermediate is a critical consideration in drug development, where scalability, cost-effectiveness, and environmental impact are paramount.

This guide provides a comparative benchmark of synthetic efficiency for three classes of medicinally relevant spirocyclic intermediates: spirooxindoles , diazaspiro[4.5]decanes , and spiroketals . We will analyze different synthetic strategies for each class, evaluating them based on key performance indicators:

• Yield: The measure of the amount of desired product obtained.

• Step-Count: The number of synthetic transformations required.

• Atom Economy: A measure of how many atoms from the reactants are incorporated into the final product.[6][7]

• E-Factor (Environmental Factor): The ratio of the mass of waste generated to the mass of the product.[8][9]

• Process Mass Intensity (PMI): The ratio of the total mass of all materials (reactants, solvents, reagents, process water) used to the mass of the final product.[5][10][11]

By objectively comparing these metrics, this guide aims to provide researchers, scientists, and drug development professionals with the insights needed to select the most efficient and sustainable synthetic routes for their target spirocyclic intermediates.

Case Study 1: The Spirooxindole Core

The spirooxindole scaffold is a prominent feature in a multitude of natural products and pharmacologically active compounds, exhibiting a wide range of biological activities including anticancer and antiviral properties.[5] The efficient and stereoselective construction of the C3-spirocyclic oxindole core is therefore a topic of intense research. Here, we compare three distinct approaches to a representative spiropyrrolidinyl-oxindole intermediate.

Synthetic Strategies for Spiropyrrolidinyl-Oxindoles:

• [3+2] Cycloaddition of Azomethine Ylides: This is a powerful and convergent method for the construction of five-membered heterocyclic rings.[12][13][14][15][16][17] The reaction typically involves the in situ generation of an azomethine ylide from an amino acid and an aldehyde or ketone, which then undergoes a cycloaddition with a dipolarophile, in this case, a methyleneindolinone.

• Intramolecular Heck Reaction: This palladium-catalyzed reaction provides a robust method for the formation of C-C bonds and the construction of cyclic and spirocyclic systems.[8][18][19][20][21] The reaction proceeds via an intramolecular cyclization of an aryl or vinyl halide onto a tethered alkene.

• Organocatalytic Cascade Reaction: Asymmetric organocatalysis has emerged as a powerful tool for the enantioselective synthesis of complex molecules.[7][12][22][23] In this approach, a chiral organocatalyst activates the substrates to induce a cascade of reactions, forming multiple bonds and stereocenters in a single operation.

Benchmarking Synthetic Efficiency for a Spiropyrrolidinyl-Oxindole:

Metric	[3+2] Cycloaddition	Intramolecular Heck Reaction	Organocatalytic Cascade
Overall Yield	~85%[14]	~71%[21]	~95%[12]
Step-Count (from common precursors)	1	2-3	1
Atom Economy	High	Moderate	High
E-Factor (estimated)	Low	High	Low
PMI (estimated)	Low	High	Low

Analysis:

The [3+2] Cycloaddition and the Organocatalytic Cascade reactions demonstrate superior efficiency in terms of yield, step-count, and green chemistry metrics. These one-pot, multi-component reactions are inherently more atom-economical and generate less waste compared to the multi-step Intramolecular Heck Reaction . The Heck reaction, while a powerful tool, often requires stoichiometric amounts of base and can have a higher PMI due to the use of metal catalysts and the need for purification of intermediates. The organocatalytic approach offers the added advantage of high enantioselectivity, which is often a critical requirement in drug development.

Experimental Workflow Diagrams:

Caption: Workflow for [3+2] Cycloaddition.

Caption: Workflow for Intramolecular Heck Reaction.

Caption: Workflow for Organocatalytic Cascade.

Case Study 2: The Diazaspiro[4.5]decane Scaffold

Diazaspiro[4.5]decanes are valuable building blocks in medicinal chemistry, offering a rigid three-dimensional framework for the development of novel therapeutics.[24] The synthesis of these structures, particularly with control over stereochemistry, can be challenging. We compare three modern approaches to substituted diazaspiro[4.5]decanes.

Synthetic Strategies for Diazaspiro[4.5]decanes:

• Palladium-Catalyzed Domino Reaction: A one-step process that forms multiple C-C bonds in a single operation to construct the diazaspiro[4.5]decane core with an exocyclic double bond.[24]

• Diastereoselective Intramolecular Spirocyclization: This method involves the cyclization of an amino acid derivative to form the spirocyclic core with high diastereoselectivity.[24]

• Synergistic Photocatalytic and Organocatalytic [3+2] Cycloaddition: A modern approach that utilizes visible light photocatalysis and organocatalysis to achieve a [3+2] cycloaddition of cyclopropylamines with olefins, affording 2-amino-spiro[4.5]decane-6-ones with high diastereoselectivity.[25]

Benchmarking Synthetic Efficiency for a Diazaspiro[4.5]decane Derivative:

Metric	Pd-Catalyzed Domino	Diastereoselective Intramolecular Spirocyclization	Photocatalytic [3+2] Cycloaddition
Overall Yield	Good to Excellent	~80-90%	~85-95%[25]
Step-Count (from common precursors)	1	2-3	1
Atom Economy	High	Moderate	Very High
E-Factor (estimated)	Low	Moderate	Very Low
PMI (estimated)	Low	Moderate	Very Low
Diastereomeric Ratio (d.r.)	Not specified	>20:1	up to 99:1[25]

Analysis:

The Photocatalytic [3+2] Cycloaddition stands out as a highly efficient and green method. It is a one-pot reaction with excellent atom economy and diastereoselectivity, proceeding under mild, metal-free conditions.[25] The Palladium-Catalyzed Domino Reaction is also very efficient in terms of step-count, but the use of a palladium catalyst can increase the PMI and introduce concerns about metal contamination in the final product. The Diastereoselective Intramolecular Spirocyclization provides excellent stereocontrol but is a multi-step process with lower atom economy compared to the other two methods.

Logical Relationship Diagram:

Caption: Comparison of Diazaspiro[4.5]decane Syntheses.

Case Study 3: The Spiroketal Moiety

Spiroketals are prevalent structural motifs in a wide range of biologically active natural products. Their synthesis, particularly the stereocontrolled formation of the spiroketal core, is a cornerstone of natural product synthesis and medicinal chemistry. Here, we compare three catalytic approaches to spiroketal formation.

Synthetic Strategies for Spiroketals:

• Acid-Catalyzed Spiroketalization: The traditional and most straightforward method, involving the cyclization of a dihydroxy ketone precursor under acidic conditions.[26] This method often proceeds under thermodynamic control.

• Gold-Catalyzed Spiroketalization: A modern and powerful method that utilizes gold catalysts to activate alkynes in alkynediol precursors, leading to rapid and high-yielding spiroketalization under mild conditions.[26][27][28][29][30]

• Organocatalytic Deracemization: An innovative approach that employs a chiral organocatalyst to achieve a deracemization of a racemic spiroketal precursor, providing access to enantioenriched spiroketals.

Benchmarking Synthetic Efficiency for a Spiroketal:

Metric	Acid-Catalyzed	Gold-Catalyzed	Organocatalytic Deracemization
Overall Yield	~91%[26]	~95%[26]	~95%
Step-Count (for spiroketal formation)	1	1	1
Atom Economy	High (for cyclization step)	High (for cyclization step)	High (for deracemization)
E-Factor (estimated)	Moderate (due to acid and workup)	Low	Low
PMI (estimated)	Moderate	Low	Low
Stereoselectivity	Thermodynamically controlled	Kinetically controlled, often high d.r.	High e.e.

Analysis:

While Acid-Catalyzed Spiroketalization is simple and often high-yielding, it can lack stereocontrol and may not be suitable for sensitive substrates. Gold-Catalyzed Spiroketalization offers a significant advantage in terms of mild reaction conditions, high yields, and the ability to access kinetically favored products with high diastereoselectivity.[26][30] The Organocatalytic Deracemization approach is particularly valuable for accessing enantiopure spiroketals from racemic mixtures, a common challenge in complex molecule synthesis. Both the gold-catalyzed and organocatalytic methods generally exhibit lower E-factors and PMIs compared to the traditional acid-catalyzed method due to milder conditions and often simpler work-up procedures.

Experimental Protocol: Gold-Catalyzed Spiroketalization of an Alkynediol

Objective: To synthesize a spiroketal via the gold-catalyzed cyclization of an alkynediol.

Materials:

• Alkynediol precursor (1.0 equiv)

• Gold(I) chloride (AuCl) (5 mol%)

• Dichloromethane (DCM), anhydrous

Procedure:

• To a solution of the alkynediol (1.0 equiv) in anhydrous DCM, add AuCl (0.05 equiv) at room temperature under an inert atmosphere (e.g., argon or nitrogen).

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion of the reaction (typically 30 minutes to 1 hour), concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired spiroketal.

Self-Validation: The successful formation of the spiroketal can be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry. The high diastereoselectivity can be determined by analysis of the crude ¹H NMR spectrum.

Conclusion: A Data-Driven Approach to Efficient Spirocycle Synthesis

The synthesis of spirocyclic intermediates is a critical enabling technology in modern drug discovery. As demonstrated through the case studies on spirooxindoles, diazaspiro[4.5]decanes, and spiroketals, a variety of synthetic strategies are available, each with its own set of advantages and disadvantages.

For the synthesis of spirooxindoles , convergent and catalytic approaches such as [3+2] cycloadditions and organocatalytic cascades offer superior efficiency over linear, multi-step methods like the intramolecular Heck reaction. In the case of diazaspiro[4.5]decanes , modern photocatalytic methods provide a highly efficient and green alternative to traditional metal-catalyzed and multi-step approaches. For spiroketals , gold-catalyzed and organocatalytic methods offer significant advantages in terms of mildness, stereocontrol, and sustainability compared to classical acid-catalyzed procedures.

Ultimately, the choice of synthetic route will depend on a variety of factors, including the specific target molecule, the desired stereochemistry, and the scale of the synthesis. By carefully considering key efficiency metrics such as yield, step-count, atom economy, E-factor, and PMI, researchers can make informed decisions to develop synthetic routes that are not only effective but also economically viable and environmentally responsible. The continued development of innovative catalytic and convergent strategies will undoubtedly pave the way for the even more efficient synthesis of novel spirocyclic drug candidates in the future.

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Safety & Regulatory Compliance

Navigating the Disposal of 5-Oxaspiro[2.4]heptane-1-carboxylic acid: A Guide for Laboratory Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides a detailed protocol for the proper disposal of 5-Oxaspiro[2.4]heptane-1-carboxylic acid, a compound utilized in various research and development applications. Adherence to these procedures is critical for ensuring the safety of laboratory personnel and compliance with regulatory standards.

Hazard Identification and Risk Assessment

Before handling or disposing of any chemical, a thorough understanding of its potential hazards is paramount. 5-Oxaspiro[2.4]heptane-1-carboxylic acid presents several hazards that must be respected to ensure safe handling.

Summary of Known Hazards:

Hazard Statement	Description
H302	Harmful if swallowed
H315	Causes skin irritation
H319	Causes serious eye irritation
H332	Harmful if inhaled
H335	May cause respiratory irritation

This data is derived from available safety information sheets.

Given these hazards, all handling and disposal procedures must be conducted within a well-ventilated area, preferably a chemical fume hood, and with appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)

The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to protect laboratory workers from chemical hazards.[1] Before initiating any disposal-related tasks, ensure the following PPE is worn:

• Eye and Face Protection: Chemical safety goggles and a face shield are required to protect against splashes.

• Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are mandatory. Contaminated gloves should be disposed of properly after use.

• Respiratory Protection: If working outside of a fume hood or if there is a risk of aerosolization, a NIOSH-approved respirator may be necessary.

Disposal Procedures: A Step-by-Step Guide

The disposal of 5-Oxaspiro[2.4]heptane-1-carboxylic acid must comply with the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[2]

Step 1: Waste Characterization

While specific regulatory lists may vary, based on its irritant and harmful properties, it is prudent to manage 5-Oxaspiro[2.4]heptane-1-carboxylic acid as a hazardous waste.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions.[3]

• Solid Waste:

  • Collect solid 5-Oxaspiro[2.4]heptane-1-carboxylic acid and any contaminated materials (e.g., weigh boats, contaminated paper towels) in a designated, properly labeled hazardous waste container.

  • The container must be made of a material compatible with the chemical; a high-density polyethylene (HDPE) container is a suitable choice.

• Liquid Waste (Solutions):

  • Collect aqueous solutions of 5-Oxaspiro[2.4]heptane-1-carboxylic acid in a separate, labeled liquid hazardous waste container.

  • Do not mix this waste with other waste streams, such as flammable solvents, unless explicitly permitted by your institution's Chemical Hygiene Plan.[4][5]

  • Ensure the pH of the collected solution is within the acceptable range for your facility's waste management program. If necessary, neutralize the solution under controlled conditions before collection.

Step 3: Container Labeling

Proper labeling of hazardous waste containers is a strict regulatory requirement.[6][7] The label must include:

• The words "Hazardous Waste"

• The full chemical name: "5-Oxaspiro[2.4]heptane-1-carboxylic acid"

• The specific hazard(s) (e.g., "Irritant," "Harmful")

• The accumulation start date (the date the first drop of waste is added to the container)

Step 4: Storage in a Satellite Accumulation Area (SAA)

Laboratories can accumulate hazardous waste in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the laboratory personnel.[3][6]

• Keep the waste container tightly closed except when adding waste.

• Store the container in a secondary containment bin to prevent spills.

• Do not accumulate more than 55 gallons of a single hazardous waste stream in an SAA.

Step 5: Final Disposal

Once the waste container is full or has been in the SAA for the maximum allowable time (which can vary by state and generator status), it must be transferred to a central accumulation area (CAA) for pickup by a licensed hazardous waste disposal vendor.[6]

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Emergency Procedures: Spills and Exposures

Accidents can happen, and preparedness is key to mitigating their impact.

Spill Response:

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Control: If safe to do so, prevent the spread of the spill by using absorbent materials.

• Clean-up: For small spills, trained laboratory personnel wearing appropriate PPE can clean up the spill using an inert absorbent material (e.g., vermiculite, sand). For large spills, contact your institution's Environmental Health and Safety (EHS) department immediately.

• Dispose: All spill clean-up materials must be disposed of as hazardous waste.

Personnel Exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Always have the Safety Data Sheet (SDS) or relevant safety information available for emergency responders.

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Navigating the Handling of 5-Oxaspiro[2.4]heptane-1-carboxylic acid: A Guide to Personal Protective Equipment and Safe Laboratory Practices

For Researchers, Scientists, and Drug Development Professionals

The novel spirocyclic structure of 5-Oxaspiro[2.4]heptane-1-carboxylic acid presents unique opportunities in medicinal chemistry and materials science. As with any chemical entity, a thorough understanding of its hazard profile and the implementation of robust safety protocols are paramount to ensuring the well-being of laboratory personnel and the integrity of research outcomes. This guide provides a comprehensive overview of the essential personal protective equipment (PPE) and procedural considerations for the safe handling and disposal of this compound.

Understanding the Hazard Profile

5-Oxaspiro[2.4]heptane-1-carboxylic acid is classified as a hazardous substance, and it is crucial to recognize its potential routes of exposure and toxicological effects. The globally harmonized system (GHS) hazard statements for this compound are as follows:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H332: Harmful if inhaled.

• H335: May cause respiratory irritation.

These classifications underscore the necessity for a multi-faceted approach to personal protection, addressing potential contact with the skin and eyes, as well as inhalation and ingestion.

Core Principles of Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is not a one-size-fits-all approach but rather a risk-based decision process. The following recommendations are based on the known hazards of 5-Oxaspiro[2.4]heptane-1-carboxylic acid and general best practices for handling carboxylic acids and ether-containing compounds.

Eye and Face Protection: The First Line of Defense

Given the serious eye irritation potential (H319), robust eye and face protection is non-negotiable.

• Minimum Requirement: Chemical splash goggles that conform to ANSI Z87.1 standards should be worn at all times when handling the solid compound or its solutions.

• Enhanced Protection: When there is a significant risk of splashing, such as during transfers of larger quantities or when heating solutions, a face shield should be worn in conjunction with chemical splash goggles.

Hand Protection: Choosing the Right Barrier

The H315 hazard statement ("Causes skin irritation") necessitates the use of chemical-resistant gloves. However, not all gloves offer the same level of protection against every chemical. The dual functionality of a carboxylic acid and an ether in 5-Oxaspiro[2.4]heptane-1-carboxylic acid requires careful glove selection.

• Recommended Glove Material: While nitrile gloves are a common choice in laboratories, they can offer poor resistance to some ethers and strong acids.[1] For handling 5-Oxaspiro[2.4]heptane-1-carboxylic acid, consider using butyl rubber or Viton™ gloves, which generally provide better protection against a broader range of organic compounds. If nitrile gloves are used for short-duration tasks, it is crucial to be aware of their limitations and to change them immediately upon any sign of contamination.

• Double Gloving: For procedures involving larger quantities or a higher risk of exposure, wearing two pairs of gloves (double gloving) is a recommended practice. This provides an additional layer of protection and allows for the safe removal of the outer glove if it becomes contaminated.

• Glove Inspection: Before each use, visually inspect gloves for any signs of degradation, such as discoloration, swelling, or pinholes.

Body Protection: Shielding Against Accidental Contact

To prevent skin contact and contamination of personal clothing, appropriate body protection is essential.

• Laboratory Coat: A flame-resistant lab coat should be worn and kept fully buttoned.

• Chemical Apron: For tasks with a higher splash potential, a chemically resistant apron worn over the lab coat is recommended.

• Full-Body Protection: In situations involving large quantities or the potential for significant exposure, a disposable chemical-resistant suit may be necessary.

Respiratory Protection: Safeguarding Against Inhalation Hazards

The H332 ("Harmful if inhaled") and H335 ("May cause respiratory irritation") warnings indicate that respiratory protection is a critical component of safe handling.

• Engineering Controls: The primary method for controlling inhalation exposure is the use of engineering controls. All work with 5-Oxaspiro[2.4]heptane-1-carboxylic acid, especially when handling the solid powder or creating solutions, should be conducted in a certified chemical fume hood.

• Respirator Selection: In the absence of adequate engineering controls or for emergency situations, a NIOSH-approved respirator is required. The appropriate type of respirator and cartridge will depend on the concentration of the airborne contaminant. A general recommendation for organic acids and ethers would be a full-facepiece respirator with organic vapor/acid gas (OV/AG) combination cartridges.[2][3] A P95 or P100 particulate filter may also be necessary if handling the powder form generates dust.[2]

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is crucial for minimizing risk.

Step 1: Pre-Operational Safety Checklist

• Ensure Proper Functioning of a Chemical Fume Hood: Verify that the fume hood has a current certification and is functioning correctly.

• Locate Emergency Equipment: Be aware of the location and proper use of the nearest safety shower, eyewash station, and fire extinguisher.

• Assemble All Necessary PPE: Have all required PPE readily available and in good condition.

Step 2: Donning Personal Protective Equipment

The following sequence should be followed when putting on PPE:

• Lab Coat/Apron: Don the lab coat and fasten it completely. If required, put on a chemical-resistant apron.

• Respirator: If a respirator is necessary, perform a user seal check to ensure a proper fit.

• Eye and Face Protection: Put on chemical splash goggles, followed by a face shield if needed.

• Gloves: Don the inner pair of gloves, followed by the outer pair, ensuring the cuffs of the outer gloves are pulled up over the sleeves of the lab coat.

Step 3: Handling and Experimental Procedures

• Weighing: When weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to minimize the inhalation of dust particles.

• Solution Preparation: Add the solid to the solvent slowly and in a controlled manner to avoid splashing.

• Heating: If heating is required, use a well-controlled heating source such as a heating mantle or a hot plate with a stirrer, and ensure the setup is secure within the fume hood.

Step 4: Doffing Personal Protective Equipment

The removal of PPE should be done in a manner that prevents cross-contamination:

• Outer Gloves: Remove the outer pair of gloves by peeling them off from the cuff, turning them inside out.

• Face Shield/Goggles: Remove the face shield and then the goggles from the back of the head.

• Lab Coat/Apron: Remove the lab coat and apron, rolling them up with the contaminated side inward.

• Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer gloves.

• Respirator: If a respirator was used, remove it last.

• Hand Washing: Immediately wash hands thoroughly with soap and water.

Step 5: Waste Disposal

Proper segregation and disposal of chemical waste are critical for laboratory safety and environmental protection.

• Solid Waste: Collect any solid waste contaminated with 5-Oxaspiro[2.4]heptane-1-carboxylic acid in a designated, labeled hazardous waste container.

• Liquid Waste: Uncontaminated, dilute aqueous solutions may potentially be neutralized with a weak base (such as sodium bicarbonate) to a pH between 6 and 8 and then disposed of down the drain with copious amounts of water, provided this is in accordance with local regulations.[4] However, concentrated or contaminated solutions must be collected in a designated hazardous waste container for organic acids.[4]

• Contaminated PPE: Dispose of all single-use PPE, such as gloves and disposable suits, as hazardous waste.

Summary of Personal Protective Equipment

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical splash goggles (ANSI Z87.1); Face shield as needed.	Protects against serious eye irritation (H319) from splashes.
Hand Protection	Butyl rubber or Viton™ gloves; double gloving recommended.	Prevents skin irritation (H315) and exposure to a compound with both ether and carboxylic acid functionalities.
Body Protection	Flame-resistant lab coat; chemical-resistant apron as needed.	Protects against skin contact and contamination of personal clothing.
Respiratory Protection	Work in a chemical fume hood; NIOSH-approved respirator with OV/AG cartridges for emergencies or inadequate ventilation.	Prevents inhalation of harmful dust or vapors (H332, H335).

Visualizing the PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when working with 5-Oxaspiro[2.4]heptane-1-carboxylic acid.

Sources

• 1. gloves.com [gloves.com]
• 2. multimedia.3m.com [multimedia.3m.com]
• 3. parcilsafety.com [parcilsafety.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]